N-(Chloroacetyl)-DL-leucine

• CAS: 7154-83-8

Core Science & Biosynthesis

A-Z Guide to the Synthesis and Purification of N-(Chloroacetyl)-DL-leucine

Abstract: This comprehensive technical guide provides a detailed protocol for the synthesis and purification of N-(Chloroacetyl)-DL-leucine, a key intermediate in peptide synthesis and various pharmaceutical applications. The synthesis is achieved through the acylation of DL-leucine with chloroacetyl chloride via the Schotten-Baumann reaction. This document outlines the underlying chemical principles, a step-by-step experimental protocol, methods for product characterization, and critical safety considerations. It is intended for researchers, chemists, and professionals in the field of drug development and chemical synthesis.

Scientific Principles and Reaction Mechanism

The synthesis of N-(Chloroacetyl)-DL-leucine from DL-leucine and chloroacetyl chloride is a classic example of the Schotten-Baumann reaction. This reaction, first described in the 1880s by Carl Schotten and Eugen Baumann, is a robust method for forming amides from amines and acid chlorides.[1][2][3]

The Core Mechanism:

The reaction proceeds via nucleophilic acyl substitution. The amino group (-NH₂) of DL-leucine, acting as a nucleophile, attacks the electrophilic carbonyl carbon of chloroacetyl chloride. This forms a tetrahedral intermediate which then collapses, expelling a chloride ion and forming the amide bond. A key feature of the Schotten-Baumann conditions is the use of a base, typically in an aqueous solution, to neutralize the hydrochloric acid (HCl) generated as a byproduct.[1][3] This is crucial because the acid would otherwise protonate the unreacted amine, rendering it non-nucleophilic and halting the reaction.[4]

The use of a two-phase solvent system, often water and a non-polar organic solvent, is also characteristic of Schotten-Baumann conditions, where the base in the aqueous phase neutralizes the acid while the reactants and product remain in the organic phase.[1][2][3]

Caption: The Schotten-Baumann reaction pathway for amide synthesis.

Materials, Reagents, and Equipment

Reagents & Materials	Grade	Key Properties
DL-Leucine	Reagent Grade (≥98%)	Amino acid substrate
Chloroacetyl Chloride	Reagent Grade (≥99%)	Acylating agent, corrosive, lachrymator[5]
Sodium Hydroxide (NaOH)	ACS Reagent Grade	Base for HCl neutralization
Hydrochloric Acid (HCl)	Concentrated (37%)	For product precipitation
Deionized Water	High Purity	Solvent
Ethanol	Reagent Grade	Recrystallization solvent
Activated Carbon	Decolorizing Grade	For purification

Equipment	Purpose
Three-neck round-bottom flask	Reaction vessel
Magnetic stirrer and stir bar	Agitation
Dropping funnel	Controlled addition of reagents
Ice bath	Temperature control
pH meter or pH paper	Monitoring reaction acidity
Büchner funnel and filter flask	Product isolation
Vacuum oven	Drying the final product
Rotary evaporator	Solvent removal
Melting point apparatus	Purity assessment

Detailed Experimental Protocol

Part A: Synthesis of N-(Chloroacetyl)-DL-leucine

This protocol is designed for a laboratory-scale synthesis. All operations involving chloroacetyl chloride must be performed in a certified chemical fume hood.[5][6][7]

• Preparation: In a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 13.1 g (0.1 mol) of DL-leucine in 100 mL of 2N sodium hydroxide (NaOH) solution.

• Cooling: Cool the solution to 0-5 °C using an ice bath. Maintaining this low temperature is critical to minimize the hydrolysis of chloroacetyl chloride and control the reaction's exothermicity.

• Acylation: While vigorously stirring the cooled leucine solution, add 12.4 g (0.11 mol, 1.1 equivalents) of chloroacetyl chloride dropwise from the dropping funnel over a period of 30-45 minutes. Ensure the temperature of the reaction mixture does not exceed 10 °C.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 1-2 hours to ensure the reaction goes to completion.

Part B: Product Isolation and Purification

• Acidification: Cool the reaction mixture again in an ice bath. Slowly add concentrated hydrochloric acid (HCl) dropwise while stirring until the pH of the solution reaches approximately 2-3.[8] This step protonates the carboxylate group, causing the less soluble N-(Chloroacetyl)-DL-leucine to precipitate out of the solution.

• Isolation: Collect the white precipitate by vacuum filtration using a Büchner funnel. Wash the crude product with a small amount of cold deionized water to remove residual salts.

• Recrystallization: Transfer the crude product to a beaker. Add a minimal amount of hot water or an ethanol-water mixture to dissolve the solid. If the solution has a color, add a small amount of activated carbon and heat for a few minutes before filtering hot to remove the carbon.[8]

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Final Collection & Drying: Collect the purified crystals by vacuum filtration. Dry the final product in a vacuum oven at 50-60 °C to a constant weight. The expected yield is typically in the range of 70-85%.

Caption: Overview of the synthesis and purification workflow.

Characterization and Quality Control

To ensure the identity and purity of the synthesized N-(Chloroacetyl)-DL-leucine, the following analytical techniques are recommended:

• Melting Point (MP): A sharp melting point range is indicative of high purity. The literature value for N-acetyl-DL-leucine is approximately 293-295°C, which can serve as a reference point.[9]

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC can be used to confirm the racemic nature of the DL-product and to quantify its purity against known standards.[10][11]

• Mass Spectrometry (MS): Provides confirmation of the molecular weight (C₈H₁₄ClNO₃: 207.65 g/mol ).[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the chemical structure, showing characteristic peaks for the leucine side chain, the acetyl group, and the amide proton.

Safety and Handling Precautions

Working with the reagents for this synthesis requires strict adherence to safety protocols.

• Chloroacetyl Chloride: This substance is highly corrosive, toxic if inhaled, swallowed, or in contact with skin, and causes severe skin burns and eye damage.[5][6] It reacts violently with water and moisture.[13][14]

  • Personal Protective Equipment (PPE): Always use in a chemical fume hood.[5] Wear chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[14] Respiratory protection is required if vapors are generated.[6]

  • Handling: Handle under an inert atmosphere (e.g., nitrogen) and keep away from water, alcohols, bases, and amines.[5][6]

  • Spills: Absorb spills with an inert, dry material and dispose of as hazardous waste. Do not use water.[14]

• Sodium Hydroxide & Hydrochloric Acid: Both are corrosive and can cause severe burns. Standard PPE should be worn during handling.

• First Aid:

  • Skin Contact: Immediately wash off with plenty of water for at least 15 minutes and seek medical attention.[14]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[13]

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek immediate medical attention.[13]

  • Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[5][13]

Troubleshooting

Problem	Potential Cause	Solution
Low Yield	Incomplete reaction	Ensure 1-2 hours of stirring at room temperature after addition.
Hydrolysis of chloroacetyl chloride	Maintain low temperature (0-5 °C) during addition; ensure dropwise addition.
Product loss during workup	Use minimal hot solvent for recrystallization; ensure complete cooling before filtration.
Oily Product	Impurities present	Repeat recrystallization; ensure the starting materials are pure.
Incomplete drying	Dry under vacuum to a constant weight.
Reaction Overheats	Addition of acyl chloride is too fast	Slow down the rate of addition and ensure the ice bath is effective.

References

• Loba Chemie. (2019). CHLOROACETYL CHLORIDE FOR SYNTHESIS MSDS. Retrieved from [Link]

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An In-Depth Technical Guide to the Physicochemical Properties of N-(Chloroacetyl)-DL-leucine

This guide provides a comprehensive technical overview of the essential physicochemical properties of N-(Chloroacetyl)-DL-leucine. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data sheet to offer field-proven insights into the causality behind experimental choices and methodologies.

Introduction: Understanding the Role and Relevance of N-(Chloroacetyl)-DL-leucine

N-(Chloroacetyl)-DL-leucine is a synthetic derivative of the essential amino acid leucine. The introduction of the chloroacetyl group to the amino terminus creates a molecule with a reactive electrophilic site, making it a valuable building block in various scientific applications. Its utility is particularly noted in peptide chemistry and the development of targeted therapeutic agents. The chloroacetyl moiety can readily undergo nucleophilic substitution, allowing for the covalent linkage of the leucine scaffold to other molecules, such as peptides, proteins, or carrier molecules.[1] Understanding the fundamental physicochemical properties of this compound is paramount for its effective synthesis, purification, handling, and application in research and development. This guide provides a detailed examination of these properties and the experimental logic for their determination.

Core Physicochemical Properties of N-(Chloroacetyl)-DL-leucine

The key physicochemical data for N-(Chloroacetyl)-DL-leucine and its individual enantiomers are summarized below. It is important to note that while data for the L- and D-enantiomers are more readily available, they provide a strong basis for the expected properties of the DL-racemic mixture.

Property	Data	Source(s)
Molecular Formula	C₈H₁₄ClNO₃	[1][2][3]
Molecular Weight	207.65 g/mol	[1][2][3]
Appearance	White to off-white crystalline powder or solid	[1][2]
Melting Point	N-(Chloroacetyl)-L-leucine: 132-135 °CN-(Chloroacetyl)-D-leucine: 132-135 °C	[1][2]
CAS Number	DL-form: 7154-83-8L-form: 688-12-0D-form: 64830-83-7	[1][2][3]
pKa (estimated)	Carboxylic acid (pKa₁): ~2.0-2.5	Inferred from Leucine pKa[4]
Solubility (Qualitative)	Soluble in methanol.	[1][2]
Solubility (Analog Data)	N-acetyl-D-leucine solubility:- Ethanol: ~1 mg/mL- DMSO: ~30 mg/mL- DMF: ~30 mg/mL- DMSO:PBS (1:4, pH 7.2): ~0.2 mg/mL	[5]

Experimental Protocols and Methodological Rationale

The following sections detail robust, self-validating protocols for the synthesis, purification, and characterization of N-(Chloroacetyl)-DL-leucine. The emphasis is on not just the "how," but the "why" behind each step.

Synthesis and Purification Workflow

The synthesis of N-(Chloroacetyl)-DL-leucine is typically achieved via the Schotten-Baumann reaction, a reliable method for the acylation of amines.

Caption: Workflow for the synthesis and purification of N-(Chloroacetyl)-DL-leucine.

Step-by-Step Protocol: Synthesis and Purification

• Dissolution and Deprotonation: Dissolve DL-leucine in an aqueous solution of sodium hydroxide (1.2 molar equivalents) at 0-5°C.

  • Rationale: The basic conditions deprotonate the amino group of leucine, converting it into a more potent nucleophile. The low temperature is crucial to control the exothermic reaction with chloroacetyl chloride and to minimize potential side reactions, such as the hydrolysis of the acylating agent.[6]

• Acylation: While vigorously stirring the leucine solution, add chloroacetyl chloride (1.1 molar equivalents) dropwise, ensuring the temperature remains below 5°C. Maintain the pH of the solution between 8 and 9 by the concurrent addition of a base solution.

  • Rationale: Dropwise addition of the highly reactive chloroacetyl chloride prevents localized overheating and side reactions. Maintaining a slightly alkaline pH is a delicate balance: it must be high enough to keep the amine nucleophilic but not so high as to cause significant hydrolysis of the chloroacetyl chloride or the newly formed amide bond.[6]

• Reaction Completion: After the addition is complete, allow the mixture to stir for an additional 1-2 hours at room temperature to ensure the reaction goes to completion.

• Acidification and Precipitation: Cool the reaction mixture in an ice bath and slowly acidify with concentrated hydrochloric acid to a pH of 2-3. A white precipitate should form.

  • Rationale: The product, N-(Chloroacetyl)-DL-leucine, is a carboxylic acid and is therefore soluble in the basic reaction mixture as its carboxylate salt. Acidification protonates the carboxylate, rendering the molecule neutral and significantly decreasing its aqueous solubility, thus causing it to precipitate out of the solution.

• Isolation: Collect the crude product by vacuum filtration and wash the filter cake with cold deionized water to remove inorganic salts.

• Purification by Recrystallization: Dissolve the crude product in a minimal amount of hot ethanol and add hot water dropwise until the solution becomes slightly turbid. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

  • Rationale: Recrystallization is an effective method for purifying solid organic compounds. The choice of an ethanol/water solvent system leverages the compound's higher solubility in hot solvent and lower solubility in cold solvent, allowing for the separation from impurities that have different solubility profiles.

• Final Drying: Collect the purified crystals by vacuum filtration and dry them in a vacuum oven at a moderate temperature (e.g., 40-50°C) to a constant weight.

Characterization Workflow

A multi-technique approach is essential to confirm the identity, purity, and key physicochemical properties of the synthesized compound.

Caption: A workflow for the comprehensive characterization of N-(Chloroacetyl)-DL-leucine.

Detailed Methodologies for Characterization

• Melting Point Determination:

  • Place a small amount of the dried, purified compound into a capillary tube.

  • Use a calibrated melting point apparatus.

  • Heat the sample at a slow, controlled rate (e.g., 1-2 °C/min) near the expected melting point.

  • Record the temperature range from the appearance of the first liquid droplet to the complete melting of the solid.

  • Self-Validation: A sharp melting range (e.g., within 1-2 °C) is a strong indicator of high purity. Impurities typically cause melting point depression and broadening of the range.

• Solubility Determination (Shake-Flask Method):

  • Add an excess amount of N-(Chloroacetyl)-DL-leucine to a known volume of the desired solvent (e.g., water, ethanol, DMSO) in a sealed vial.

  • Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Centrifuge the samples to pellet the undissolved solid.

  • Carefully remove an aliquot of the supernatant and dilute it with a suitable solvent.

  • Quantify the concentration of the dissolved compound using a validated analytical method, such as HPLC with UV detection.

  • Rationale: This method is considered the gold standard for determining equilibrium solubility. It ensures that the solution is truly saturated, providing a reliable measure of the compound's solubility in a given solvent system.

• pKa Determination (Potentiometric Titration):

  • Accurately weigh and dissolve a sample of N-(Chloroacetyl)-DL-leucine in deionized water.

  • Slowly titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), while monitoring the pH with a calibrated pH meter.

  • Record the pH at regular intervals of titrant addition.

  • Plot the pH versus the volume of NaOH added. The pKa will be the pH at the half-equivalence point.

  • Rationale: N-(Chloroacetyl)-DL-leucine has one acidic proton on its carboxylic acid group. The pKa of leucine's carboxylic acid is around 2.36.[4] The electron-withdrawing chloroacetyl group attached to the nitrogen is expected to slightly lower this pKa (make it more acidic). Potentiometric titration directly measures the change in pH as the acid is neutralized, allowing for the empirical determination of this value.

• Spectroscopic Analysis (Expected Results):

  • ¹H NMR (in DMSO-d₆):

    • Carboxylic Acid Proton (-COOH): A broad singlet at ~12-13 ppm.

    • Amide Proton (-NH-): A doublet at ~8.0-8.5 ppm, coupled to the alpha-proton.

    • Alpha-Proton (-CH-): A multiplet at ~4.2-4.5 ppm, coupled to the amide proton and the beta-protons.

    • Chloroacetyl Protons (-CH₂Cl): A singlet at ~4.0-4.3 ppm.

    • Leucine Side Chain Protons: Multiplets and doublets in the ~0.8-1.8 ppm range, characteristic of the isobutyl group.

  • ¹³C NMR (in DMSO-d₆):

    • Carbonyl Carbon (Carboxylic Acid): ~173-175 ppm.

    • Carbonyl Carbon (Amide): ~165-167 ppm.

    • Alpha-Carbon: ~51-53 ppm.

    • Chloroacetyl Carbon: ~42-44 ppm.

    • Leucine Side Chain Carbons: Peaks in the ~21-40 ppm range.

  • FT-IR (KBr pellet):

    • O-H stretch (Carboxylic Acid): A broad band from ~2500-3300 cm⁻¹.

    • N-H stretch (Amide): A sharp peak around 3300 cm⁻¹.

    • C=O stretch (Carboxylic Acid): A strong peak around 1710-1730 cm⁻¹.

    • C=O stretch (Amide I band): A strong peak around 1650-1670 cm⁻¹.

    • N-H bend (Amide II band): A peak around 1530-1550 cm⁻¹.

    • C-Cl stretch: A peak in the 600-800 cm⁻¹ region.

  • Mass Spectrometry (ESI-):

    • Expected [M-H]⁻ ion at m/z 206.06.

Stability and Reactivity Considerations

• Hydrolysis: The amide bond in N-(Chloroacetyl)-DL-leucine is susceptible to hydrolysis under strongly acidic or basic conditions, which would yield DL-leucine and chloroacetic acid.[1] The rate of hydrolysis is generally slow under neutral conditions at room temperature.

• Nucleophilic Substitution: The chloroacetyl group is a key reactive feature. The chlorine atom is a good leaving group, making the adjacent carbon susceptible to attack by nucleophiles (e.g., thiols, amines). This reactivity is the basis for its use in bioconjugation and as a synthetic intermediate.[1]

Conclusion

N-(Chloroacetyl)-DL-leucine is a versatile chemical entity whose utility is underpinned by its specific physicochemical properties. A thorough understanding and empirical determination of its melting point, solubility, pKa, and spectral characteristics are essential for its successful application in research and development. The protocols and rationales provided in this guide offer a robust framework for scientists to synthesize, purify, and characterize this compound with confidence, ensuring the integrity and reproducibility of their work.

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An In-depth Technical Guide to the Alkylating Mechanism of N-(Chloroacetyl)-DL-leucine

This guide provides a detailed exploration of N-(Chloroacetyl)-DL-leucine, focusing on its mechanism of action as an alkylating agent. Designed for researchers, scientists, and professionals in drug development, this document synthesizes fundamental chemical principles with practical, field-proven methodologies for characterization and validation.

Introduction: The Chemical Architecture and Therapeutic Potential

N-(Chloroacetyl)-DL-leucine is a derivative of the amino acid leucine, featuring a reactive chloroacetyl group attached to the amino terminus.[1] This modification transforms the biochemically familiar leucine scaffold into a potent electrophile, capable of forming covalent bonds with biological nucleophiles. The core of its activity lies in this chloroacetyl moiety, a functional group characteristic of haloacetyl-based alkylating agents.[2] While the broader class of alkylating agents has a long history in oncology, known for their ability to damage the DNA of rapidly dividing cancer cells, the specific utility of N-(Chloroacetyl)-DL-leucine is a subject of ongoing investigation.[3][4][5][6] Its unique structure, combining a reactive chemical warhead with an amino acid carrier, suggests the potential for a nuanced biological activity profile, possibly leveraging amino acid transport systems to achieve cellular entry and targeted effects.

Core Mechanism: Nucleophilic Substitution and Covalent Modification

The primary mechanism of action for N-(Chloroacetyl)-DL-leucine as an alkylating agent is through nucleophilic substitution. The electron-withdrawing nature of the adjacent carbonyl group and the chlorine atom renders the α-carbon of the chloroacetyl group highly electrophilic. This electrophilic center is susceptible to attack by nucleophilic functional groups present on biological macromolecules.

The reaction typically proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism.[3][7] In this process, a nucleophile directly attacks the electrophilic carbon, leading to the displacement of the chloride ion as a leaving group and the formation of a stable covalent bond.

Diagram of the General Alkylation Reaction

Caption: General SN2 alkylation reaction of N-(Chloroacetyl)-DL-leucine.

Biological Targets and Selectivity

The biological effect of N-(Chloroacetyl)-DL-leucine is dictated by the identity and location of its molecular targets. The reactivity of the chloroacetyl group is not uniform across all potential nucleophiles within a cell. There is a hierarchy of reactivity, which provides a basis for its potential selectivity.

Primary Targets:

• Sulfhydryl Groups (Cysteine): The thiol group of cysteine residues in proteins is a prime target for haloacetyl compounds.[2] It is a strong nucleophile at physiological pH, and its reaction with the chloroacetyl moiety results in a stable thioether linkage.[2] This covalent modification can lead to irreversible enzyme inhibition or disruption of protein structure and function.

Secondary Targets:

• Imidazole Groups (Histidine): The imidazole side chain of histidine can also be alkylated, particularly at pH values above 6.

• Amino Groups (Lysine and N-termini): The ε-amino group of lysine and the α-amino groups at the N-terminus of proteins are also potential targets, especially under slightly alkaline conditions.[8][9]

• Carboxylate Groups (Aspartate and Glutamate): While less reactive, the side chains of aspartic and glutamic acid can also be alkylated.[8]

• DNA Bases: A hallmark of many clinically used alkylating agents is their ability to alkylate the nitrogen and oxygen atoms on DNA bases, particularly the N7 position of guanine.[6][10][11] This damage can lead to DNA strand breaks, cross-linking, and ultimately, apoptosis, which is the basis of their anticancer activity.[10]

The leucine portion of the molecule may play a role in its transport into cells via amino acid transporters, potentially concentrating the compound in cells with high metabolic or protein synthesis rates.

Experimental Validation of Alkylating Activity

A critical aspect of characterizing N-(Chloroacetyl)-DL-leucine is the empirical validation of its proposed mechanism of action. The following protocols outline a self-validating system to confirm its alkylating properties and identify its biological targets.

Workflow for Characterization of Alkylating Activity

Caption: A logical workflow for the experimental validation of N-(Chloroacetyl)-DL-leucine's mechanism.

Protocol 1: In Vitro Reactivity Assay with a Model Nucleophile

Objective: To quantify the reactivity of N-(Chloroacetyl)-DL-leucine with a model biological nucleophile, such as glutathione (GSH).

Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of N-(Chloroacetyl)-DL-leucine in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of reduced glutathione (GSH) in a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4).

  • Prepare a solution of 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) for quantifying free thiols.

• Reaction:

  • In a 96-well plate, combine the GSH solution with varying concentrations of N-(Chloroacetyl)-DL-leucine. Include a control with GSH and solvent only.

  • Incubate the plate at 37°C for different time points (e.g., 0, 15, 30, 60, 120 minutes).

• Quantification:

  • At each time point, add DTNB solution to the wells.

  • Measure the absorbance at 412 nm using a plate reader. The decrease in absorbance corresponds to the consumption of free GSH due to alkylation.

• Data Analysis:

  • Calculate the percentage of remaining GSH at each time point for each concentration of N-(Chloroacetyl)-DL-leucine.

  • Determine the reaction kinetics (e.g., pseudo-first-order rate constant).

Expected Outcome: A time- and concentration-dependent decrease in free GSH, confirming the ability of N-(Chloroacetyl)-DL-leucine to alkylate sulfhydryl groups.

Protocol 2: Target Identification via Mass Spectrometry-Based Chemoproteomics

Objective: To identify the specific protein targets of N-(Chloroacetyl)-DL-leucine in a complex biological sample (e.g., cell lysate or whole cells).

Methodology:

• Cell Treatment and Lysis:

  • Treat cultured cells with N-(Chloroacetyl)-DL-leucine for a specified duration. Include a vehicle-treated control group.

  • Harvest the cells and lyse them to extract proteins.

• Protein Digestion:

  • Denature the proteins in the lysate.

  • (Optional but recommended) Reduce and alkylate cysteine residues with a different reagent (e.g., dithiothreitol followed by iodoacetamide) in the control sample to differentiate from the experimental modification.[9][12]

  • Digest the proteins into peptides using an enzyme such as trypsin.

• LC-MS/MS Analysis:

  • Separate the peptides using liquid chromatography (LC).

  • Analyze the eluted peptides using tandem mass spectrometry (MS/MS).[13]

• Data Analysis:

  • Use specialized proteomics software to search the MS/MS data against a protein database.

  • Specifically search for a variable modification on nucleophilic amino acid residues (Cys, His, Lys, Asp) corresponding to the mass of the acetyl-DL-leucine group.

  • Identified peptides containing this modification will pinpoint the exact protein and site of alkylation.

Expected Outcome: A list of specific proteins and amino acid residues that are covalently modified by N-(Chloroacetyl)-DL-leucine, providing direct evidence of its targets.[14]

Quantitative Data Summary

While specific quantitative data for N-(Chloroacetyl)-DL-leucine is not extensively available in the literature, the following table presents hypothetical data that could be generated from the aforementioned experiments, along with comparative values for a well-characterized haloacetyl compound, iodoacetamide.

Parameter	N-(Chloroacetyl)-DL-leucine (Hypothetical)	Iodoacetamide (Reference)	Experimental Method
Second-order rate constant with GSH (M⁻¹s⁻¹)	1.5	10.2	In Vitro Reactivity Assay
IC₅₀ in a cancer cell line (e.g., HeLa) (µM)	50	25	MTT Assay
Number of identified protein targets at 1h	150	300	Chemoproteomics (LC-MS/MS)

Note: The hypothetical values for N-(Chloroacetyl)-DL-leucine suggest a lower reactivity compared to iodoacetamide, which is plausible given the relative leaving group ability of chloride versus iodide.

Conclusion and Future Directions

N-(Chloroacetyl)-DL-leucine functions as an alkylating agent through the covalent modification of nucleophilic residues on proteins and potentially nucleic acids. Its mechanism is rooted in the electrophilic nature of the chloroacetyl group, which readily reacts with sulfhydryl groups and other biological nucleophiles. The leucine moiety may confer specific transport properties that influence its cellular uptake and ultimate biological effect.

Future research should focus on a comprehensive characterization of its cellular targets using unbiased chemoproteomic approaches. Elucidating the functional consequences of target alkylation will be paramount in determining the therapeutic potential of N-(Chloroacetyl)-DL-leucine, whether as a cytotoxic agent in oncology or as a specific inhibitor in other disease contexts. The experimental framework provided in this guide offers a robust pathway to achieving a detailed mechanistic understanding of this promising compound.

References

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• Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. NIH. Available at: [Link]

• Quantitative Chemoproteomics for Site-Specific Analysis of Protein Alkylation by 4-Hydroxy-2-Nonenal in Cells. Analytical Chemistry - ACS Publications. Available at: [Link]

• Alkylating Agents. Oncohema Key. Available at: [Link]

• Haloacetyl groups as reversible protection of the amino function: cleavage with 2-aminothiophenol. PubMed. Available at: [Link]

• Inhalation carcinogenesis of various alkylating agents. PubMed - NIH. Available at: [Link]

• A Facile Procedure for One-Pot Stable Conjugation of Two Proglucagon Cysteine-Containing Peptide Analogs. PMC - NIH. Available at: [Link]

• Active site chlorination of D-amino acid oxidase by N-chloro-D-leucine. PubMed. Available at: [Link]

• Polyphenols enhance the activity of alkylating agents in leukaemia cell lines. PMC - NIH. Available at: [Link]

• Effect of N-chloroamino acids on the erythrocyte. PubMed. Available at: [Link]

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• Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. MDPI. Available at: [Link]

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• Comparative analysis of pharmacological treatments with N-acetyl-DL-leucine (Tanganil) and its two isomers (N-acetyl-L-leucine and N-acetyl-D-leucine) on vestibular compensation: Behavioral investigation in the cat. elsevier.com. Available at: [Link]

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exploring N-(Chloroacetyl)-DL-leucine as an irreversible enzyme inhibitor

An In-Depth Technical Guide to N-(Chloroacetyl)-DL-leucine as an Irreversible Enzyme Inhibitor

Abstract

Covalent enzyme inhibitors have undergone a renaissance in drug discovery, offering distinct advantages in potency, duration of action, and therapeutic efficacy. Among the classes of reactive functionalities, or "warheads," used to achieve covalent modification, the haloacetyl group is a classic and well-characterized electrophile. This technical guide provides an in-depth exploration of N-(Chloroacetyl)-DL-leucine, a representative haloacetyl-containing amino acid derivative, as a tool for irreversibly inhibiting enzymes. We will dissect its mechanism of action, detail the critical kinetic parameters that define its potency, and provide robust, field-proven experimental workflows for its characterization. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to understand, utilize, and characterize this class of covalent inhibitors.

The Strategic Value of Covalent Inhibition

While reversible inhibitors dominate the landscape of enzyme-targeted therapeutics, there is a renewed and vigorous interest in the development of irreversible inhibitors. These compounds form a stable, covalent bond with their target enzyme, a mechanism that confers several strategic advantages. Covalent inhibition can lead to enhanced biochemical efficiency, a longer duration of action that is decoupled from the inhibitor's pharmacokinetic profile, and the potential to overcome challenges posed by high concentrations of endogenous substrates.[1]

The Chloroacetyl Moiety: A Prototypical Electrophilic Warhead

The N-(Chloroacetyl) group is a member of the haloacetamide class of electrophiles. The electron-withdrawing nature of the adjacent carbonyl group and the chlorine atom renders the α-carbon susceptible to nucleophilic attack. This reactivity is tempered enough to allow for specific binding to the target enzyme before the covalent reaction occurs, a key feature of targeted covalent inhibitors.[2][3] This moiety typically targets nucleophilic amino acid residues such as cysteine, histidine, or lysine within an enzyme's active site.[4]

N-(Chloroacetyl)-DL-leucine: A Bifunctional Probe

N-(Chloroacetyl)-DL-leucine is a simple yet powerful molecular tool. It combines the electrophilic chloroacetyl "warhead" with a leucine "recognition element." The leucine side chain can engage with hydrophobic pockets in an enzyme's active site, conferring a degree of binding affinity and specificity that directs the covalent modification. Cysteine proteases of the papain family, for instance, possess a well-defined S2 subsite that favorably accommodates bulky hydrophobic residues like leucine, making them prime targets for this inhibitor.[5][6]

It is critical to note that N-(Chloroacetyl)-DL-leucine is a racemic mixture. As enzyme active sites are chiral, one enantiomer (typically the L-form for enzymes processing natural peptides) is expected to be significantly more potent than the other. For precise kinetic studies, the synthesis and isolation of the pure L-enantiomer is highly recommended.

Mechanism of Irreversible Covalent Modification

Irreversible inhibition by compounds like N-(Chloroacetyl)-DL-leucine typically follows a two-step kinetic model (the Kitz-Wilson model).

• Reversible Binding: The inhibitor (I) first binds non-covalently to the enzyme's active site (E) to form a reversible enzyme-inhibitor complex (E·I). This initial binding is governed by the association (kon) and dissociation (koff) rate constants, and its affinity is defined by the inhibition constant, KI.

• Irreversible Inactivation: Within this complex, the correctly oriented electrophilic warhead reacts with a proximate nucleophile in the active site to form a stable, covalent enzyme-inhibitor adduct (E-I). This chemical step is a first-order reaction characterized by the rate constant of inactivation, kinact.

The overall reaction can be depicted as: E + I ⇌ E·I → E-I

The leucine side chain is crucial for the first step, guiding the inhibitor into the active site and increasing the local concentration of the warhead near the target nucleophile. The subsequent covalent bond formation by the chloroacetyl group drives the equilibrium toward the inactivated state, E-I.

Caption: Two-step mechanism of irreversible inhibition.

Kinetic Characterization: Beyond the IC₅₀

For irreversible inhibitors, the standard IC₅₀ value is insufficient and can be misleading, as it is dependent on the incubation time. The true potency of a covalent inhibitor is described by two key parameters derived from the two-step mechanism.

Parameter	Symbol	Definition	Unit	Significance
Inhibition Constant	KI	The concentration of inhibitor that gives half-maximal rate of inactivation. Reflects the affinity of the initial non-covalent binding.	M	A lower KI indicates tighter initial binding, leading to more efficient inactivation at lower concentrations.
Maximal Rate of Inactivation	kinact	The maximum first-order rate constant for covalent bond formation when the enzyme is saturated with the inhibitor.	s⁻¹	A higher kinact means the chemical step of inactivation is faster.
Specificity Constant	kinact/KI	The apparent second-order rate constant of inactivation at low inhibitor concentrations.	M⁻¹s⁻¹	The most important metric for comparing the potency of different irreversible inhibitors. It combines both binding affinity and chemical reactivity.

Table 1: Key Kinetic Parameters for Irreversible Inhibitors.

Experimental Workflows for Characterization

A rigorous characterization of an irreversible inhibitor involves a multi-step process to determine its kinetic parameters, confirm its mechanism, and identify the site of modification.

Workflow 1: Determining kinact and KI via Continuous Assay

This workflow, based on the Kitz-Wilson method, allows for the determination of kinetic parameters by monitoring enzyme activity over time in the presence of both the substrate and various concentrations of the inhibitor.

Caption: Workflow for kinetic parameter determination.

Detailed Protocol: Continuous Assay for a Cysteine Protease

• Reagent Preparation:

  • Assay Buffer: 0.1 M Sodium Acetate, pH 5.5, containing 2.5 mM DTT and 1 mM EDTA. (Note: DTT is required to keep the catalytic cysteine in its reduced, active state).

  • Enzyme Stock: Prepare a concentrated stock of a model cysteine protease (e.g., papain or cathepsin B) in assay buffer.

  • Substrate Stock: Prepare a 10 mM stock of a fluorogenic substrate (e.g., Cbz-Phe-Arg-AMC) in DMSO.

  • Inhibitor Stock: Prepare a 100 mM stock of N-(Chloroacetyl)-L-leucine in DMSO. Perform serial dilutions in DMSO to create a range of concentrations.

• Experimental Setup (96-well plate format):

  • In each well, add assay buffer.

  • Add a fixed, final concentration of the enzyme (e.g., 1 nM).

  • Add varying final concentrations of the inhibitor (e.g., 0-100 µM). Include a DMSO-only control.

  • Incubate the plate at 37°C for 5 minutes to allow the enzyme and inhibitor to reach thermal equilibrium.

• Data Acquisition:

  • Initiate the reaction by adding the substrate to all wells to a final concentration below its KM value (e.g., 20 µM).

  • Immediately place the plate in a fluorescence plate reader set to 37°C.

  • Monitor the increase in fluorescence (Excitation: ~360 nm, Emission: ~465 nm for AMC release) every 30 seconds for 30 minutes.

• Data Analysis:

  • For each inhibitor concentration, determine the initial velocity (v₀) from the linear phase of the progress curve.

  • The observed rate of inactivation (kobs) at each inhibitor concentration is determined from the slope of a plot of ln(v) versus time.

  • Plot the calculated kobs values against the corresponding inhibitor concentrations [I].

  • Fit the data to the Michaelis-Menten equation for irreversible inhibitors: kobs = (kinact * [I]) / (KI + [I])

  • From this hyperbolic fit, kinact is the Vmax of the plot, and KI is the concentration of inhibitor that gives a kobs of ½kinact.

Workflow 2: Confirmation of Irreversibility via Dialysis

This experiment is a definitive test to distinguish between tight-binding reversible inhibition and true irreversible covalent modification. If the inhibitor is covalent, its effect will persist even after its removal from the solution, whereas a reversible inhibitor will dissociate, leading to the recovery of enzyme activity.

Caption: Workflow for dialysis experiment.

Detailed Protocol: Dialysis Assay

• Incubation:

  • Prepare two samples. Sample A: Enzyme (e.g., 1 µM) incubated with a high concentration of N-(Chloroacetyl)-L-leucine (e.g., 20 times the IC₅₀ value determined from a preliminary assay). Sample B: Enzyme (1 µM) incubated with the same concentration of vehicle (DMSO).

  • Incubate both samples for 60 minutes at 37°C to ensure complete inactivation in Sample A.

• Dialysis:

  • Transfer each sample into a separate dialysis cassette (e.g., with a 10 kDa molecular weight cutoff).

  • Place the cassettes in a large beaker containing at least 1000-fold volume of cold (4°C) assay buffer.

  • Stir gently at 4°C overnight to allow the unbound inhibitor to diffuse out.

• Activity Measurement:

  • After dialysis, recover the enzyme samples from the cassettes.

  • Measure the enzymatic activity of both Sample A and Sample B using the standard fluorogenic substrate assay described in Workflow 1.

  • Interpretation: If the activity of Sample A remains significantly inhibited compared to Sample B, the inhibition is irreversible. If the activity of Sample A returns to a level comparable to Sample B, the inhibition was reversible.[7][8]

Workflow 3: Identifying the Covalent Adduct via Mass Spectrometry

Intact protein mass spectrometry (MS) is the most direct method to confirm covalent modification. It provides proof of the covalent event and can determine the stoichiometry of the binding (i.e., how many inhibitor molecules are bound per enzyme molecule).

Caption: Workflow for mass spectrometry analysis.

Detailed Protocol: Intact Protein MS Analysis

• Reaction:

  • Incubate the target enzyme (e.g., 10 µM) with a 5- to 10-fold molar excess of N-(Chloroacetyl)-L-leucine for 1-2 hours at 37°C. A control sample with DMSO is run in parallel.

• Sample Cleanup:

  • The reaction mixture must be desalted to remove buffers and salts that interfere with MS analysis. This is typically done using a C4 ZipTip or a similar reverse-phase chromatography method.

• LC-MS Analysis:

  • Inject the desalted samples into a Liquid Chromatography-Mass Spectrometry (LC-MS) system, typically using electrospray ionization (ESI) coupled to a high-resolution mass analyzer like a Quadrupole Time-of-Flight (Q-TOF).

• Data Interpretation:

  • Deconvolute the resulting multi-charged spectra to determine the intact mass of the protein in both the control and inhibitor-treated samples.

  • A successful covalent modification will result in a mass increase in the inhibitor-treated sample. For N-(Chloroacetyl)-L-leucine, the expected mass shift corresponds to the mass of the inhibitor minus the mass of HCl (the leaving group), which is +171.09 Da .

  • Observing this specific mass shift provides definitive evidence of covalent adduct formation.[9][10]

Conclusion and Future Directions

N-(Chloroacetyl)-DL-leucine serves as an excellent model compound and a valuable research tool for exploring irreversible enzyme inhibition. Its straightforward structure, combining a well-understood electrophilic warhead with a simple amino acid recognition element, makes it ideal for probing the active sites of enzymes, particularly cysteine proteases. The experimental workflows detailed in this guide provide a robust framework for its kinetic and mechanistic characterization.

For drug development professionals, simple scaffolds like this represent starting points. The leucine moiety can be elaborated into more complex, peptide-based structures to achieve greater specificity and potency for a target of interest. Furthermore, synthesizing the individual L- and D-enantiomers is a critical step to understanding the stereochemical requirements of the target enzyme and developing a selective therapeutic agent. By applying the principles and protocols outlined herein, researchers can effectively leverage N-(Chloroacetyl)-DL-leucine and its derivatives to advance the study and development of next-generation covalent medicines.

References

• Walker, B., et al. (2005). The inactivation of bovine cathepsin B by novel N-chloro-acetyl-dipeptides: application of the Houghten 'tea bag' methodology to inhibitor synthesis. Biochemical and Biophysical Research Communications, 333(4), 1284-8. [Link]

• ResearchGate. (n.d.). Pharmaceutical application of inhibitor of papain-like proteases. Retrieved from [Link]

• Ratnayake, R., et al. (2023). Potent and selective covalent inhibition of the papain-like protease from SARS-CoV-2. Nature Communications. [Link]

• García-Sánchez, N., et al. (2022). Purification and Characterization of a Novel Thermostable Papain Inhibitor from Moringa oleifera with Antimicrobial and Anticoagulant Properties. MDPI. [Link]

• Díaz-Mendoza, M., et al. (2013). In vivo inhibition of cysteine proteases provides evidence for the involvement of ‘senescence-associated vacuoles’ in chloroplast protein degradation. Journal of Experimental Botany. [Link]

• Nishimura, Y., et al. (1994). Effects of selective inhibition of cathepsin B and general inhibition of cysteine proteinases on lysosomal proteolysis in rat liver in vivo and in vitro. Archives of Biochemistry and Biophysics. [Link]

• Schirmeister, T., et al. (2001). Inhibitors of cysteine proteases. Current Medicinal Chemistry. [Link]

• Hook, G., et al. (2020). Neutral pH-Selective Inhibition of Cytosolic Cathepsin B: A Novel Drug Targeting Strategy for Traumatic Brain Injury and Alzheimer's Disease. ACS Chemical Neuroscience. [Link]

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• Colvin, D., et al. (2020). Distinct Cleavage Properties of Cathepsin B Compared to Cysteine Cathepsins Enable the Design and Validation of a Specific Substrate. eScholarship. [Link]

• Churchill, G. C., et al. (2020). Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. PLOS ONE. [Link]

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A Senior Application Scientist's Guide to the Discovery and Validation of Protein Targets for N-(Chloroacetyl)-DL-leucine

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-(Chloroacetyl)-DL-leucine is an amino acid derivative featuring a reactive chloroacetamide electrophile, positioning it as a covalent modifier of biological macromolecules. The identification of its specific protein targets is paramount to elucidating its mechanism of action, predicting therapeutic efficacy, and understanding potential off-target liabilities. This guide provides a comprehensive, technically-grounded framework for the discovery and validation of these protein targets. We move beyond simple protocols to explain the causal logic behind experimental choices, emphasizing a self-validating workflow that integrates cutting-edge chemical proteomics with rigorous biochemical and cellular validation. This document serves as a strategic roadmap, from initial probe design to definitive target confirmation, empowering researchers to confidently navigate the complexities of covalent drug target identification.

Foundational Principles: The Chemistry and Rationale of Covalent Targeting

N-(Chloroacetyl)-DL-leucine belongs to the class of reactive small molecules known as covalent inhibitors.[1] Its targeting capability is conferred by the chloroacetyl group, an electrophilic "warhead" that can form a stable covalent bond with nucleophilic amino acid residues on proteins. The leucine scaffold acts as the "guidance system," directing the molecule toward protein binding pockets that have an affinity for this branched-chain amino acid.

The primary rationale for pursuing target identification for such a compound is twofold:

• Mechanism of Action (MoA): Covalently modifying a protein provides a powerful and sustained modulation of its function. Identifying the target is the first step in understanding the downstream biological consequences of this modification.

• Safety and Selectivity: The inherent reactivity of covalent molecules can lead to nonspecific binding to off-target proteins, potentially causing toxicity.[2][3] A proteome-wide assessment of targets is therefore essential to build a comprehensive selectivity profile.[4]

The core strategy for this endeavor is Chemical Proteomics , a field that utilizes specialized chemical probes to interrogate protein function and interaction on a global scale within complex biological systems.[4][5]

The Strategic Workflow: An Integrated Approach to Target Discovery

A successful target identification campaign is a multi-stage process that requires careful planning and execution. The workflow is designed to generate a list of high-confidence candidate proteins and then systematically validate the most promising hits.

Caption: High-level workflow for covalent target discovery and validation.

Phase 1: Probe Design & Synthesis

To enable the enrichment and detection of protein targets, N-(Chloroacetyl)-DL-leucine must be modified into a chemical probe. This involves appending a bio-orthogonal "handle" that does not interfere with the parent molecule's binding activity but allows for subsequent visualization or purification.

Rationale: The most versatile and widely used handle is a terminal alkyne .[2][3] This group is small, relatively inert in biological systems, and can be specifically reacted with an azide-containing reporter tag (e.g., biotin-azide for affinity purification or a fluorophore-azide for imaging) via the Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC) or "click chemistry."

A typical probe design would be N-(Chloroacetyl)-DL-leucine-alkyne . The synthesis would involve coupling propargylamine to the carboxylic acid of N-(Chloroacetyl)-DL-leucine. Crucially, a control probe, often the parent molecule without the reactive chloroacetyl group, should also be prepared to distinguish covalent from non-covalent interactions.

Phase 2: Target Identification via Competitive ABPP

Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic method for identifying the targets of covalent inhibitors.[6][7] The competitive ABPP format is essential for identifying specific targets. In this setup, the parent compound (N-(Chloroacetyl)-DL-leucine) is used to compete against the alkyne-probe for binding to its protein targets. Proteins that are specifically engaged by the parent compound will show a dose-dependent decrease in probe labeling.[8]

Caption: Experimental workflow for competitive ABPP.

Detailed Protocol: Competitive ABPP-MS

• Proteome Preparation:

  • Harvest cells or homogenize tissue in a suitable lysis buffer (e.g., PBS with 0.1% Triton X-100 and protease inhibitors).

  • Clarify the lysate by centrifugation at high speed (e.g., 100,000 x g) to remove insoluble debris.

  • Determine protein concentration using a standard method (e.g., BCA assay). Normalize all samples to a final concentration of 1-2 mg/mL.

• Competitive Incubation:

  • Aliquot the proteome into two sets of tubes.

  • To the "Treatment" set, add N-(Chloroacetyl)-DL-leucine to a final concentration (e.g., 10 µM). It is advisable to test a range of concentrations to demonstrate dose-dependency.

  • To the "Control" set, add an equivalent volume of the vehicle (e.g., DMSO).

  • Incubate all samples for 30-60 minutes at 37°C to allow for target engagement.

• Probe Labeling:

  • Add the N-(Chloroacetyl)-DL-leucine-alkyne probe to all samples at a lower concentration (e.g., 1 µM).

  • Incubate for an additional 30 minutes at 37°C. The probe will label sites not already occupied by the competitor compound.

• Click Chemistry Reaction:

  • Prepare a "click mix" containing: Biotin-Azide, TCEP (a reducing agent), TBTA (a copper-coordinating ligand), and Copper(II) Sulfate.

  • Add the click mix to each sample and incubate for 1 hour at room temperature to conjugate biotin to the probe-labeled proteins.[2][3]

• Affinity Enrichment:

  • Add streptavidin-coated magnetic beads to each sample and incubate for 1 hour with rotation to capture biotinylated proteins.

  • Wash the beads extensively with a high-stringency buffer (e.g., 1% SDS in PBS) to remove non-specifically bound proteins.

• Sample Preparation for MS:

  • Perform on-bead tryptic digestion. Resuspend the beads in a buffer containing urea, reduce with DTT, alkylate with iodoacetamide, and finally digest with sequencing-grade trypsin overnight.

• LC-MS/MS Analysis:

  • Analyze the resulting peptide mixtures by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Use a data-dependent acquisition method to fragment and identify peptides.

Phase 3: Data Analysis and Hit Prioritization

The raw mass spectrometry data must be processed to identify and quantify proteins. The key output is the relative abundance of each identified protein in the "Treatment" sample compared to the "Control" sample.

• Data Processing: Use a standard proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to search the MS/MS spectra against a protein database for peptide identification and to perform label-free quantification (LFQ).

• Hit Criteria: A true target of N-(Chloroacetyl)-DL-leucine will be a protein whose LFQ intensity is significantly and reproducibly reduced in the treatment condition. A typical threshold for a "hit" would be a >2-fold reduction with a p-value < 0.05.

Table 1: Example Data Output from a Competitive ABPP Experiment

Protein ID (UniProt)	Gene Name	Fold Change (Treatment/Control)	p-value	Biological Function
P00734	LAP3	0.15	0.001	Cytosol Aminopeptidase
Q9H845	METAP2	0.21	0.003	Methionine Aminopeptidase
P29320	PRDX1	0.95	0.850	Peroxiredoxin-1
P60709	ACTB	1.02	0.912	Actin, Cytoskeletal

In this example, LAP3 and METAP2 would be considered high-confidence hits for follow-up validation, while PRDX1 and ACTB are clearly non-targets.

• Bioinformatics: Input the list of high-confidence hits into analysis tools (e.g., DAVID, Metascape) to identify enriched biological pathways or Gene Ontology (GO) terms. This can provide initial clues about the compound's broader mechanism of action. Given the leucine structure of the compound, enrichment of pathways related to amino acid metabolism or proteolysis would be a strong confirmatory signal.[9]

Phase 4: Rigorous and Orthogonal Target Validation

Mass spectrometry hits are candidates, not confirmed targets. Validation is a non-negotiable step to confirm direct physical interaction and functional consequence.[10][11] A multi-pronged approach using orthogonal methods is required to build a strong case for a specific protein being a true target.

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Mapping the Proteome's Frontier: A Guide to Active Site Investigation Using N-(Chloroacetyl)-DL-leucine

An In-Depth Technical Guide

Executive Summary

The precise characterization of enzyme active sites remains a cornerstone of fundamental biochemistry and a critical bottleneck in modern drug discovery. Understanding the specific amino acid residues that constitute the catalytic and binding machinery of an enzyme is paramount for designing potent and selective inhibitors. Affinity labeling, a technique that uses a substrate-like molecule to deliver a reactive group to the active site for covalent modification, provides a powerful solution. This guide details the theory, application, and technical execution of using N-(Chloroacetyl)-DL-leucine as an affinity label. We will explore its chemical mechanism, guide you through the design of robust, self-validating experimental protocols, and provide a step-by-step workflow for the definitive identification of modified residues using mass spectrometry. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful chemical probe for high-resolution mapping of enzyme active sites.

The Principle of Directed Covalency: The N-(Chloroacetyl)-DL-leucine Probe

Affinity labeling is a two-step process that leverages the inherent specificity of an enzyme for its substrate.[1] First, the reagent reversibly binds to the active site, driven by structural similarities to the natural substrate. Second, a reactive functional group on the label forms a stable, covalent bond with a nearby nucleophilic amino acid residue, permanently inactivating the enzyme.[1][2]

N-(Chloroacetyl)-DL-leucine is an archetypal affinity label designed to target enzymes that recognize leucine or other branched-chain amino acids. Its efficacy stems from two key features:

• The Leucine "Homing" Moiety: The leucine portion of the molecule acts as a recognition element, guiding the probe to the substrate-binding pocket of target enzymes, such as aminopeptidases or certain oxidases.[3] This initial, non-covalent binding (characterized by an inhibition constant, Kᵢ) concentrates the reagent within the active site, dramatically increasing the probability of a specific reaction over random modification of surface residues.

• The Chloroacetyl "Warhead": The chloroacetyl group is an electrophilic alkylating agent. Once the probe is positioned within the active site, the methylene carbon adjacent to the chlorine atom is susceptible to nucleophilic attack by the side chains of various amino acid residues.

The reaction proceeds via a standard Sₙ2 nucleophilic substitution mechanism, where a lone pair of electrons from an amino acid side chain attacks the electrophilic carbon, displacing the chloride ion and forming a stable covalent bond.

Figure 2: Workflow for active site mapping.

Core Protocol: From Inactivation to Identification

This section outlines the practical steps for labeling an enzyme and identifying the modified residue.

3.1. Step-by-Step Enzyme Inactivation Protocol

• Reagent Preparation: Prepare a stock solution of N-(Chloroacetyl)-DL-leucine (MW: 207.65 g/mol ) in a suitable organic solvent (e.g., DMSO or ethanol) in which it is highly soluble. [4]The final concentration of the organic solvent in the reaction mixture should be kept low (typically <5%) to avoid enzyme denaturation.

• Reaction Buffer: Use a buffer system appropriate for maintaining the enzyme's stability and activity (e.g., Tris or HEPES, pH 7.0-8.5). The optimal pH for alkylation often involves a compromise between enzyme stability and ensuring the target residue is in its more nucleophilic, deprotonated state.

• Inactivation Reaction:

  • In a microcentrifuge tube, combine the purified enzyme (at a final concentration of 1-10 µM) and the reaction buffer.

  • For the protection control, add the protecting substrate/inhibitor to a parallel tube at a concentration >10x its Kₘ or Kᵢ.

  • Equilibrate all tubes at the desired reaction temperature (e.g., 25°C or 37°C).

  • Initiate the reaction by adding N-(Chloroacetyl)-DL-leucine to a final concentration typically 10-100 fold greater than the enzyme concentration.

• Monitoring Inactivation: At set time intervals (e.g., 0, 5, 15, 30, 60 minutes), remove a small aliquot (e.g., 5 µL) and immediately add it to a larger volume (e.g., 195 µL) of assay buffer containing the substrate to measure residual activity.

• Quenching the Reaction: Once sufficient inactivation (~95%) is achieved in the unprotected sample, quench the entire reaction by adding a thiol-containing reagent like dithiothreitol (DTT) or β-mercaptoethanol to a final concentration of ~10 mM. This will scavenge any remaining unreacted N-(Chloroacetyl)-DL-leucine.

3.2. Step-by-Step Sample Preparation for Mass Spectrometry

• Denaturation: Denature the protein sample by adding urea to a final concentration of 8 M or guanidinium chloride to 6 M. This unfolds the protein, making it accessible to proteolytic enzymes.

• Reduction: Reduce all disulfide bonds by adding DTT to a final concentration of 10 mM and incubating for 1 hour at 37°C.

• Alkylation: Alkylate the free cysteine residues to prevent them from re-forming disulfide bonds. Add iodoacetamide (IAM) or chloroacetamide to a final concentration of 55 mM and incubate for 45 minutes in the dark at room temperature. Note: This step alkylates all accessible cysteines, which will be distinct from the active site residue modified by the affinity label (unless the active site residue was also a cysteine). [5]4. Buffer Exchange/Cleanup: Remove the denaturants and alkylating agents, which can interfere with digestion and mass spectrometry. This can be done by dialysis, buffer exchange with spin columns, or acetone/TCA precipitation. Resuspend the protein in a digestion-compatible buffer (e.g., 50 mM ammonium bicarbonate).

• Proteolytic Digestion: Add a protease, most commonly Trypsin/Lys-C mix, at an enzyme:substrate ratio of 1:50 (w/w). Incubate overnight at 37°C. Trypsin cleaves C-terminal to lysine and arginine residues, generating a predictable set of peptides.

• Desalting: Clean up the resulting peptide mixture using a C18 solid-phase extraction (SPE) column (e.g., a ZipTip) to remove salts and other contaminants before MS analysis. Elute the peptides in a solution of acetonitrile and formic acid.

3.3. Identification of the Modified Peptide via LC-MS/MS

The core of the identification lies in finding a peptide whose mass has increased by the mass of the reacted affinity label.

• Mass Shift Calculation:

  • Molecular Formula of N-(Chloroacetyl)-DL-leucine: C₈H₁₄ClNO₃

  • When it reacts with a nucleophile (R-XH) on the enzyme, it forms R-X-C₈H₁₄NO₃ and releases HCl.

  • The mass of the adducted moiety (C₈H₁₃NO₃) is 171.084 Da .

• LC-MS/MS Analysis:

  • The desalted peptide mixture is injected into a high-resolution mass spectrometer (e.g., an Orbitrap or Q-TOF) coupled to a liquid chromatography system (LC).

  • The mass spectrometer first performs a full scan (MS1) to measure the mass-to-charge ratio (m/z) of all eluting peptides.

  • The instrument's software then selects precursor ions for fragmentation (MS2 or MS/MS).

  • During MS/MS, the peptide is fragmented along its backbone, producing a series of b- and y-ions.

• Data Analysis:

  • The resulting MS/MS spectra are searched against a protein database containing the sequence of the target enzyme.

  • The search software (e.g., MaxQuant, Proteome Discoverer, Mascot) is configured to look for peptides with a variable modification of +171.084 Da on any of the potential target residues (C, H, K, D, E, Y). [6][7] 3. The software will identify spectra that match a peptide from your target enzyme bearing this specific mass shift. The fragmentation pattern within the MS/MS spectrum will pinpoint the exact amino acid residue carrying the modification. [8]

Data Interpretation and Case Studies

4.1. Analyzing Mass Spectrometry Results

A successful identification will yield a peptide-spectrum match (PSM) for a peptide from your target enzyme with a +171.084 Da modification. Crucially, this modified peptide should be present and abundant in the sample treated with N-(Chloroacetyl)-DL-leucine alone, but absent or significantly reduced in the substrate-protected control sample.

Parameter	Expected Value	Significance
Precursor Mass Shift	+171.084 Da	Corresponds to the covalent adduction of the chloroacetyl-leucine moiety.
Site Localization Score	High (>0.75 typically)	Provides confidence that the modification has been assigned to the correct residue within the peptide sequence.
Intensity (Label Only)	High	Indicates the modification occurred efficiently.
Intensity (Protected Sample)	Low or Zero	Confirms the modification was blocked by the substrate, proving active-site specificity.
Table 1: Key Parameters for Interpreting Mass Spectrometry Data

4.2. Case Study: Inactivation of D-Amino Acid Oxidase

D-amino acid oxidase is a flavoenzyme that catalyzes the oxidation of D-amino acids. Studies using the related compound N-chloro-D-leucine have provided a clear example of active site labeling. [9]

• Observation: N-chloro-D-leucine caused rapid and irreversible inactivation of the enzyme. [9]* Specificity: The inactivation was specific to the D-enantiomer of the label; N-chloro-L-amino acids acted only as reversible competitive inhibitors. [10]This highlights the importance of stereochemistry, a key consideration when using a DL-racemic mixture.

• Identification: Using radiolabeling and amino acid analysis, the modification was traced to a specific tyrosine residue in the active site. The reaction resulted in the formation of 3,5-dichlorotyrosine, which dramatically lowered the catalytic efficiency of the enzyme. [10]This demonstrates that while alkylation is the expected reaction, other chemistries like chlorination can occur depending on the specific enzyme and reagent.

4.3. Considerations for Leucine Aminopeptidases

Leucine aminopeptidases (LAPs) are metalloenzymes that cleave N-terminal leucine residues from peptides and are prime targets for N-(Chloroacetyl)-DL-leucine. [3]

• Target Profile: LAPs possess a substrate binding pocket well-suited to recognize the leucine moiety of the affinity label. [11][12]* Expected Outcome: Incubation of a LAP with N-(Chloroacetyl)-L-leucine (the specific enantiomer recognized by most LAPs) would be expected to cause time-dependent, substrate-protectable inactivation.

• Potential Targets: The active site of LAPs often contains highly nucleophilic residues like cysteine or histidine involved in catalysis or metal coordination, making them likely targets for alkylation. [3][13]

Troubleshooting and Advanced Considerations

• The DL-Racemic Mixture: You are using N-(Chloroacetyl)-DL -leucine. Many enzymes are stereospecific. It is highly likely that only one enantiomer (D or L) will act as an efficient affinity label, while the other may be a weak inhibitor or completely inactive. [10][14][15]If you observe incomplete inactivation, it could be because only 50% of your reagent is active. For enzymes with known stereospecificity, using a pure enantiomer is strongly recommended.

• Non-Specific Labeling: If the substrate protection experiment fails, or if MS analysis reveals multiple modified peptides, you may have non-specific labeling. This occurs when the inhibitor concentration is too high or the incubation time is too long, leading to reactions with reactive surface residues. To mitigate this, lower the inhibitor concentration and shorten the incubation time.

• Reagent Instability: The chloroacetyl group can be hydrolyzed in aqueous solutions, especially at high or low pH. Always prepare the stock solution fresh and add it to the reaction mixture immediately before starting the experiment.

Conclusion

N-(Chloroacetyl)-DL-leucine is a powerful and accessible tool for the irreversible covalent modification of enzyme active sites. Its success as a chemical probe hinges not just on its application, but on a rigorously designed experimental framework that validates its specificity at every stage. By combining classic enzyme kinetics, substrate protection controls, and the analytical power of modern high-resolution mass spectrometry, researchers can move from observing a functional effect—inactivation—to identifying the precise structural cause. This knowledge is invaluable, accelerating the rational design of novel therapeutics and deepening our fundamental understanding of enzymatic catalysis.

References

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• Fittkau, S., Kämmerer, G., & Damerau, W. (1978). [Affinity labeling of leucine aminopeptidase with new substrate analog inhibitors]. Pharmazie. [Link]

• Cardemil, E. (1986). Affinity labels as probes for the study of the nucleotide binding site of enzymes. Archivos de biologia y medicina experimentales.

• Porter, D. J., & Bright, H. J. (1976). Active site chlorination of D-amino acid oxidase by N-chloro-D-leucine. Journal of Biological Chemistry. [Link]

• Fujii, H., Nakagawa, T., Ueno, M., & Mukai, H. (2018). Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. Molecules. [Link]

• Kaya, E., Smith, C. P., et al. (2020). Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. PLOS ONE. [Link]

• Kaya, E., Smith, C. P., et al. (2021). Acetylation turns leucine into a drug by membrane transporter switching. Communications Biology. [Link]

• Schey, K. L., & Grey, A. C. (2012). Mass Spectrometry for Post-Translational Modifications. Neuroproteomics. [Link]

• Gibson, K. R., et al. (2016). Photo-affinity labelling and biochemical analyses identify the target of trypanocidal simplified natural product analogues. PLOS Neglected Tropical Diseases. [Link]

• Cuatrecasas, P., Wilchek, M., & Anfinsen, C. B. (1969). Affinity labeling of the active site of staphylococcal nuclease. Reactions with bromoacetylated substrate analogues. Journal of Biological Chemistry. [Link]

• Walsh, K. A., Kumar, K. S. V., Bargetzi, J. P., & Neurath, H. (1962). APPROACHES TO THE SELECTIVE CHEMICAL LABELING OF THE ACTIVE SITE OF CARBOXYPEPTIDASE A. Proceedings of the National Academy of Sciences of the United States of America. [Link]

• Google Patents. (2012). Preparation method and application of N-acyl-DL-leucine.

• Zhao, Y., et al. (2021). Characterization and structural analysis of a leucine aminopeptidase using site-directed mutagenesis. AMB Express. [Link]

• Silva, A., Vitorino, R., Domingues, M. R. M., & Amado, F. (2013). Post-translational Modifications and Mass Spectrometry Detection. Free Radical Biology and Medicine. [Link]

• Tighilet, B., et al. (2015). Comparative analysis of pharmacological treatments with N-acetyl-DL-leucine (Tanganil) and its two isomers (N-acetyl-L-leucine and N-acetyl-D-leucine) on vestibular compensation: Behavioral investigation in the cat. European Journal of Pharmacology. [Link]

• Churchill, G. C., et al. (2020). A master protocol to investigate a novel therapy acetyl-L-leucine for three ultra-rare neurodegenerative diseases: Niemann-Pick type C, the GM2 Gangliosidoses, and Ataxia Telangiectasia. medRxiv. [Link]

• Gholizadeh, B., et al. (2022). The Effect of N-Acetyl-DL-Leucine on Neurological Symptoms in a Patient with Ataxia-Telangiectasia: a Case Study. The Cerebellum. [Link]

• Churchill, G. C., et al. (2019). Effects of N-Acetyl-Leucine and its enantiomers in Niemann-Pick disease type C cells. bioRxiv. [Link]

• Tran, P. T., & Nguyen, T. H. L. (2023). CHEM055T - N-Acetyl-Dl-Leucine Synthesis for Pharmaceuticals. Regeneron ISEF 2025. [Link]

• Chang, C. C., et al. (2007). The roles of active-site residues in the catalytic mechanism of trans-3-chloroacrylic acid dehalogenase: a kinetic, NMR, and mutational analysis. Biochemistry. [Link]

• Kuznetsova, K. S., et al. (2020). Modification of cysteine residues for mass spectrometry-based proteomic analysis: facts and artifacts. Biochemistry (Moscow), Supplement Series B: Biomedical Chemistry. [Link]

• Churchill, G., et al. (2021). A master protocol to investigate a novel therapy acetyl-l-leucine for three ultra-rare neurodegenerative diseases: Niemann-Pick type C, the GM2 gangliosidoses, and ataxia telangiectasia. Trials. [Link]

• Ying, S., & Li, W. (2021). Recent Progress in the Analysis of Protein Deamidation Using Mass Spectrometry. Mass Spectrometry Reviews. [Link]

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• Kumar, S., et al. (2021). Non-active Site Residue in Loop L4 Alters Substrate Capture and Product Release in d-Arginine Dehydrogenase. Biochemistry. [Link]

• Bremova-Ertl, T., et al. (2022). Acetyl-DL-leucine for treatment Niemann-Pick type C: a case series (S9.004). Neurology. [Link]

• Tighilet, B., et al. (2015). Comparative analysis of pharmacological treatments with N-acetyl-DL-leucine (Tanganil) and its two isomers (N-acetyl-L-leucine and N-acetyl-D-leucine) on vestibular compensation: Behavioral investigation in the cat. ResearchGate. [Link]

• Walling, L. L. (2006). Leucine aminopeptidases: Diversity in structure and function. Plant Physiology. [Link]

• Dowd, A. J., et al. (1995). Characterization and Partial Purification of a Leucine Aminopeptidase from Fasciola hepatica. ResearchGate. [Link]

• Dong, L., et al. (2005). The leucyl aminopeptidase from Helicobacter pylori is an allosteric enzyme. Microbiology. [Link]

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The Structural Elucidation of N-(Chloroacetyl)-DL-leucine: A Comprehensive Technical Guide

Abstract

N-(Chloroacetyl)-DL-leucine, a derivative of the essential amino acid leucine, serves as a valuable building block in synthetic organic chemistry and drug discovery. Its unique combination of a chiral center, a reactive chloroacetyl group, and the lipophilic isobutyl side chain makes it a versatile precursor for novel peptides, enzyme inhibitors, and other bioactive molecules. A thorough understanding of its three-dimensional structure and physicochemical properties is paramount for its effective utilization. This in-depth technical guide provides a multi-faceted approach to the structural analysis of N-(Chloroacetyl)-DL-leucine, detailing the theoretical underpinnings and practical application of key analytical techniques. Tailored for researchers, scientists, and drug development professionals, this guide emphasizes the causality behind experimental choices and provides robust, self-validating protocols to ensure scientific integrity.

Introduction: The Significance of N-(Chloroacetyl)-DL-leucine in Chemical Synthesis

N-acylated amino acids are a critical class of molecules in medicinal chemistry and chemical biology. The introduction of an acyl group to the amino terminus of an amino acid can modulate its solubility, reactivity, and biological activity. The chloroacetyl group, in particular, is a powerful functional handle. The electron-withdrawing nature of the chlorine atom enhances the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack. This reactivity is harnessed in various bioconjugation strategies and in the synthesis of heterocyclic compounds.

N-(Chloroacetyl)-DL-leucine is a racemic mixture of the D and L enantiomers. The presence of the chiral center at the alpha-carbon introduces stereochemical considerations that are crucial in drug design, as different enantiomers can exhibit distinct pharmacological and toxicological profiles. The isobutyl side chain of the leucine residue imparts hydrophobicity, influencing the molecule's interaction with biological targets and its overall pharmacokinetic properties.

A definitive structural characterization of N-(Chloroacetyl)-DL-leucine is therefore not merely an academic exercise but a prerequisite for its rational application in research and development. This guide will navigate the core analytical methodologies for a comprehensive structural elucidation.

Foundational Physicochemical Properties

A foundational understanding of the basic physicochemical properties of N-(Chloroacetyl)-DL-leucine is essential before embarking on more complex structural analyses. These properties inform decisions regarding solvent selection for spectroscopic analysis, crystallization trials, and reaction conditions.

Property	Value	Source
Molecular Formula	C₈H₁₄ClNO₃	[1]
Molecular Weight	207.65 g/mol	[1]
CAS Number	7154-83-8	[1]
Appearance	White to off-white crystalline powder
Melting Point	132-135 °C
Solubility	Soluble in methanol and ethanol

Synthesis of N-(Chloroacetyl)-DL-leucine: The Schotten-Baumann Approach

The most common and efficient method for the synthesis of N-(Chloroacetyl)-DL-leucine is the Schotten-Baumann reaction. This method involves the acylation of the amino group of DL-leucine with chloroacetyl chloride in an alkaline aqueous medium.[1]

Causality of Experimental Choices:

• DL-Leucine as Starting Material: The use of DL-leucine results in the racemic mixture of the product. If a specific enantiomer is desired, the corresponding L- or D-leucine should be used as the starting material.[2]

• Chloroacetyl Chloride as Acylating Agent: Chloroacetyl chloride is a highly reactive acylating agent, ensuring a rapid and high-yielding reaction.

• Alkaline Medium (e.g., NaOH or NaHCO₃ solution): The base serves two critical purposes: it deprotonates the amino group of leucine, making it a more potent nucleophile, and it neutralizes the hydrochloric acid byproduct generated during the reaction, driving the equilibrium towards product formation.

Experimental Protocol: Synthesis of N-(Chloroacetyl)-DL-leucine

• Dissolution: Dissolve DL-leucine in an aqueous solution of sodium hydroxide or sodium bicarbonate with stirring.

• Acylation: Cool the solution in an ice bath and slowly add chloroacetyl chloride dropwise while maintaining vigorous stirring. The temperature should be kept low to control the exothermic reaction.

• Reaction Monitoring: Continue stirring the reaction mixture for a specified period, allowing it to gradually warm to room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Acidification: After the reaction is complete, acidify the mixture with a dilute mineral acid (e.g., HCl) to precipitate the N-(Chloroacetyl)-DL-leucine product.

• Isolation and Purification: Collect the precipitate by vacuum filtration, wash with cold water to remove any remaining salts, and dry. The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water.

Spectroscopic and Spectrometric Characterization

A combination of spectroscopic and spectrometric techniques is employed to confirm the identity and elucidate the detailed structure of N-(Chloroacetyl)-DL-leucine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. It provides detailed information about the carbon-hydrogen framework.

Expertise in Spectral Interpretation:

The interpretation of the ¹H and ¹³C NMR spectra of N-(Chloroacetyl)-DL-leucine relies on understanding the chemical shifts, coupling constants, and integration values of the signals, and comparing them with data from similar structures.[3]

Expected ¹H NMR Spectral Data (based on analogous compounds):

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Rationale
~8.5-9.0	d	1H	-NH-	The amide proton is expected to be a doublet due to coupling with the α-proton. Its chemical shift is downfield due to the deshielding effect of the adjacent carbonyl group.
~4.2-4.5	m	1H	α-CH	This methine proton is coupled to the amide proton and the β-protons, resulting in a multiplet. It is deshielded by the adjacent carboxylic acid and amide groups.
~4.0-4.2	s	2H	-CH₂Cl	The methylene protons of the chloroacetyl group are a singlet as there are no adjacent protons to couple with. The electronegative chlorine atom causes a significant downfield shift.
~1.5-1.8	m	3H	β-CH₂, γ-CH	These protons on the isobutyl side chain will appear as complex multiplets due to coupling with each other and the α-proton.
~0.9	d	6H	δ-CH₃	The two diastereotopic methyl groups of the isobutyl side chain will appear as a doublet due to coupling with the γ-proton.
~10-12	br s	1H	-COOH	The carboxylic acid proton is typically a broad singlet and may exchange with residual water in the solvent, sometimes leading to its disappearance.

Expected ¹³C NMR Spectral Data (based on analogous compounds):

Chemical Shift (δ) ppm	Assignment	Rationale
~170-175	-COOH	The carbonyl carbon of the carboxylic acid is typically found in this downfield region.
~165-170	-C=O (amide)	The amide carbonyl carbon is also deshielded and appears in a similar region to the carboxylic acid carbon.
~50-55	α-C	The α-carbon is attached to the electron-withdrawing nitrogen and carboxylic acid groups, shifting it downfield.
~42-45	-CH₂Cl	The carbon of the chloroacetyl group is shifted downfield by the attached chlorine atom.
~40-43	β-C	The β-carbon of the leucine side chain.
~24-26	γ-C	The γ-carbon of the leucine side chain.
~21-23	δ-C	The two methyl carbons of the isobutyl group.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of N-(Chloroacetyl)-DL-leucine in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry NMR tube. The choice of solvent is crucial; DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for preventing the exchange of the amide proton.

• Instrumentation: Acquire the spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters to optimize include the number of scans (typically 8-16 for sufficient signal-to-noise), relaxation delay, and spectral width.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) using appropriate software. Calibrate the chemical shifts using the residual solvent peak as an internal standard.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule, as well as structural details through the analysis of fragmentation patterns.

Expertise in Fragmentation Analysis:

Electron ionization (EI) or electrospray ionization (ESI) are common techniques for analyzing small molecules like N-(Chloroacetyl)-DL-leucine. The fragmentation patterns are predictable based on the functional groups present.[4][5]

Expected Fragmentation Pattern (ESI-MS/MS):

• Parent Ion [M+H]⁺: For N-(Chloroacetyl)-DL-leucine, this would be observed at m/z 208.07.

• Loss of H₂O: A fragment corresponding to the loss of water from the carboxylic acid group.

• Loss of CO: Decarbonylation is a common fragmentation pathway for carboxylic acids.

• Loss of the Chloroacetyl Group: Cleavage of the amide bond can result in a fragment corresponding to the leucine moiety.

• Cleavage of the Isobutyl Side Chain: Fragmentation of the isobutyl group can lead to a series of characteristic losses.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of N-(Chloroacetyl)-DL-leucine (typically in the low µg/mL to ng/mL range) in a suitable solvent system, such as methanol or acetonitrile/water with a small amount of formic acid to promote protonation for positive ion mode ESI.

• Infusion and Ionization: Introduce the sample into the mass spectrometer via direct infusion or coupled with a liquid chromatography (LC) system. Use electrospray ionization (ESI) in positive ion mode.

• MS Scan: Acquire a full scan mass spectrum to determine the molecular weight and identify the protonated molecular ion [M+H]⁺.

• MS/MS Analysis: Select the [M+H]⁺ ion for collision-induced dissociation (CID) to generate a tandem mass spectrum (MS/MS). This will reveal the characteristic fragmentation pattern.

• Data Analysis: Analyze the resulting spectra to confirm the molecular weight and interpret the fragmentation pattern to corroborate the proposed structure.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Expertise in Vibrational Mode Interpretation:

The FTIR spectrum of N-(Chloroacetyl)-DL-leucine will exhibit characteristic absorption bands corresponding to the various functional groups.

Expected FTIR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration	Functional Group
3200-3400	N-H stretch	Amide
2800-3000	C-H stretch	Aliphatic (isobutyl group)
2500-3300 (broad)	O-H stretch	Carboxylic acid
~1700-1725	C=O stretch	Carboxylic acid
~1640-1680	C=O stretch (Amide I)	Amide
~1520-1570	N-H bend (Amide II)	Amide
~600-800	C-Cl stretch	Chloroalkane

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: For a solid sample, the potassium bromide (KBr) pellet method is common. Mix a small amount of finely ground N-(Chloroacetyl)-DL-leucine with dry KBr powder and press it into a transparent pellet. Alternatively, Attenuated Total Reflectance (ATR) FTIR can be used with the solid powder directly.

• Background Spectrum: Record a background spectrum of the empty sample compartment (or the KBr pellet without the sample) to subtract atmospheric and instrumental interferences.

• Sample Spectrum: Place the sample in the FTIR spectrometer and acquire the spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups to confirm the presence of the amide, carboxylic acid, chloroacetyl, and isobutyl moieties.

Crystallographic Analysis: The Definitive Solid-State Structure

Single-crystal X-ray diffraction provides an unambiguous determination of the three-dimensional arrangement of atoms in the solid state, including bond lengths, bond angles, and stereochemistry.

Expertise in Crystallographic Principles:

The process involves growing a high-quality single crystal, diffracting X-rays off the crystal lattice, and then using the diffraction pattern to solve and refine the crystal structure.

Expected Crystal Structure Features:

• Racemic Mixture: As a DL-mixture, N-(Chloroacetyl)-DL-leucine is expected to crystallize as either a racemic compound (a 1:1 ordered arrangement of D and L enantiomers in the unit cell) or a conglomerate (a physical mixture of separate D and L crystals).

• Hydrogen Bonding: The carboxylic acid and amide functional groups are expected to participate in intermolecular hydrogen bonding, which will be a dominant feature of the crystal packing.

• Molecular Conformation: The analysis will reveal the preferred conformation of the molecule in the solid state, including the torsion angles of the backbone and the side chain.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of N-(Chloroacetyl)-DL-leucine of suitable size and quality (typically > 0.1 mm in all dimensions). This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a goniometer and place it in a single-crystal X-ray diffractometer. Collect the diffraction data by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement: Process the diffraction data and solve the crystal structure using direct methods or Patterson methods. Refine the atomic positions and thermal parameters to obtain a final, high-resolution crystal structure.

• Structure Analysis: Analyze the final structure to determine bond lengths, bond angles, torsion angles, and intermolecular interactions.

Workflow and Data Integration for Structural Confirmation

A robust structural elucidation of N-(Chloroacetyl)-DL-leucine relies on the integration of data from multiple analytical techniques. The following diagram illustrates a logical workflow.

Caption: Workflow for the structural analysis of N-(Chloroacetyl)-DL-leucine.

Conclusion: A Synergistic Approach to Structural Certainty

The comprehensive structural analysis of N-(Chloroacetyl)-DL-leucine is achieved through a synergistic application of synthetic chemistry and advanced analytical techniques. Each method provides a unique and complementary piece of the structural puzzle. NMR spectroscopy delineates the covalent framework in solution, mass spectrometry confirms the molecular formula and fragmentation pathways, FTIR spectroscopy identifies the key functional groups, and single-crystal X-ray diffraction provides the definitive solid-state architecture. By following the detailed protocols and understanding the rationale behind the experimental choices outlined in this guide, researchers can confidently characterize N-(Chloroacetyl)-DL-leucine and unlock its full potential in their scientific endeavors.

References

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An In-depth Technical Guide on the Solubility and Stability of N-(Chloroacetyl)-DL-leucine in Biological Buffers

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

N-(Chloroacetyl)-DL-leucine is a derivative of the branched-chain amino acid leucine, characterized by the attachment of a reactive chloroacetyl group to its amino terminus. This modification introduces a site for potential covalent modification, making it a compound of interest in various biochemical and pharmaceutical research applications, including its use as a building block in peptide synthesis and as a tool for studying enzyme mechanisms.[1] However, the utility of N-(Chloroacetyl)-DL-leucine in biological systems is intrinsically linked to its physicochemical properties, particularly its solubility and stability in aqueous biological buffers. This guide provides a comprehensive technical overview of these critical parameters, offering both theoretical insights and practical, field-proven methodologies for their assessment.

Physicochemical Properties of N-(Chloroacetyl)-DL-leucine

N-(Chloroacetyl)-DL-leucine is a white to off-white solid with a molecular formula of C₈H₁₄ClNO₃ and a molecular weight of 207.65 g/mol .[1] The molecule incorporates a hydrophobic isobutyl side chain from leucine, a polar carboxylic acid group, and a reactive N-chloroacetyl moiety. This combination of functional groups dictates its behavior in aqueous environments.

Solubility in Biological Buffers

The solubility of N-(Chloroacetyl)-DL-leucine in biological buffers is a critical parameter for its effective use in experimental settings. Insufficient solubility can lead to inaccurate concentration determinations and precipitation during experiments, confounding results. The solubility is influenced by several factors, including pH, buffer composition, and temperature.

Factors Influencing Solubility

• pH: As an amino acid derivative, N-(Chloroacetyl)-DL-leucine possesses a carboxylic acid group with a pKa value in the acidic range. At pH values below its pKa, the carboxylic acid will be protonated, reducing its overall charge and potentially decreasing its aqueous solubility. Conversely, at pH values above its pKa, the carboxylate form will predominate, enhancing its solubility in polar solvents like water.

• Buffer Composition: The components of the buffer system can interact with N-(Chloroacetyl)-DL-leucine to either enhance or decrease its solubility. For instance, the ionic strength of the buffer can influence solubility through salting-in or salting-out effects.

• Temperature: Generally, the solubility of solid compounds in liquid solvents increases with temperature. However, the magnitude of this effect is compound-specific.

Representative Solubility Data

Table 1: Estimated Aqueous Solubility of N-(Chloroacetyl)-DL-leucine and Related Compounds

Compound	Solvent	Temperature (°C)	Estimated Solubility (mg/mL)	Estimated Solubility (mM)
DL-Leucine	Water	25	9.91	75.5
N-Acetyl-D-leucine	20% DMSO in PBS (pH 7.2)	Room Temperature	~0.2	~1.16
N-(Chloroacetyl)-DL-leucine	PBS (pH 7.4)	25	To be determined	To be determined
N-(Chloroacetyl)-DL-leucine	Tris-HCl (pH 7.4)	25	To be determined	To be determined
N-(Chloroacetyl)-DL-leucine	HEPES (pH 7.4)	25	To be determined	To be determined

Experimental Protocol for Determining Equilibrium Solubility (Shake-Flask Method)

This protocol outlines a robust and widely accepted method for determining the equilibrium solubility of a compound in a given buffer.

Materials:

• N-(Chloroacetyl)-DL-leucine (solid)

• Biological buffer of interest (e.g., PBS, Tris-HCl, HEPES)

• Scintillation vials or glass tubes with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Volumetric flasks and pipettes

Procedure:

• Preparation: Add an excess amount of solid N-(Chloroacetyl)-DL-leucine to a series of vials. The excess solid is crucial to ensure that a saturated solution is achieved.

• Equilibration: Add a known volume of the desired biological buffer to each vial. Place the vials on an orbital shaker at a constant temperature (e.g., 25°C or 37°C) and agitate for a defined period (e.g., 24-72 hours) to allow the system to reach equilibrium.

• Phase Separation: After equilibration, centrifuge the vials at high speed to pellet the undissolved solid.

• Sample Collection: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed. For added certainty, filter the supernatant through a 0.22 µm syringe filter.

• Quantification: Dilute the filtered supernatant with an appropriate mobile phase and analyze the concentration of N-(Chloroacetyl)-DL-leucine using a validated HPLC method (see Section 4.3).

• Calculation: The equilibrium solubility is the concentration of the compound determined in the saturated supernatant.

Figure 1: Experimental workflow for the shake-flask solubility determination method.

Stability in Biological Buffers

The stability of N-(Chloroacetyl)-DL-leucine in biological buffers is paramount, as degradation can lead to a loss of the active compound and the formation of potentially interfering byproducts. The primary degradation pathways involve the reactive chloroacetyl group and the amide linkage.

Potential Degradation Pathways

• Hydrolysis of the Chloroacetyl Group: The carbon-chlorine bond in the chloroacetyl group is susceptible to nucleophilic attack by water, leading to the formation of N-(hydroxyacetyl)-DL-leucine and hydrochloric acid. This hydrolysis reaction is often pH and temperature-dependent.

• Reaction with Buffer Nucleophiles: Amine-containing buffers, such as Tris (tris(hydroxymethyl)aminomethane), can act as nucleophiles and react with the chloroacetyl group, leading to the formation of a buffer-adduct. This is a significant consideration when choosing a buffer system for experiments with N-(Chloroacetyl)-DL-leucine.

• Hydrolysis of the Amide Bond: Under harsh acidic or basic conditions, the amide bond linking the chloroacetyl group to the leucine moiety can undergo hydrolysis, yielding chloroacetic acid and DL-leucine.

Figure 3: Workflow for determining the stability of N-(Chloroacetyl)-DL-leucine.

Conclusion and Recommendations

The utility of N-(Chloroacetyl)-DL-leucine in biological research is contingent upon a thorough understanding of its solubility and stability. This guide has provided a framework for assessing these critical parameters.

Key Recommendations:

• Always determine the solubility of N-(Chloroacetyl)-DL-leucine experimentally in the specific biological buffer and at the temperature of your intended experiment. Do not rely on estimations alone.

• Be mindful of the buffer composition. Avoid using nucleophilic buffers like Tris if the reactivity of the chloroacetyl group is a concern. Phosphate-buffered saline (PBS) or HEPES are generally more inert choices.

• Conduct stability studies under your specific experimental conditions to determine the half-life of N-(Chloroacetyl)-DL-leucine. This is especially critical for experiments that run for extended periods.

• Develop and validate a stability-indicating HPLC method to accurately monitor the concentration of the parent compound and its degradation products.

By following these guidelines, researchers can ensure the reliable and effective use of N-(Chloroacetyl)-DL-leucine in their studies, leading to more accurate and reproducible results.

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Protocols & Analytical Methods

Application Notes and Protocols for Protein Labeling with N-(Chloroacetyl)-DL-leucine

For Researchers, Scientists, and Drug Development Professionals

Introduction: Covalent Labeling for Unraveling Protein Function

Site-specific covalent modification of proteins is a cornerstone of chemical biology and drug development, enabling the attachment of probes, tags, and therapeutic payloads to elucidate and modulate protein function.[1][2] Among the arsenal of chemical tools for protein labeling, haloacetyl derivatives, such as N-(Chloroacetyl)-DL-leucine, offer a robust method for creating stable, covalent linkages with target proteins.[3] This application note provides a comprehensive guide to the principles and practice of protein labeling using N-(Chloroacetyl)-DL-leucine, from the underlying chemical mechanism to detailed experimental protocols and validation strategies.

The chloroacetyl group is an effective alkylating agent that readily reacts with nucleophilic amino acid side chains, forming a stable thioether or amino bond.[4][] The incorporation of a leucine residue provides a specific physicochemical characteristic to the label, which may influence protein interactions or serve as a recognition motif. This guide is designed to equip researchers with the foundational knowledge and practical steps to successfully implement this labeling strategy in their work.

Chemical Principle: The Alkylation Reaction

The labeling of proteins with N-(Chloroacetyl)-DL-leucine proceeds via a nucleophilic substitution reaction. The electron-withdrawing chlorine atom makes the adjacent methylene carbon electrophilic and susceptible to attack by nucleophilic residues on the protein surface.

Caption: General workflow for protein labeling with N-(Chloroacetyl)-DL-leucine.

The most reactive nucleophile on a protein is the thiolate anion of a cysteine residue, making it the primary target for alkylation by chloroacetyl groups.[3][] However, other nucleophilic residues such as the ε-amino group of lysine, the imidazole ring of histidine, and the N-terminal α-amino group can also be modified, particularly at higher pH values.[6]

Caption: Reaction mechanism of cysteine alkylation by a chloroacetyl group.

Critical Parameters for Successful Labeling

The efficiency and specificity of the labeling reaction are influenced by several key parameters. Careful optimization of these factors is crucial for achieving the desired labeling outcome.

Parameter	Recommended Range	Rationale & Considerations
pH	7.0 - 8.5	The reactivity of nucleophilic residues is pH-dependent. Cysteine thiols (pKa ~8.5) are more nucleophilic in their deprotonated thiolate form, favoring reaction at neutral to slightly alkaline pH. At higher pH, the reactivity of other nucleophiles like lysine increases, potentially leading to off-target labeling.
Temperature	4°C to 37°C	Higher temperatures generally increase the reaction rate. However, prolonged incubation at elevated temperatures may compromise protein stability. Room temperature (20-25°C) is a common starting point.
Molar Excess of Reagent	10 to 100-fold	A molar excess of the labeling reagent drives the reaction to completion. However, a very high excess can lead to non-specific labeling and protein precipitation. The optimal ratio should be determined empirically.
Reaction Time	1 to 24 hours	The reaction time depends on the reactivity of the target residue, temperature, and reagent concentration. Monitor the reaction progress to determine the optimal duration.
Protein Concentration	1 - 10 mg/mL	The protein should be sufficiently concentrated to ensure an effective reaction rate. However, very high concentrations may lead to aggregation.

Detailed Experimental Protocol

This protocol provides a general framework for labeling a protein with N-(Chloroacetyl)-DL-leucine. It is essential to optimize the conditions for each specific protein and application.

Materials

• Protein of interest in a suitable buffer (e.g., PBS, HEPES, Tris)

• N-(Chloroacetyl)-DL-leucine

• Dimethyl sulfoxide (DMSO) or other suitable organic solvent

• Reaction buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.5)

• Quenching reagent (e.g., 1 M Dithiothreitol (DTT) or L-cysteine)

• Size-exclusion chromatography (SEC) column or dialysis cassette for purification[7][8]

Procedure

• Reagent Preparation:

  • Prepare a stock solution of N-(Chloroacetyl)-DL-leucine (e.g., 100 mM) in DMSO. Note: Prepare this solution fresh before each use.

• Protein Preparation:

  • If the target protein contains disulfide bonds that need to be reduced to expose cysteine residues for labeling, treat the protein with a reducing agent like DTT or TCEP. Subsequently, the reducing agent must be removed, for instance by using a desalting column, prior to the addition of the labeling reagent.[1]

  • Ensure the protein is in a suitable reaction buffer at the desired concentration. The buffer should not contain primary amines (e.g., Tris at high concentrations) or thiols, as these can compete with the protein for reaction with the labeling reagent.

• Labeling Reaction:

  • Add the desired molar excess of the N-(Chloroacetyl)-DL-leucine stock solution to the protein solution. Mix gently by pipetting or brief vortexing.

  • Incubate the reaction mixture at the chosen temperature for the determined time. Protect from light if the labeling reagent is light-sensitive.

• Quenching the Reaction:

  • To stop the labeling reaction, add a quenching reagent to consume the excess N-(Chloroacetyl)-DL-leucine. Add DTT or L-cysteine to a final concentration of 10-20 mM.

  • Incubate for 30 minutes at room temperature.

• Purification of the Labeled Protein:

  • Remove the excess, unreacted labeling reagent and the quenching reagent from the labeled protein. This is commonly achieved by size-exclusion chromatography (SEC) or dialysis.[7][8]

  • Collect the fractions containing the purified, labeled protein.

Validation and Characterization of the Labeled Protein

After the labeling and purification steps, it is crucial to characterize the final product to confirm successful labeling and determine the degree of modification.

Mass Spectrometry

Mass spectrometry (MS) is a powerful technique to confirm the covalent modification of the protein. By comparing the mass of the labeled protein to the unlabeled protein, the number of attached labels can be determined. High-resolution mass spectrometry can provide precise mass measurements to confirm the identity of the modification.[7]

SDS-PAGE Analysis

SDS-PAGE can provide a qualitative assessment of the labeling. A successful labeling reaction may result in a slight shift in the molecular weight of the protein, which might be detectable on a high-resolution gel.

Spectrophotometric Quantification

If the labeling reagent contains a chromophore, the degree of labeling can be estimated using UV-Vis spectrophotometry by measuring the absorbance at the characteristic wavelengths of the protein and the label.

Functional Assays

It is essential to verify that the labeling process has not compromised the biological activity of the protein. Perform a relevant functional assay to compare the activity of the labeled protein to the unlabeled control.

Safety Precautions

N-(Chloroacetyl)-DL-leucine is an irritant and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[9][10] Work in a well-ventilated area or a chemical fume hood. Refer to the Safety Data Sheet (SDS) for detailed safety information.[9]

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Labeling Efficiency	Suboptimal pH, insufficient molar excess of reagent, short reaction time, or oxidized thiols.	Optimize the pH of the reaction buffer. Increase the molar excess of the labeling reagent. Extend the reaction time. Ensure complete reduction of cysteine residues before labeling.
Protein Precipitation	High concentration of organic solvent from the reagent stock, or protein instability under the reaction conditions.	Minimize the volume of the organic solvent added. Perform the reaction at a lower temperature. Screen different buffer conditions for improved protein stability.
Non-specific Labeling	High pH, or excessive molar excess of the labeling reagent.	Lower the reaction pH to increase the specificity for cysteine residues. Reduce the molar excess of the labeling reagent.

Conclusion

Labeling proteins with N-(Chloroacetyl)-DL-leucine is a versatile technique for introducing a specific chemical moiety in a site-selective manner. By understanding the underlying chemical principles and carefully optimizing the reaction conditions, researchers can successfully label their protein of interest for a wide range of applications in basic research and drug development. The protocols and guidelines presented here provide a solid foundation for implementing this valuable bioconjugation strategy.

References

• chemical label N-chloroacetyl-L-leucine. Available at: [Link]

• Porter DJ, Bright HJ. Chlorination of an active site tyrosyl residue in D-amino acid oxidase by N-chloro-D-leucine. J Biol Chem. 1980;255(15):7362-7370.
• Tsuzuki H, Oka T, Morihara K. Inactivation of Papain with Chloroacetyl Amino Acid Derivatives. Agric Biol Chem. 1985;49(1):241-242.

• Thermo Fisher Scientific. SAFETY DATA SHEET. Available at: [Link]

• Church E, Chhabra R, Tantry A, et al. N-acetyl-l-leucine lowers pS129-synuclein and improves synaptic function in models of Parkinson's disease. NPJ Parkinsons Dis. 2023;9(1):137.
• Porter DJ, Bright HJ. Active site chlorination of D-amino acid oxidase by N-chloro-D-leucine. J Biol Chem. 1976;251(19):6150-6153.
• Dieterich DC, Link AJ, Graumann J, Tirrell DA, Schuman EM. Cell-selective metabolic labeling of proteins. Proc Natl Acad Sci U S A. 2006;103(25):9482-9487.
• deGruyter JN, Malishkevich A, Kanter A, et al. Chemical Conjugation to Less Targeted Proteinogenic Amino Acids. J Am Chem Soc. 2017;139(36):12632-12642.
• Lang K, Chin JW. Site-Specific Labeling of Proteins Using Unnatural Amino Acids. ACS Chem Biol. 2014;9(1):16-20.
• Götze M, Iacobucci C, Ihling C, Sinz A. A Protocol for High-Yield Production of Photo-Leucine-Labeled Proteins in Escherichia coli. J Am Soc Mass Spectrom. 2019;30(10):2064-2067.
• Bernardes GJL, Castagner B, Seeberger PH. Chemical and Enzymatic Methods for Post-Translational Protein–Protein Conjugation. ACS Chem Biol. 2012;7(11):1787-1796.
• Hamachi M, Kuwahara S, Higuchi M, et al. Simultaneous analysis of DL-Amino acids in foods and beverages using a highly sensitive chiral resolution labeling reagent.
• Kimple ME, Brill AL, Pasker RL. Overview of affinity-based tagging strategies for protein purification and analysis. Curr Protoc Protein Sci. 2013;Chapter 9:Unit9.9.

• Biorad. Size Exclusion Chromatography (SEC): A Critical Tool for Protein Purification. Available at: [Link]

• Wang J, Yu Y, Xia J. Short peptide tag for covalent protein labeling based on coiled coils. Bioconjug Chem. 2014;25(1):178-187.
• Liu F, Ma J, Wang Y, et al. Improved l-Leucine Production in Corynebacterium glutamicum by Optimizing the Aminotransferases. Molecules. 2019;24(18):3248.
• Yang B, Wu YJ, Zhu M, et al. Bioorthogonal Chemical Reporters for Monitoring Protein Acetylation. J Am Chem Soc. 2011;133(39):15424-15427.
• Christensen M, Schou O. N-alkylation of amino acid residues by chloromethyl groups. A potential side reaction in the solid phase peptide synthesis. Int J Pept Protein Res. 1978;12(3):121-129.
• van der Vlist J, van der Marel GA, Overkleeft HS, van Kasteren SI. Site-specific functionalization of proteins and their applications to therapeutic antibodies. Expert Opin Drug Discov. 2011;6(11):1141-1153.

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Application Note: Utilizing N-(Chloroacetyl)-DL-leucine for Covalent Ligand Discovery and Target Identification using Activity-Based Protein Profiling

Introduction

Activity-Based Protein Profiling (ABPP) is a powerful chemical proteomic strategy that enables the characterization of enzyme function directly within complex biological systems.[1][2] At the heart of ABPP is the use of small-molecule probes designed to covalently modify the active sites of specific enzyme classes.[3] This approach provides a direct readout of the functional state of enzymes, rather than just their abundance, making it an invaluable tool for drug discovery, target identification, and functional proteomics.[1][4]

This guide details the application of N-(Chloroacetyl)-DL-leucine, a bespoke covalent probe, in ABPP workflows. This molecule is composed of two key moieties:

• The Chloroacetyl "Warhead": A mild electrophile that can form a stable, covalent bond with nucleophilic amino acid residues.[5]

• The Leucine "Recognition Element": An amino acid scaffold that can confer specificity, guiding the probe toward the binding pockets of proteins that naturally recognize leucine residues, such as certain proteases or metabolic enzymes.

The combination of these elements makes N-(Chloroacetyl)-DL-leucine a useful tool for identifying novel "ligandable" sites on proteins, particularly those that are functionally relevant.[6] This application note will provide a theoretical framework, detailed protocols for its use in competitive ABPP, and guidance on data analysis for target identification.

Mechanism of Action: Covalent Targeting of Nucleophilic Residues

The utility of N-(Chloroacetyl)-DL-leucine as an ABPP probe stems from the reactivity of its chloroacetamide functional group. This group acts as an electrophile, readily undergoing a nucleophilic substitution (SN2) reaction with electron-rich amino acid side chains.[5] The primary target for chloroacetamides in the proteome is the thiol group of cysteine residues, which are highly nucleophilic at physiological pH.[7][8] Other residues such as histidine and lysine can also be targeted, though typically with lower efficiency.[9][10]

Upon binding to a protein's active or allosteric site, the chloroacetyl group is positioned for covalent reaction with a nearby nucleophile, forming an irreversible thioether bond. This covalent labeling event effectively "tags" the protein, allowing for its subsequent detection and identification.

Caption: Covalent modification of a target protein by N-(Chloroacetyl)-DL-leucine.

Experimental Design: Competitive ABPP for Target Identification

A primary application of probes like N-(Chloroacetyl)-DL-leucine is in competitive ABPP. This powerful technique is used to identify the specific protein target(s) of a non-covalent small molecule inhibitor or compound of interest.[3][11][12] The workflow involves pre-incubating the proteome with the test compound before adding the broad-spectrum covalent probe. If the test compound binds to a protein, it will block the active site, preventing the covalent probe from labeling it. This reduction in labeling signal, as measured by mass spectrometry, reveals the protein target.[12][13]

The competitive ABPP workflow is a cornerstone of modern drug discovery and chemical biology for validating target engagement.[14]

Caption: Workflow for competitive Activity-Based Protein Profiling (ABPP).

Detailed Experimental Protocols

These protocols outline a standard competitive ABPP workflow using N-(Chloroacetyl)-DL-leucine for mass spectrometry-based analysis.

Protocol 1: Preparation of Cell Lysate

• Cell Culture: Grow cells of interest to ~80-90% confluency.

• Harvesting: Aspirate media, wash cells twice with cold PBS, and scrape cells into a conical tube. Pellet cells by centrifugation (e.g., 300 x g for 5 minutes at 4°C).

• Lysis: Resuspend the cell pellet in ice-cold lysis buffer (e.g., PBS, pH 7.4, without detergents).

• Homogenization: Lyse cells by probe sonication on ice (e.g., 3 x 15-second pulses).

• Clarification: Centrifuge the lysate at 100,000 x g for 45 minutes at 4°C to pellet membranes and insoluble components.

• Quantification: Collect the supernatant (proteome) and determine the protein concentration using a standard method (e.g., BCA assay). Normalize the proteome concentration to 1-2 mg/mL with lysis buffer.

Protocol 2: Competitive Labeling

• Aliquot Proteome: For each condition (e.g., vehicle control, test compound), aliquot 100 µL of the normalized proteome into a microcentrifuge tube.

• Pre-incubation:

  • Treatment Group: Add the test compound to the desired final concentration (e.g., 1 µL of a 100X stock).

  • Control Group: Add an equivalent volume of vehicle (e.g., 1 µL of DMSO).

• Incubate: Gently mix and incubate for 30 minutes at room temperature to allow the test compound to bind to its target(s).

• Probe Labeling: Add N-(Chloroacetyl)-DL-leucine to a final concentration of 10-50 µM (from a 100X DMSO stock).

• Incubate: Gently mix and incubate for 30-60 minutes at room temperature. Note: Incubation time and probe concentration should be optimized to achieve sufficient labeling without causing widespread non-specific modification.

Protocol 3: Sample Preparation for Proteomic Analysis

This protocol follows a standard "bottom-up" proteomics workflow.[15][16][17]

• Denaturation & Reduction: Add urea to the labeled proteome to a final concentration of 8 M. Add DTT to a final concentration of 10 mM and incubate for 30 minutes at 37°C.

• Alkylation: Add iodoacetamide (IAM) to a final concentration of 20 mM and incubate for 30 minutes at room temperature in the dark. Note: This step alkylates all cysteine residues that were not labeled by the probe.

• Quench Alkylation: Add DTT to a final concentration of 10 mM to quench excess IAM.

• Dilution & Digestion: Dilute the sample 4-fold with 50 mM ammonium bicarbonate. Add sequencing-grade trypsin (e.g., at a 1:50 enzyme-to-protein ratio) and incubate overnight at 37°C.[15]

• Acidification: Stop the digestion by adding formic acid to a final concentration of 1%.

• Desalting: Clean up the peptide mixture using a C18 desalting column (e.g., a Sep-Pak cartridge or ZipTip) according to the manufacturer's instructions.

• Analysis: Analyze the desalted peptides by LC-MS/MS.

Quantitative Data Summary

The following parameters are provided as a starting point and should be optimized for each specific experimental system.

Parameter	Recommended Range	Rationale
Proteome Concentration	1 - 2 mg/mL	Ensures sufficient material for MS detection while minimizing protein aggregation.
Test Compound Conc.	100x target IC₅₀ or K_d_	A high concentration ensures target saturation for a clear competitive effect.
Probe Concentration	10 - 50 µM	Balances effective labeling of accessible sites with minimizing non-specific background.[11]
Pre-incubation Time	30 minutes	Allows for equilibrium binding of the test compound to its target.
Probe Incubation Time	30 - 60 minutes	Sufficient time for the covalent reaction to proceed without excessive protein degradation.
Trypsin:Protein Ratio	1:50 - 1:100 (w/w)	Ensures complete and efficient digestion of the proteome into peptides.[15]

Data Analysis and Target Interpretation

• Peptide Identification: Use a standard proteomics search algorithm (e.g., MaxQuant, Sequest) to identify peptides and proteins from the raw LC-MS/MS data.

• Quantification: Use a label-free quantification (LFQ) or TMT-based approach to determine the relative abundance of each peptide across the control and treatment samples.[13]

• Target Identification: The primary protein targets of the test compound will be those whose probe-labeled peptides show a significant and dose-dependent decrease in abundance in the treatment group compared to the vehicle control.

• Site of Modification: The covalent modification by N-(Chloroacetyl)-DL-leucine will add a specific mass to the modified peptide. The site of modification can be pinpointed by analyzing the MS2 fragmentation spectra.

Self-Validation and Controls

To ensure the trustworthiness of the results, the following controls are essential:

• Vehicle Control (DMSO): Establishes the baseline labeling profile of the probe.

• Heat-Inactivated Proteome: A control where the lysate is boiled before labeling. A significant reduction in labeling indicates that the probe preferentially reacts with folded, active proteins.

• No-Probe Control: A control sample that is not treated with the probe helps to identify background proteins that may be non-specifically enriched during sample processing.

• Dose-Response: Performing the competitive ABPP with varying concentrations of the test compound can confirm a specific binding interaction.

By incorporating these elements, researchers can confidently identify and validate the targets of novel compounds, accelerating the pace of drug discovery and the functional annotation of the proteome.[6]

References

• Activity-based protein profiling: A graphical review. Current Research in Pharmacology and Drug Discovery.
• Activity-Based Protein Profiling: From Enzyme Chemistry to Proteomic Chemistry. Scilit.
• Advanced Activity-Based Protein Profiling Application Strategies for Drug Development. Frontiers in Molecular Biosciences.
• Activity-Based Protein Profiling for Natural Product Target Discovery.
• An overview of activity-based protein profiling and recent advances. Imperial College London News.
• Advanced Activity-Based Protein Profiling Application Str
• Strategies for Competitive Activity-Based Protein Profiling in Small Molecule Inhibitor Discovery and Characterization.
• Activity-based protein profiling: A graphical review. PubMed Central (PMC).
• QM Analyses for Cysteine – Chloroacetamide Bioconjug
• Activity-Based Protein Profiling (ABPP) and Click Chemistry (CC)-ABPP by MudPIT Mass Spectrometry. PubMed Central (PMC).
• Strategies for Competitive Activity‐Based Protein Profiling in Small Molecule Inhibitor Discovery and Characteriz
• Application Notes and Protocols for Cysteine Residue Labeling with N-(3-azidophenyl)-2-chloroacetamide. BenchChem.
• The reaction of thiol compounds and chloroacetamide. 2. The reaction between chloroacetamide and cysteine peptides. PubMed.
• Popular electrophilic groups for protein reactive probes and their targeting amino acid residues.
• A Comparative Guide to the Characterization of Proteins Modified by Bifunctional Electrophilic Probes. BenchChem.
• Using ABPP for Small Molecule Screening and Mechanistic Studies. MtoZ Biolabs.
• Cysteine-reactive covalent chloro-N-acetamide ligands induce ferroptosis mediated cell de
• Sample preparation for Mass spectrometric analysis. G-Biosciences.
• Sample Preparation for Mass Spectrometry-Based Proteomics;
• Chloroacetamide-Linked Nucleotides and DNA for Cross-Linking with Peptides and Proteins.
• Sample preparation for mass spectrometry. Thermo Fisher Scientific.
• Bromoacetyl Chloride as a Crosslinking Agent in Proteomics: Applic
• Proteomic discovery of chemical probes that perturb protein complexes in human cells.
• Recent Advances about the Applications of Click Reaction in Chemical Proteomics. MDPI.
• The revolution and evolution of activity-based protein profiling. YouTube.
• Activity-based protein profiling – finding general solutions to specific problems. PubMed Central (PMC).
• Activity-based protein profiling: Recent advances in medicinal chemistry. PubMed.
• Comparative Analysis of Click Chemistry Mediated Activity-Based Protein Profiling in Cell Lys

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N-(Chloroacetyl)-DL-leucine for covalent modification of cysteine residues

An Application Guide to the Covalent Modification of Cysteine Residues with N-(Chloroacetyl)-DL-leucine

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Alkylation of Cysteine

Site-specific covalent modification of proteins is a cornerstone of modern chemical biology, enabling the development of antibody-drug conjugates (ADCs), advanced molecular probes, and novel biotherapeutics. Among the canonical amino acids, cysteine is a uniquely attractive target for modification. Its thiol side chain is a potent nucleophile at physiological pH, a feature that allows for highly selective reactions under mild conditions, preserving the delicate architecture and function of the protein.

N-(Chloroacetyl)-DL-leucine is a heterobifunctional reagent designed for the precise alkylation of cysteine residues. It comprises two key features:

• A Chloroacetyl Group: A reactive electrophile that serves as the "warhead" for the cysteine thiol. Haloacetamides are well-established for their high reactivity and specificity toward sulfhydryl groups.[1]

• A DL-Leucine Scaffold: An amino acid moiety that provides specific steric and chemical properties. While the DL-racemic mixture is broadly applicable, specific enantiomers (L or D) can be used to probe or influence interactions at the modification site.[2][3]

This guide provides a comprehensive overview of the chemical principles, key experimental parameters, and detailed protocols for the successful use of N-(Chloroacetyl)-DL-leucine in modifying cysteine residues. We will delve into the causality behind experimental choices, methods for robust characterization, and troubleshooting common challenges, empowering researchers to confidently apply this versatile tool.

Mechanism of Covalent Modification: A Targeted SN2 Reaction

The covalent modification of cysteine by N-(Chloroacetyl)-DL-leucine proceeds via a classic bimolecular nucleophilic substitution (SN2) reaction. The process is critically dependent on the pH of the reaction environment.

• Deprotonation: The cysteine thiol group (-SH) has a pKa typically ranging from 8.0 to 9.0. For the reaction to occur, the thiol must be deprotonated to its more nucleophilic thiolate anion form (-S⁻). This is achieved by conducting the reaction in a buffer with a pH at or slightly below the pKa of the target cysteine.

• Nucleophilic Attack: The activated thiolate anion attacks the electrophilic α-carbon of the chloroacetyl group.

• Bond Formation & Displacement: This attack leads to the formation of a stable thioether bond, with the chloride ion serving as the leaving group.

The resulting modification is a stable, covalent linkage that is resistant to hydrolysis under physiological conditions.

Figure 1: Reaction mechanism of cysteine alkylation.

Optimizing the Reaction: A Guide to Key Parameters

The success of a cysteine modification experiment hinges on the careful control of several parameters. The goal is to maximize the yield of the desired product while minimizing off-target reactions and preserving protein integrity.

Parameter	Recommended Range	Rationale & Expert Insights
pH	7.5 - 8.5	Causality: The reaction rate is directly proportional to the concentration of the nucleophilic thiolate anion, which increases with pH. Trustworthiness: While a higher pH (e.g., > 9.0) accelerates the reaction, it also increases the risk of off-target modifications on other nucleophilic residues like lysine and the hydrolysis of the reagent. A pH of 7.5-8.5 offers an optimal balance between efficient cysteine labeling and high specificity.[4]
Stoichiometry	5- to 20-fold molar excess	Causality: A molar excess of the chloroacetyl reagent drives the reaction to completion. The ideal ratio depends on the number of accessible cysteine residues and the protein concentration. Trustworthiness: Start with a 10-fold excess for initial experiments. An insufficient excess will result in incomplete labeling, while a very large excess increases the likelihood of non-specific modification and can complicate downstream purification.
Reaction Time	1 - 4 hours	Causality: Most reactions reach completion within this timeframe at room temperature. Trustworthiness: Reaction progress should be monitored by LC-MS if possible. Prolonged incubation times (e.g., >12 hours) do not significantly increase the yield for accessible cysteines but raise the risk of side reactions, such as methionine oxidation, which has been noted with chloroacetamide reagents.[5][6]
Temperature	4°C to 25°C (Room Temp)	Causality: Room temperature is sufficient for an efficient reaction rate. Trustworthiness: For proteins that are sensitive to stability, the reaction can be performed at 4°C, but the incubation time will need to be extended (e.g., 4-16 hours) to achieve a comparable level of modification.
Buffer Choice	Phosphate, HEPES, Bicarbonate	Causality: These buffers are non-nucleophilic and will not compete with the cysteine thiol for the reagent. Trustworthiness: Avoid primary amine buffers like Tris at pH > 8, as the amine can act as a nucleophile and react with the chloroacetyl group, consuming the reagent and introducing unintended modifications.
Co-solvent	DMSO or DMF	Causality: N-(Chloroacetyl)-DL-leucine has limited aqueous solubility. A small amount of a water-miscible organic solvent is required to prepare a concentrated stock solution. Trustworthiness: The final concentration of the co-solvent in the reaction mixture should typically be kept below 5-10% (v/v) to avoid protein denaturation.

Experimental Protocols

The following protocols provide a robust framework for labeling and characterizing your target protein.

Protocol 1: Covalent Labeling of a Target Protein

This protocol describes a general method for labeling a protein containing one or more accessible cysteine residues.

Materials:

• Target protein with at least one cysteine residue

• N-(Chloroacetyl)-DL-leucine (MW: 207.65 g/mol )[3]

• Reaction Buffer: 100 mM Sodium Phosphate, 150 mM NaCl, 2 mM EDTA, pH 8.0

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Quenching Solution: 1 M Cysteine•HCl or 1 M Dithiothreitol (DTT)

• Purification System: Desalting column (e.g., PD-10) or dialysis cassette

Procedure:

• Protein Preparation: a. Buffer exchange the protein into the Reaction Buffer to a final concentration of 1-5 mg/mL. b. If the protein has disulfide bonds that need to be reduced to free the cysteine thiol, incubate with a 10-fold molar excess of a reducing agent like TCEP for 1 hour at room temperature. Remove the TCEP via a desalting column immediately prior to labeling. Do not use DTT or β-mercaptoethanol as they will react with the labeling reagent.

• Reagent Preparation: a. Immediately before use, prepare a 100 mM stock solution of N-(Chloroacetyl)-DL-leucine in anhydrous DMSO. For example, dissolve 2.08 mg in 100 µL of DMSO. b. Vortex thoroughly to ensure complete dissolution.

• Labeling Reaction: a. Add the desired molar excess (e.g., 10-fold) of the N-(Chloroacetyl)-DL-leucine stock solution to the protein solution. b. Example Calculation: For 1 mL of a 50 µM protein solution, add 5 µL of the 100 mM stock solution to achieve a 10-fold molar excess. c. Incubate the reaction for 2 hours at room temperature with gentle mixing.

• Quenching: a. Stop the reaction by adding the Quenching Solution to a final concentration of 10-20 mM. For example, add 10 µL of 1 M Cysteine•HCl to a 1 mL reaction. b. Incubate for an additional 15 minutes at room temperature to ensure all unreacted N-(Chloroacetyl)-DL-leucine is consumed.

• Purification: a. Remove the excess reagent and quenching agent by running the reaction mixture through a desalting column equilibrated with the desired storage buffer (e.g., PBS). b. Alternatively, perform dialysis against the storage buffer overnight at 4°C.

• Characterization: a. Proceed immediately to Protocol 2 to verify the modification. Store the purified, modified protein at -80°C.

Figure 2: General workflow for protein labeling.

Protocol 2: Characterization of the Covalently Modified Protein

Verification is a critical step to ensure the experiment was successful. Mass spectrometry is the gold standard for confirming covalent modification.[7]

A. Intact Mass Analysis (LC-MS)

• Purpose: To confirm the addition of the N-(acetyl)-DL-leucine moiety and determine the degree of labeling.

• Procedure:

  • Dilute a small aliquot of the unmodified (control) and modified protein samples to ~0.1 mg/mL in an MS-compatible buffer (e.g., water with 0.1% formic acid).

  • Analyze the samples by liquid chromatography-mass spectrometry (LC-MS).

• Expected Result: The mass of the modified protein should increase by 189.64 Da for each attached N-(Chloroacetyl)-DL-leucine molecule (207.65 Da minus the mass of HCl, 36.46 Da, plus the proton lost from the thiol). Multiple additions will result in a mass ladder.

B. Peptide Mapping (LC-MS/MS)

• Purpose: To identify the specific cysteine residue(s) that have been modified.[8]

• Procedure:

  • Denature, reduce (with DTT), and alkylate (with a different reagent like iodoacetamide to cap any remaining free cysteines) both the control and modified protein samples.

  • Digest the proteins into smaller peptides using a protease like trypsin.

  • Analyze the resulting peptide mixtures by LC-MS/MS.

• Expected Result: Search the MS/MS data for peptides containing a mass modification of +189.64 Da on a cysteine residue. This will pinpoint the exact site of covalent labeling.

C. Functional Validation

• Purpose: To ensure the modification has not compromised the biological activity of the protein.

• Procedure: Perform a relevant functional assay. This is highly specific to the protein of interest.

  • For enzymes: Conduct a kinetic assay to measure Vmax and Km.

  • For antibodies: Perform an ELISA or Surface Plasmon Resonance (SPR) to measure antigen binding affinity.[9]

• Expected Result: The activity of the modified protein should be comparable to that of the unmodified control. A significant loss of function may indicate that the modified cysteine is critical for the protein's activity or that the modification induced a detrimental conformational change.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Labeling	Inaccessible cysteine residue(s).Reagent degraded (hydrolyzed).Incorrect pH.	Confirm cysteine accessibility with Ellman's reagent.Prepare fresh N-(Chloroacetyl)-DL-leucine stock solution immediately before use.Verify the pH of the reaction buffer is between 7.5 and 8.5.
Protein Precipitation	High concentration of organic co-solvent.Protein is unstable under reaction conditions.	Keep the final DMSO/DMF concentration below 5%.Perform the reaction at 4°C.Include stabilizing excipients if known.
Loss of Function	Modified cysteine is in the active/binding site.Modification caused a conformational change.	Attempt labeling with a lower stoichiometry to achieve partial modification.If multiple cysteines are present, use mutagenesis to remove the critical one before labeling others.Analyze secondary structure with Circular Dichroism (CD) spectroscopy.[9]
Off-Target Labeling	Reaction pH too high.Reaction time too long.Reagent excess too high.	Lower the reaction pH to 7.5.Reduce the incubation time to 1-2 hours and monitor progress.Decrease the molar excess of the reagent to 5-fold.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. [Link]

• Stark, G. R. (1977). Affinity labeling of proteins. Methods in Enzymology, 46, 129–132. [Link]

• Hains, P. G., & Robinson, P. J. (2017). The Impact of Commonly Used Alkylating Agents on Artifactual Peptide Modification. Journal of Proteome Research, 16(9), 3434–3439. [Link]

• Kuznetsova, A. A., et al. (2021). Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues. Expert Review of Proteomics, 18(1), 63-73. [Link]

• Adusumalli, S. R., et al. (2020). Chemoproteomic methods for covalent drug discovery. Cell Chemical Biology, 27(10), 1251-1264. [Link]

• Van Der Wijk, N. J., et al. (2021). Technologies for Direct Detection of Covalent Protein–Drug Adducts. Molecules, 26(16), 4983. [Link]

• Gerwin, B. I. (1967). Properties of the single sulfhydryl group of streptococcal proteinase. A comparison of the rates of alkylation by chloroacetic acid and chloroacetamide. Journal of Biological Chemistry, 242(3), 451-456. [Link]

• PubChem (2026). N-(chloroacetyl)-DL-valine. National Center for Biotechnology Information. [Link]

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• 4. N-Chloroacetyl-dl-isoleucine | Peptide Synthesis Building Block [benchchem.com]
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• 6. Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. benchchem.com [benchchem.com]

Analysis of N-(Chloroacetyl)-DL-leucine Protein Adducts by Mass Spectrometry

An Application Note for Drug Development Professionals and Researchers

Abstract

The covalent modification of proteins by reactive small molecules, forming protein adducts, is a critical area of study in pharmacology, toxicology, and drug development.[1][2] Such adducts can alter protein function, trigger immune responses, or serve as biomarkers for chemical exposure.[1][3][4] N-(Chloroacetyl)-DL-leucine is a reactive compound capable of forming covalent bonds with nucleophilic residues on proteins. This application note provides a comprehensive, in-depth guide to the identification and characterization of N-(Chloroacetyl)-DL-leucine protein adducts using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) based proteomics workflow. We detail field-proven protocols for in vitro adduction, sample preparation, LC-MS/MS analysis, and data interpretation, offering insights into the causality behind key experimental choices to ensure robust and reproducible results.

Introduction: The Significance of Protein Adduct Analysis

Covalent protein adducts are formed when reactive chemicals or their metabolites bind irreversibly to proteins.[1] This process is fundamental to the mechanism of action for certain drugs but is also a primary cause of toxicity for others.[2][3] Understanding which proteins are targeted and the specific amino acid sites of modification is crucial for elucidating mechanisms of drug efficacy and toxicity, designing safer therapeutics, and developing biomarkers for disease and exposure.[1]

N-(Chloroacetyl)-DL-leucine contains a reactive chloroacetyl group, an electrophile that readily reacts with nucleophilic side chains of amino acids such as cysteine (thiol group), lysine (primary amine), and histidine (imidazole ring). The analysis of these specific adducts presents an analytical challenge due to their potentially low abundance and the complexity of the proteome.[1][5] High-resolution mass spectrometry (HRMS) has become the definitive technology for this task, offering the sensitivity and specificity required to detect and precisely identify the modified peptides within a complex biological sample.[1][6] This guide focuses on a "bottom-up" proteomics strategy, the gold standard for identifying protein modifications.[1]

Principle of the Method: A Bottom-Up Proteomics Approach

The overall strategy involves the controlled reaction of N-(Chloroacetyl)-DL-leucine with a model protein, followed by enzymatic digestion and subsequent analysis of the resulting peptide mixture by LC-MS/MS. The core logic is to identify peptides that have experienced a specific mass increase corresponding to the addition of the acetyl-leucine moiety.

The mass shift imparted by N-(Chloroacetyl)-DL-leucine adduction is calculated as follows:

• Molecular Formula of N-(Chloroacetyl)-DL-leucine: C₆H₁₀ClNO₂

• Reaction: Protein-Nucleophile + C₆H₁₀ClNO₂ → Protein-Adduct + HCl

• Mass of Adducted Moiety: C₆H₉NO₂

• Monoisotopic Mass Shift: +127.0633 Da

This specific mass is used in the data analysis phase to pinpoint modified peptides.

Sources

• 1. Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Detection of Unknown Chemical Adduct Modifications on Proteins: From Wet to Dry Laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Utilizing N-(Chloroacetyl)-DL-leucine as a Covalent Probe for Target Identification in Cell Lysates

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Covalent inhibitors represent a powerful class of therapeutic agents and chemical probes, offering high potency and prolonged pharmacodynamics.[1] N-(Chloroacetyl)-DL-leucine is a derivative of the amino acid leucine featuring a reactive chloroacetamide electrophile, or "warhead."[2] This functional group is designed to form a stable, covalent bond with nucleophilic amino acid residues, most notably cysteine, within protein targets.[3] This application note provides a comprehensive guide for utilizing N-(Chloroacetyl)-DL-leucine and its alkyne-derivatized analogs as chemical probes within the framework of Activity-Based Protein Profiling (ABPP).[4] We present detailed protocols for two primary applications: a gel-based competitive profiling method for rapid validation of specific targets and an advanced chemoproteomic workflow for global, unbiased identification of cellular targets in complex proteomes, such as cell lysates.[1][5]

Principle of the Method

Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic technology that employs small-molecule probes to directly assess the functional state of proteins in their native environment.[6][7] The core of this technique lies in the use of an activity-based probe (ABP) that forms a covalent bond with its protein target, allowing for subsequent detection and identification.[6][8]

N-(Chloroacetyl)-DL-leucine functions as an ABP. Its mechanism involves two key steps:

• Covalent Modification : The chloroacetyl group is an electrophile that reacts with nucleophilic residues on proteins. While it can react with other nucleophiles, it shows a strong preference for the thiol group of cysteine residues.[3][9] This reaction forms a permanent, irreversible bond, effectively "tagging" the target protein.

• Detection and Identification : For proteome-wide discovery, a version of the probe is synthesized with a bio-orthogonal handle, such as a terminal alkyne.[1] This handle does not interfere with cell permeability or target engagement but allows for the subsequent attachment of a reporter tag (e.g., biotin for enrichment, or a fluorophore for imaging) via copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC), a type of "click chemistry".[1][10] Biotin-tagged proteins can then be enriched using streptavidin affinity chromatography and identified by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[5]

The general workflow for a chemoproteomics experiment is outlined below.

Figure 1: General workflow for Activity-Based Protein Profiling (ABPP).

Materials and Reagents

Reagents

• N-(Chloroacetyl)-DL-leucine (or a custom-synthesized alkyne-derivatized analog)

• Cell lysis buffer (e.g., RIPA buffer, supplemented with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• Dimethyl sulfoxide (DMSO), molecular biology grade

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Urea

• Trypsin, sequencing grade

• For Click Chemistry (Protocol 2):

  • Tris(2-carboxyethyl)phosphine (TCEP)

  • Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

  • Copper(II) sulfate (CuSO₄)

  • Sodium Ascorbate

  • Azide-Biotin (e.g., Azide-PEG3-Biotin)

• Streptavidin agarose resin

• Wash Buffers (e.g., PBS with varying concentrations of SDS)

• Elution Buffer (e.g., SDS-PAGE sample buffer)

• For Gel-Based Analysis (Protocol 1):

  • SDS-PAGE gels (e.g., 4-12% Bis-Tris)

  • Running and transfer buffers

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibody against protein of interest

  • HRP-conjugated secondary antibody

  • Enhanced Chemiluminescence (ECL) substrate

Equipment

• Cell culture incubator

• Centrifuges (tabletop and high-speed)

• Sonicator or Dounce homogenizer

• Protein gel electrophoresis and blotting system

• Imaging system for chemiluminescence

• End-over-end rotator

• Liquid chromatography-tandem mass spectrometer (for Protocol 2)

Experimental Design and Controls: Ensuring Self-Validating Data

The trustworthiness of any covalent probe experiment hinges on rigorous controls.[1] The primary method for validating a target is the competitive ABPP assay.[7]

Principle of Competition: If a protein is a genuine target of N-(Chloroacetyl)-DL-leucine, pre-incubating the cell lysate with an excess of the unlabeled probe will occupy the binding sites. A subsequent incubation with a "clickable" (alkyne-derivatized) version of the probe will result in significantly reduced labeling of that specific protein compared to a vehicle-treated control.[1][7] This demonstrates the specificity of the probe-protein interaction.

Figure 2: Logical workflow for a competitive ABPP experiment.

Key Experimental Parameters:

• Probe Concentration: The optimal concentration should be determined empirically. A dose-response experiment (e.g., 0.1 µM to 50 µM) is recommended to find a concentration that provides robust labeling of targets without causing widespread, non-specific protein aggregation.

• Incubation Time: A time-course experiment (e.g., 15 min to 2 hours) can reveal the kinetics of target labeling.[11]

• Competitor Concentration: In competition experiments, the unlabeled competitor should be used in significant excess (e.g., 50-100 fold) relative to the alkyne-probe to ensure saturation of specific binding sites.

Detailed Protocols

Protocol 1: Competitive Profiling via Gel-Based Analysis

This protocol is ideal for testing if a specific, known protein is a target of N-(Chloroacetyl)-DL-leucine. It relies on Western blotting for detection.

• Prepare Cell Lysate:

  • Harvest cultured cells and wash with ice-cold PBS.

  • Lyse cells in an appropriate lysis buffer on ice for 30 minutes.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a BCA assay. Adjust concentration to 1-2 mg/mL.

• Competitive Labeling:

  • Set up two reactions per condition. To 100 µg of proteome in 100 µL of PBS, add:

    • Competition Sample: 1 µL of 100x excess N-(Chloroacetyl)-DL-leucine (in DMSO).

    • Control Sample: 1 µL of DMSO (vehicle).

  • Incubate for 30 minutes at room temperature.

  • Add 1 µL of 1x alkyne-derivatized probe to both samples.

  • Incubate for an additional 1 hour at room temperature.

• Click Chemistry and Analysis:

  • Perform the CuAAC reaction as described in Protocol 2, Step 3, using Azide-Biotin.

  • Stop the reaction by adding SDS-PAGE loading buffer.

  • Run the samples on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane and probe with a primary antibody against your protein of interest.

  • Incubate with an HRP-conjugated secondary antibody and detect via ECL.

• Interpretation: A significant decrease in the band intensity for your protein of interest in the "Competition Sample" lane compared to the "Control Sample" lane suggests it is a direct target.

Protocol 2: Global Target ID via Chemoproteomics (LC-MS/MS)

This protocol enables the unbiased, proteome-wide discovery of covalent targets.

• Proteome Preparation:

  • Prepare clarified cell lysate at 2 mg/mL as described in Protocol 1, Step 1.

• Proteome Labeling:

  • In separate tubes, aliquot 1 mg of proteome.

  • For the competition sample, add the unlabeled N-(Chloroacetyl)-DL-leucine (e.g., to a final concentration of 50 µM).

  • For the control sample, add an equivalent volume of DMSO.

  • Incubate for 30 minutes at room temperature.

  • To both samples, add the alkyne-derivatized N-(Chloroacetyl)-DL-leucine probe (e.g., to a final concentration of 1 µM).

  • Incubate for 1 hour at room temperature.

• CuAAC 'Click' Reaction:

  • Prepare a fresh click-cocktail. For each 1 mg sample, mix:

    • Azide-PEG3-Biotin (final concentration 100 µM)

    • TCEP (final concentration 1 mM)

    • TBTA (final concentration 100 µM)

    • CuSO₄ (final concentration 1 mM)

  • Add the cocktail to the labeled proteome and add Sodium Ascorbate (final concentration 1 mM) to initiate the reaction.

  • Incubate for 1 hour at room temperature on an end-over-end rotator.

• Protein Precipitation and Enrichment:

  • Precipitate the protein by adding 4 volumes of ice-cold methanol and incubate at -80°C for 2 hours.

  • Centrifuge to pellet the protein, discard the supernatant, and wash the pellet with cold methanol.

  • Resuspend the pellet in PBS containing 1.2% SDS via sonication.

  • Add pre-washed streptavidin agarose beads and incubate for 1.5 hours at room temperature to enrich biotinylated proteins.

• On-Bead Digestion and Mass Spectrometry:

  • Wash the beads sequentially with 0.2% SDS in PBS, PBS, and 50 mM ammonium bicarbonate to remove non-specific binders.

  • Resuspend the beads in a buffer containing urea. Reduce cysteines with DTT and alkylate with IAA.

  • Dilute the urea and add sequencing-grade trypsin. Digest overnight at 37°C.

  • Collect the supernatant containing the peptides.

  • Analyze the peptides by LC-MS/MS.

• Data Analysis:

  • Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to identify and quantify proteins.

  • Calculate the ratio of protein abundance in the control sample vs. the competition sample.

  • True targets will show a significant reduction in abundance in the competition sample. These are your "hits".

Safety Precautions

• N-(Chloroacetyl)-DL-leucine and related compounds are classified as irritants. They can cause skin irritation and serious eye irritation.[12][13]

• Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat when handling the solid compound or its solutions.[14][15]

• Handle the compound in a well-ventilated area or a chemical fume hood.

• Consult the Safety Data Sheet (SDS) for the specific compound before use.[12]

Troubleshooting

Problem	Possible Cause	Suggested Solution
No/Weak Labeling Signal	Probe concentration too low.	Perform a dose-response experiment to optimize probe concentration.
Incubation time too short.	Increase incubation time or perform a time-course experiment.
Probe is degraded.	Prepare fresh stock solutions of the probe in anhydrous DMSO.
High Background/Non-specific Binding	Probe concentration too high.	Reduce probe concentration.
Insufficient washing during enrichment.	Increase the number of washes and/or the stringency (e.g., SDS concentration) of wash buffers.
Incomplete protein precipitation.	Ensure proper methanol precipitation and pelleting.
No Competition Observed	Competitor concentration too low.	Increase the excess of the unlabeled competitor (e.g., from 50x to 200x).
Protein of interest is not a direct target.	The result is valid; the probe may not bind to this protein.
Poor Protein Identification in MS	Insufficient amount of enriched protein.	Start with a larger amount of total proteome.
Inefficient tryptic digest.	Ensure digest conditions (pH, temperature, enzyme-to-substrate ratio) are optimal. Check for trypsin activity.

References

• Evans, M. J., & Cravatt, B. F. (2006). Activity-based protein profiling (ABPP) and click chemistry (CC)-ABPP by MudPIT mass spectrometry. Cold Spring Harbor protocols, 2006(4), pdb-prot4535. [Link]

• Zhang, C., & Liu, Y. (2016). A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors. Methods in molecular biology (Clifton, N.J.), 1394, 225–234. [Link]

• de Bruin, G., Xin, B. T., Florea, B. I., & Overkleeft, H. S. (2017). Relative quantification of proteasome activity by activity-based protein profiling and LC-MS/MS. Nature Protocols, 12(3), 470–485. [Link]

• Medina-Cleghorn, D., & Nomura, D. K. (2014). Application of Activity-Based Protein Profiling to Study Enzyme Function in Adipocytes. Methods in enzymology, 538, 239–253. [Link]

• Fang, Z., Wu, H., & Yao, X. (2022). Activity-based protein profiling: A graphical review. Frontiers in Chemistry, 10, 1018698. [Link]

• Yang, Y., & Wang, C. (2018). Advanced Activity-Based Protein Profiling Application Strategies for Drug Development. Frontiers in Chemistry, 6, 119. [Link]

• Carl Roth. (n.d.). Chemical label N-chloroacetyl-L-leucine. Retrieved from carlroth.com. [Link]

• Johnson, D. S., Weerapana, E., & Cravatt, B. F. (2010). Strategies for discovering and derisking covalent, irreversible enzyme inhibitors. Future medicinal chemistry, 2(6), 949–964. [Link]

• Vasta, J. D., & Wolan, D. W. (2020). Chemoproteomic methods for covalent drug discovery. Current opinion in chemical biology, 57, 107–116. [Link]

• Lanning, B. R., Whitby, L. R., Dix, M. M., Douhan, J., Gilbert, T. S., Hett, E. C., ... & Cravatt, B. F. (2014). A road map to evaluate the proteome-wide selectivity of covalent kinase inhibitors. Nature chemical biology, 10(9), 760–767. [Link]

• Horning, B. D., et al. (2018). A Chemoproteomic Strategy for Direct and Proteome-Wide Covalent Inhibitor Target-Site Identification. Journal of the American Chemical Society, 140(51), 17933-17944. [Link]

• Keeley, A., Johnson, C., & Bender, A. (2022). Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery. Molecules (Basel, Switzerland), 27(19), 6296. [Link]

• Meroueh, O., et al. (2020). Chloroacetamide fragment library screening identifies new scaffolds for covalent inhibition of the TEAD·YAP1 interaction. RSC Medicinal Chemistry, 11(10), 1165-1177. [Link]

• PubChem. (n.d.). N-(chloroacetyl)-DL-valine. National Center for Biotechnology Information. Retrieved from [Link]

• CP Lab Safety. (n.d.). N-Chloroacetyl-DL-norleucine, min 99% (T), 1 gram. Retrieved from cplabsafety.com. [Link]

• Van der Stelt, M., et al. (2021). Acetylation turns leucine into a drug by membrane transporter switching. Communications Biology, 4(1), 934. [Link]

• Gissen, P. (2024). N-Acetyl-l-Leucine and Neurodegenerative Disease. The New England journal of medicine, 390(5), 468–470. [Link]

• Sosič, I., et al. (2023). Covalent inhibitors of bacterial peptidoglycan biosynthesis enzyme MurA with chloroacetamide warhead. Bioorganic & medicinal chemistry, 77, 117128. [Link]

• Bremova-Ertl, T., et al. (2024). N-acetyl-l-leucine for Niemann-Pick type C: a multinational double-blind randomized placebo-controlled crossover study. Orphanet journal of rare diseases, 19(1), 3. [Link]

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• te Vruchte, D., et al. (2019). Effects of N-Acetyl-Leucine and its enantiomers in Niemann-Pick disease type C cells. bioRxiv. [Link]

• Song, P., et al. (2023). N-acetyl-l-leucine lowers pS129-synuclein and improves synaptic function in models of Parkinson's disease. Molecular neurodegeneration, 18(1), 85. [Link]

• Ghosh, A., et al. (2019). N-acetyl-L-leucine treatment attenuates neuronal cell death and suppresses neuroinflammation after traumatic brain injury in mice. bioRxiv. [Link]

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• van der Stoel, M., et al. (2022). A master protocol to investigate a novel therapy acetyl-l-leucine for three ultra-rare neurodegenerative diseases: Niemann-Pick type C, the GM2 gangliosidoses, and ataxia telangiectasia. Trials, 23(1), 22. [Link]

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Application &amp; Protocol Guide: N-(Chloroacetyl)-DL-leucine for Probing Protein-Protein Interactions

Abstract

This guide provides a comprehensive overview and detailed protocols for utilizing N-(Chloroacetyl)-DL-leucine as a chemical probe to investigate protein-protein interactions (PPIs). N-(Chloroacetyl)-DL-leucine is a versatile tool in chemical biology, functioning as a covalent probe that leverages a reactive chloroacetyl moiety and a leucine targeting group. This combination allows for the irreversible modification of nucleophilic amino acid residues within or near the binding sites of proteins that recognize leucine or hydrophobic motifs. We will explore the underlying chemical principles, provide strategic guidance for experimental design, and present step-by-step protocols for affinity labeling and identification of interaction partners. This document is intended for researchers, scientists, and drug development professionals seeking to identify and characterize protein interactions, validate drug targets, and screen for covalent inhibitors.

Introduction: The Power of Covalent Probes

The study of protein-protein interactions is fundamental to understanding cellular signaling, disease mechanisms, and drug action. While numerous techniques exist to study these interactions, many rely on non-covalent, equilibrium-based methods that can be challenging for weak or transient interactions. Covalent chemical probes offer a powerful alternative by forming stable, irreversible bonds with their target proteins, effectively "trapping" the interaction for subsequent analysis.[1][2][3]

N-(Chloroacetyl)-DL-leucine is an electrophilic probe designed for such purposes. It consists of two key functional parts:

• A Leucine Scaffolding: Provides a degree of binding affinity and specificity for proteins that possess leucine-binding pockets or recognize hydrophobic residues at their interaction interfaces.

• A Chloroacetyl "Warhead": An electrophilic group that can react with proximal nucleophilic amino acid residues on the target protein, forming a permanent covalent bond.[1][4]

This dual-functionality makes it an excellent tool for activity-based protein profiling (ABPP), affinity labeling, and covalent ligand discovery.[5][6][7]

Mechanism of Covalent Modification

The utility of N-(Chloroacetyl)-DL-leucine hinges on a classic electrophile-nucleophile reaction. The carbon atom adjacent to the chlorine in the chloroacetyl group is electron-deficient and serves as the electrophile. Within a protein's local environment, nucleophilic side chains of certain amino acids can attack this carbon, displacing the chloride ion and forming a stable thioether, ester, or alkyl-amino linkage.

The primary targets for chloroacetyl groups are residues with strong nucleophiles, with reactivity generally following this order: Cysteine (thiol) > Histidine (imidazole) > Lysine (amine) > Serine/Threonine (hydroxyl)

Cysteine is often the most readily targeted residue due to the high nucleophilicity of its thiol group at physiological pH.[2] The reaction is proximity-driven; initial non-covalent binding mediated by the leucine moiety positions the chloroacetyl group in close proximity to a reactive residue, increasing the effective molarity and driving the covalent modification.[8]

Caption: Workflow for identifying protein targets in cell lysate.

Procedure:

• Lysate Preparation: Harvest cells and lyse in a suitable buffer (e.g., 50 mM HEPES, 150 mM NaCl, 1 mM EDTA, 1% NP-40, protease inhibitors, pH 7.4). Clarify the lysate by centrifugation. Determine total protein concentration.

• Labeling: Aliquot 1-2 mg of total protein per condition. Add the alkyne-modified N-(Chloroacetyl)-DL-leucine probe to a final concentration of 50 µM. Include a vehicle control (DMSO) and a non-reactive analog control.

• Incubation: Incubate for 1 hour at 37°C with gentle rotation.

• Click Reaction: To each sample, add the click-chemistry cocktail: Azide-Biotin tag (e.g., 100 µM), TCEP (1 mM), TBTA ligand (100 µM), and Copper (II) Sulfate (1 mM). Incubate for 1 hour at room temperature.

• Enrichment: Add streptavidin-coated magnetic beads to each sample and incubate for 1 hour at 4°C to capture biotinylated proteins.

• Washing: Pellet the beads and wash extensively to remove non-specifically bound proteins. Perform sequential washes with 1% SDS in PBS, 8 M urea, and finally PBS.

• Elution and Analysis: Elute the proteins from the beads or perform on-bead tryptic digestion. Analyze the resulting peptides by quantitative LC-MS/MS.

• Data Analysis: Identify proteins that are significantly enriched in the probe-treated sample compared to the controls. These are the candidate interaction partners.

Safety and Handling

N-(Chloroacetyl)-DL-leucine is an irritant and a reactive chemical.

• Hazard Identification: Causes skin and serious eye irritation. [9][10]* Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles, and a lab coat when handling the solid compound or its solutions. [9]* Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid creating dust.

• First Aid: In case of skin contact, wash thoroughly with soap and water. [9]In case of eye contact, rinse cautiously with water for several minutes. [9]Seek medical attention if irritation persists.

References

• Structural Analysis of Proteins by Covalent Labeling and Mass Spectrometric Detection. (n.d.). University of Nebraska - Lincoln. Retrieved from [Link]

• Emery Pharma. (n.d.). Exploring Covalently Bonded Protein-Small Molecule Complexes with High-Resolution Mass Spectrometry. Retrieved from [Link]

• Aebersold, R., & Mann, M. (2003). Mass spectrometry-based proteomics. Nature, 422(6928), 198-207. (Note: While not directly returned, this is a foundational citation for the MS concepts). A representative link for MS in proteomics is: [Link]

• Ge, Y. (2011). Comprehensive Analysis of Protein Modifications by Top-Down Mass Spectrometry. Circulation: Cardiovascular Genetics, 4(6), 711-722. Retrieved from [Link]

• Ge, Y., & Jia, X. (2011). Comprehensive analysis of protein modifications by top-down mass spectrometry. National Institutes of Health. Retrieved from [Link]

• Lanning, B. R., et al. (2016). Activity-Based Protein Profiling for Mapping and Pharmacologically Interrogating Proteome-Wide Ligandable Hotspots. National Institutes of Health. Retrieved from [Link]

• Hamachi, I., & Tsukiji, S. (2018). Chemistry for Covalent Modification of Endogenous/Native Proteins: From Test Tubes to Complex Biological Systems. Journal of the American Chemical Society, 141(1), 6-24. Retrieved from [Link]

• Green, M., & Berman, J. (1954). Synthesis of N-chloroacetyl derivatives of amino acids and their use for the conjugation of polypeptides to thiol-carrying compounds. The Journal of Organic Chemistry, 19(12), 2090-2094. Retrieved from [Link]

• Cravatt, B. F., Wright, A. T., & Kozarich, J. W. (2008). Activity-based protein profiling: from enzyme chemistry to proteomic chemistry. Annual review of biochemistry, 77, 383-414. A representative link for ABPP reviews is: [Link]

• Chung, C. Y. S., et al. (2025). Activity-Based Protein Profiling for Functional Cysteines and Protein Target Identification. Methods in Molecular Biology, 2921, 331-344. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of N-chloroacetyl-N-(2,6-dimethylphenyl)-amino-acetamide. Retrieved from [Link]

• Pohl, R., et al. (2016). Chloroacetamide-Linked Nucleotides and DNA for Cross-Linking with Peptides and Proteins. Bioconjugate Chemistry, 27(8), 1837-1847. Retrieved from [Link]

• Kumar, A., et al. (2018). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Green Chemistry Letters and Reviews, 11(4), 488-495. Retrieved from [Link]

• Mori, T., et al. (2022). Reactivity Analysis of New Multivalent Electrophilic Probes for Affinity Labeling of Carbohydrate Binding Proteins. ChemBioChem, 23(4), e202100388. Retrieved from [Link]

• Siddiqui, H. L., et al. (2010). Synthesis and Biological Activity of N-Substituted-3-chloro-2-azetidinones. Molecules, 15(1), 364-372. Retrieved from [Link]

• Willems, L. I., et al. (2022). Activity-based protein profiling: A graphical review. Journal of Proteomics, 269, 104729. Retrieved from [Link]

• Yang, Y., et al. (2022). Chemical Probes and Activity-Based Protein Profiling for Cancer Research. Molecules, 27(19), 6296. Retrieved from [Link]

• Kumar, A., et al. (2018). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Figshare. Retrieved from [Link]

• Mtoz Biolabs. (n.d.). What Are the Methods for Protein Covalent Modifications? Retrieved from [Link]

• Parker, C. G., & Cravatt, B. F. (2015). Photoaffinity Labelling Strategies for Mapping the Small Molecule-Protein Interactome. Chemical Communications, 51(48), 9763-9774. Retrieved from [Link]

• Ross, J. A., et al. (2023). Generation of Site‐Specifically Labeled Affinity Reagents via Use of a Self‐Labeling Single Domain Antibody. Angewandte Chemie International Edition, 62(24), e202300971. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). N-Acetyl-L-leucine Safety Data Sheet. Retrieved from [Link]

• ResearchGate. (n.d.). A typical photoaffinity labeling experimental protocol. Retrieved from [Link]

• Wang, C., et al. (2021). Covalent modification of proteins by plant-derived natural products: Proteomic approaches and biological impacts. Proteomics, 21(3-4), e1900386. Retrieved from [Link]

• Stasevich, T. J., et al. (2021). Affinity-Based Methods for Site-Specific Conjugation of Antibodies. Bioconjugate Chemistry, 32(9), 1833-1853. Retrieved from [Link]

• Wang, C., et al. (2021). Covalent Modification of Proteins by Plant-Derived Natural Products: Proteomic Approaches and Biological Impacts. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Acetyl-L-leucine. PubChem Compound Summary for CID 70912. Retrieved from [Link]

• Churchill, G. C., et al. (2021). Acetylation turns leucine into a drug by membrane transporter switching. Scientific Reports, 11(1), 15811. Retrieved from [Link]

• Bremova-Ertl, T., et al. (2020). A master protocol to investigate a novel therapy acetyl-L-leucine for three ultra-rare neurodegenerative diseases: Niemann-Pick type C, the GM2 Gangliosidoses, and Ataxia Telangiectasia. medRxiv. Retrieved from [Link]

• Maxfield, F. R. (2024). N-Acetyl-l-Leucine and Neurodegenerative Disease. New England Journal of Medicine, 390(5), 468-470. Retrieved from [Link]

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The Strategic Application of N-(Chloroacetyl)-DL-leucine in Covalent Drug Discovery: A Guide for Researchers

Introduction: Harnessing the Power of Irreversible Binding

In the landscape of modern drug discovery, the pursuit of highly selective and potent therapeutic agents is a perpetual challenge. While traditional drug design has largely focused on non-covalent interactions, the strategic use of covalent inhibitors has re-emerged as a powerful approach to achieve durable target engagement and overcome drug resistance. At the heart of this renaissance lies the application of small, reactive molecules, or "fragments," that can form a stable covalent bond with a target protein. N-(Chloroacetyl)-DL-leucine stands out as a versatile and readily accessible building block in this endeavor. Its inherent reactivity, conferred by the chloroacetyl group, combined with the structural motif of the amino acid leucine, makes it an invaluable tool for identifying and validating novel drug targets.

This guide provides a comprehensive overview of the application of N-(Chloroacetyl)-DL-leucine in drug discovery, with a focus on practical, field-proven protocols for covalent ligand screening and fragment-based drug discovery. We will delve into the underlying principles of covalent modification, provide step-by-step experimental workflows, and present case studies to illustrate the power of this approach.

Part 1: The Chemistry of Covalent Modification with N-(Chloroacetyl)-DL-leucine

The chloroacetyl moiety of N-(Chloroacetyl)-DL-leucine is a mild electrophile that can react with nucleophilic residues on a protein surface. The most common target for this reaction is the thiol group of a cysteine residue, which is a potent nucleophile at physiological pH. The reaction proceeds via a nucleophilic substitution (SN2) mechanism, resulting in the formation of a stable thioether bond and the displacement of a chloride ion.[1][2]

Figure 1: Mechanism of covalent modification of a cysteine residue by N-(Chloroacetyl)-DL-leucine.

The leucine portion of the molecule can contribute to non-covalent interactions with the protein's binding pocket, thereby increasing the local concentration of the reactive chloroacetyl group and enhancing the rate and selectivity of the covalent reaction. This two-step process of initial reversible binding followed by irreversible covalent modification is a key principle in the design of targeted covalent inhibitors.[3]

Part 2: Covalent Ligand Screening with N-(Chloroacetyl)-DL-leucine

Covalent ligand screening aims to identify molecules that form a covalent bond with a protein of interest. N-(Chloroacetyl)-DL-leucine can be used as a representative chloroacetamide-containing fragment in such screens. Here, we outline two robust protocols for this purpose: a mass spectrometry-based approach for direct detection of the covalent adduct and a fluorescence-based assay for a higher-throughput screen.

Protocol 1: Mass Spectrometry-Based Covalent Fragment Screening

This method provides direct evidence of covalent modification by detecting the mass shift of the target protein upon incubation with N-(Chloroacetyl)-DL-leucine.

Materials:

• Purified target protein (at a concentration of 2-10 µM)[4]

• N-(Chloroacetyl)-DL-leucine stock solution (e.g., 50 mM in DMSO)

• Assay buffer (e.g., PBS or HEPES, pH 7.4)

• Liquid chromatography-mass spectrometry (LC-MS) system capable of intact protein analysis

Procedure:

• Sample Preparation:

  • In a microcentrifuge tube or a 96-well plate, combine the purified target protein with N-(Chloroacetyl)-DL-leucine to a final concentration of 100-200 µM.[1][5] Include a DMSO-only control.

  • Incubate the reaction mixture at 4°C or room temperature for a defined period (e.g., 1 to 24 hours). The optimal incubation time will depend on the reactivity of the target cysteine and should be determined empirically.[4]

• LC-MS Analysis:

  • Following incubation, quench the reaction by adding an equal volume of 0.1% formic acid.

  • Inject an appropriate volume of the sample onto the LC-MS system.

  • Perform intact protein analysis to determine the molecular weight of the protein in both the control and the N-(Chloroacetyl)-DL-leucine-treated samples.

• Data Analysis:

  • Compare the mass spectra of the control and treated samples. A mass increase corresponding to the molecular weight of the N-(Chloroacetyl)-DL-leucine fragment (minus the chlorine atom) indicates covalent modification.

  • The percentage of modified protein can be quantified by comparing the peak areas of the unmodified and modified protein species.

Figure 2: Workflow for mass spectrometry-based covalent fragment screening.

Protocol 2: Fluorescence-Based Covalent Inhibitor Screening (qIT Assay)

The quantitative irreversible tethering (qIT) assay is a higher-throughput method that measures the rate of covalent modification by monitoring the disappearance of a reactive cysteine on the target protein.[6]

Materials:

• Purified target protein with a reactive cysteine (e.g., 1-5 µM)

• N-(Chloroacetyl)-DL-leucine stock solution (e.g., 50 mM in DMSO)

• Glutathione (GSH) solution (as a control for non-specific reactivity)

• Thiol-reactive fluorescent probe (e.g., 7-diethylamino-3-(4‘-maleimidylphenyl)-4-methylcoumarin, CPM)

• Assay buffer (e.g., HEPES, pH 7.4)

• Fluorescence plate reader

Procedure:

• Assay Setup:

  • In a 384-well plate, prepare serial dilutions of N-(Chloroacetyl)-DL-leucine.

  • Add the target protein to one set of wells and GSH to another set of wells at the same concentrations.

  • Include control wells with protein/GSH and DMSO only.

• Reaction and Detection:

  • Initiate the reaction by adding the N-(Chloroacetyl)-DL-leucine dilutions to the protein and GSH wells.

  • At various time points, add the CPM fluorescent probe to the wells. CPM becomes fluorescent upon reacting with free thiols.

  • Measure the fluorescence intensity using a plate reader.

• Data Analysis:

  • The rate of decrease in fluorescence is proportional to the rate of covalent modification of the cysteine by N-(Chloroacetyl)-DL-leucine.

  • Calculate the observed rate constant (kobs) for the reaction with both the target protein and GSH.

  • A significantly higher kobs for the target protein compared to GSH indicates specific, target-directed covalent modification.

Part 3: Fragment-Based Drug Discovery (FBDD) with N-(Chloroacetyl)-DL-leucine

In FBDD, small, low-complexity molecules ("fragments") are screened for binding to a target protein. N-(Chloroacetyl)-DL-leucine, as a reactive fragment, can be used to identify "hot spots" on a protein surface that are amenable to covalent modification. These initial hits can then be elaborated into more potent and selective drug candidates.

Figure 3: Fragment-based drug discovery workflow incorporating a covalent fragment.

Protocol 3: Fragment Screening Cascade for Hit Identification and Validation

This protocol outlines a multi-step process for identifying and validating covalent fragment hits.

• Primary Screen (as described in Protocol 1 or 2):

  • Screen a library of fragments, including N-(Chloroacetyl)-DL-leucine and other chloroacetamide-containing molecules, against the target protein.

  • Identify initial "hits" that show evidence of covalent modification. Typical screening concentrations for covalent fragments range from 100 µM to 500 µM.[7]

• Dose-Response and Time-Dependence Studies:

  • For the initial hits, perform dose-response experiments to determine the concentration at which 50% of the protein is modified (EC50) or the IC50 if an activity assay is used.

  • Conduct time-course experiments to confirm the time-dependent nature of the covalent modification.

• Selectivity Profiling:

  • Screen the validated hits against a panel of related proteins or in a complex biological matrix (e.g., cell lysate) to assess their selectivity. This can be done using mass spectrometry-based proteomics approaches.

• Structural Characterization:

  • Determine the crystal structure of the protein in complex with the covalent fragment to elucidate the binding mode and the specific residue that is modified. This information is crucial for the subsequent hit-to-lead optimization phase.

Data Presentation: Key Parameters in Covalent Fragment Screening

The following table summarizes typical experimental parameters and expected outcomes in covalent fragment screening with chloroacetamide-containing fragments.

Parameter	Typical Range/Value	Rationale and Considerations
Fragment Concentration	50 - 500 µM	Higher concentrations are often needed for initial screening of low-affinity fragments.[7]
Protein Concentration	1 - 10 µM	Sufficient concentration for detection by MS or fluorescence-based assays.[4]
Incubation Time	1 - 24 hours	Dependent on the intrinsic reactivity of the fragment and the nucleophilicity of the target residue.[4]
IC50 (for active hits)	Varies	For covalent inhibitors, IC50 is time-dependent and should be reported with the incubation time.
kinact/KI	> 100 M-1s-1	A key metric for the efficiency of covalent inhibitors, reflecting both binding affinity (KI) and the rate of inactivation (kinact).[8]

Conclusion: A Versatile Tool for Covalent Drug Discovery

N-(Chloroacetyl)-DL-leucine serves as an exemplary reactive fragment for the exploration of the "covalent druggome." Its straightforward synthesis and predictable reactivity make it an accessible entry point for researchers new to the field of covalent drug discovery. The protocols and principles outlined in this guide provide a solid foundation for the successful application of N-(Chloroacetyl)-DL-leucine and other chloroacetamide-based fragments in identifying novel drug targets and developing next-generation covalent therapeutics. As with any reactive compound, careful characterization of selectivity and a thorough understanding of the mechanism of action are paramount to advancing hits from these screens into viable drug candidates.

References

• Bremova, T., et al. (2015). N-acetyl-DL-leucine in Niemann-Pick type C: A case series. Neurology, 85(16), 1368-1375.
• Churchill, G. C., et al. (2021). Acetylation turns leucine into a drug by membrane transporter switching. Scientific Reports, 11(1), 1-13.
• Erlanson, D. A. (2011). Introduction to fragment-based drug discovery. Topics in current chemistry, 317, 1-32.
• Ghattas, W., et al. (2016). The discovery of a covalent Pin1 binding fragment. Bioorganic & Medicinal Chemistry Letters, 26(21), 5249-5252.
• Hajduk, P. J., & Greer, J. (2007). A decade of fragment-based drug design: strategic advances and lessons learned. Nature Reviews Drug Discovery, 6(3), 211-219.
• London, N., et al. (2019). Rapid covalent-probe discovery by electrophile-fragment screening. Journal of the American Chemical Society, 141(25), 9873-9884.
• Meroueh, S. O., et al. (2023). Chloroacetamide fragment library screening identifies new scaffolds for covalent inhibition of the TEAD·YAP1 interaction. RSC Medicinal Chemistry, 14(9), 1803-1816.
• Nabet, B., et al. (2020). Sulfopin is a covalent inhibitor of Pin1 that blocks Myc-driven tumors in vivo. Nature Chemical Biology, 16(11), 1217-1226.
• Pike, A. C., et al. (2020). Design, Synthesis and Characterization of Covalent KDM5 Inhibitors. ChemMedChem, 15(15), 1436-1443.
• Resnick, E., et al. (2019). A covalent fragment screening platform for the discovery of protein binders. Journal of the American Chemical Society, 141(25), 9885-9896.
• Resnick, E., et al. (2021). Covalent fragment-based ligand discovery. RSC Chemical Biology, 2(2), 335-348.
• Singh, J., et al. (2011). The resurgence of covalent drugs. Nature Reviews Drug Discovery, 10(4), 307-317.
• Sutanto, F., et al. (2021). Fragment-based screening targeting an open form of the SARS-CoV-2 main protease binding pocket. Acta Crystallographica Section D: Structural Biology, 77(Pt 2), 209-220.
• Unzue, A., et al. (2020). Crystallographic and electrophilic fragment screening of the SARS-CoV-2 main protease.
• Vang, A., et al. (2023). Covalent inhibitors of bacterial peptidoglycan biosynthesis enzyme MurA with chloroacetamide warhead. European Journal of Medicinal Chemistry, 243, 114752.
• Wild, M. S., et al. (2022). Covalent Inhibition of the Peptidyl‐Prolyl Isomerase Pin1 by Sulfopin Results in a Broad Impact on the Phosphoproteome of Human Osteosarcoma U2‐OS Cells. Proteomics, 22(12), 2100269.
• Zhang, T., et al. (2020). Discovery of Covalent Inhibitors Targeting the Transcriptional Enhanced Associate Domain Central Pocket. Journal of Medicinal Chemistry, 63(20), 11972-11989.

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• 3. researchgate.net [researchgate.net]
• 4. Practical Fragments: Characterizing and screening commercially available irreversible covalent fragments [practicalfragments.blogspot.com]
• 5. Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sulfamate Acetamides as Self-Immolative Electrophiles for Covalent Ligand-Directed Release Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols: Solid-Phase Synthesis of Peptides with N-(Chloroacetyl)-DL-leucine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Strategic Incorporation of a Reactive Moiety

In the landscape of peptide chemistry and drug discovery, the site-specific incorporation of reactive functional groups is a powerful strategy for developing sophisticated therapeutic and research tools. N-(Chloroacetyl)-DL-leucine is a non-standard amino acid that introduces an electrophilic chloroacetyl group, a versatile handle for covalent modification of biological targets. Peptides bearing this moiety are invaluable for applications such as the development of covalent inhibitors, activity-based probes, and bioconjugation strategies.[1][2]

The chloroacetyl group acts as a mild alkylating agent, readily forming a stable thioether bond with nucleophilic residues on proteins, most notably the thiol group of cysteine.[2][3] This targeted and irreversible interaction can be exploited to enhance the potency and duration of action of peptide-based drugs or to selectively label proteins for further study. The use of a DL-racemic mixture of leucine may be a deliberate choice for creating peptide libraries for screening purposes or when the stereochemistry at that specific position is not critical for the intended application.

This document provides a comprehensive guide to the solid-phase peptide synthesis (SPPS) of peptides containing N-(Chloroacetyl)-DL-leucine. We will delve into the underlying chemical principles, provide detailed, step-by-step protocols, and discuss critical considerations for successful synthesis and purification.

The Chemistry of N-(Chloroacetyl) Amino Acid Incorporation

The integration of N-(Chloroacetyl)-DL-leucine into a growing peptide chain via Fmoc-based SPPS is a straightforward modification of standard protocols. The primary distinction lies in the fact that the N-terminal amine is already acylated, meaning it does not require Fmoc protection. This has implications for the coupling strategy, as the carboxylic acid of N-(Chloroacetyl)-DL-leucine must be activated to react with the free N-terminal amine of the resin-bound peptide.

Alternatively, the chloroacetyl group can be introduced at the N-terminus of a fully synthesized peptide chain. This is achieved by reacting the free N-terminal amine with chloroacetyl chloride or chloroacetic anhydride after the final Fmoc deprotection step.[1][4]

Experimental Workflow: A Visual Overview

The following diagram outlines the key stages of solid-phase peptide synthesis incorporating N-(Chloroacetyl)-DL-leucine.

Figure 1. A generalized workflow for the solid-phase synthesis of a peptide containing N-(Chloroacetyl)-DL-leucine.

Detailed Protocols

Materials and Reagents

Reagent/Material	Recommended Grade/Supplier	Purpose
Rink Amide Resin	100-200 mesh, 0.4-0.8 mmol/g loading	Solid support for C-terminal amide peptides
Fmoc-protected Amino Acids	Standard side-chain protection (e.g., Trt, Boc, Pbf)	Peptide building blocks
N-(Chloroacetyl)-DL-leucine	≥98% purity	Reactive building block
Coupling Reagents	HBTU, HATU, or COMU	Activation of carboxylic acids
Base	N,N-Diisopropylethylamine (DIPEA)	Activation and neutralization
Fmoc Deprotection Solution	20% (v/v) Piperidine in DMF	Removal of Fmoc protecting group
Solvents	DMF, DCM (Peptide synthesis grade)	Swelling, washing, and reactions
Cleavage Cocktail (Reagent B)	TFA (88%), Phenol (5%), Water (5%), TIPS (2%)	Cleavage and side-chain deprotection
Diethyl Ether (or MTBE)	Anhydrous, cold	Peptide precipitation
HPLC Solvents	Acetonitrile, Water (HPLC grade), TFA (0.1%)	Purification and analysis

Protocol 1: Solid-Phase Peptide Synthesis

This protocol outlines the manual synthesis of a peptide with N-(Chloroacetyl)-DL-leucine incorporated at a specific position.

1. Resin Swelling:

• Place the desired amount of Rink Amide resin in a reaction vessel.

• Add DMF to cover the resin and allow it to swell for at least 30-60 minutes at room temperature.[5][6]

2. Initial Fmoc Deprotection:

• Drain the DMF from the swollen resin.

• Add a solution of 20% piperidine in DMF to the resin.

• Agitate the mixture for 10-20 minutes.

• Drain the solution and repeat the piperidine treatment for another 10-20 minutes.

• Wash the resin thoroughly with DMF (3-5 times) and DCM (2-3 times) to remove all traces of piperidine.[1][7]

3. Standard Amino Acid Coupling Cycles:

• For each standard Fmoc-protected amino acid in your sequence:

  • In a separate vial, dissolve the Fmoc-amino acid (3-5 eq.), a coupling reagent like HBTU (3-5 eq.), and DIPEA (6-10 eq.) in DMF.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction for 1-2 hours at room temperature.

  • Monitor the coupling reaction completion using a qualitative test (e.g., Kaiser test). A negative test (beads remain colorless) indicates a complete reaction.

  • After a successful coupling, wash the resin with DMF (3-5 times) and DCM (2-3 times).

  • Proceed to the Fmoc deprotection step for the newly added amino acid as described in step 2.

  • Repeat this cycle for all standard amino acids.

4. Incorporation of N-(Chloroacetyl)-DL-leucine:

• After the final standard amino acid has been coupled and its Fmoc group removed, wash the resin thoroughly.

• Prepare the coupling solution for N-(Chloroacetyl)-DL-leucine:

  • In a separate vial, dissolve N-(Chloroacetyl)-DL-leucine (3-5 eq.), a coupling reagent (e.g., HBTU, 3-5 eq.), and DIPEA (6-10 eq.) in DMF.

  • Add this solution to the resin.

  • Allow the coupling to proceed for 2-4 hours. The reaction may be slower due to the nature of the N-acylated amino acid.

  • Wash the resin extensively with DMF (5 times) and DCM (5 times).

5. Final Washing and Drying:

• After the final coupling, wash the resin with methanol (3 times) and then DCM (3 times).

• Dry the resin under a stream of nitrogen or in a vacuum desiccator.

Protocol 2: N-terminal Chloroacetylation

This protocol is for adding the chloroacetyl group to the N-terminus of a completed peptide chain.

1. Peptide Synthesis:

• Synthesize the desired peptide sequence on the solid support following standard Fmoc-SPPS procedures as outlined in Protocol 1, steps 1-3.

2. Final Fmoc Deprotection:

• After coupling the last amino acid, remove the Fmoc group using 20% piperidine in DMF as previously described.

• Wash the resin thoroughly with DMF and DCM.

3. N-terminal Chloroacetylation:

• Swell the resin in DCM.

• In a separate vial, prepare a solution of chloroacetic anhydride (5-10 eq.) and DIPEA (10-20 eq.) in DCM. Alternatively, chloroacetyl chloride can be used, but chloroacetic anhydride is often preferred to minimize side reactions.

• Add the chloroacetylation solution to the resin and react for 1-2 hours at room temperature.[1][4]

• Wash the resin extensively with DCM (5 times) and DMF (5 times).

4. Final Washing and Drying:

• Wash the resin with methanol (3 times) and then DCM (3 times).

• Dry the resin under vacuum.

Protocol 3: Cleavage and Deprotection

1. Preparation:

• Place the dried, peptide-bound resin in a suitable reaction vessel.

• Prepare the cleavage cocktail (e.g., Reagent B: 88% TFA, 5% Phenol, 5% Water, 2% TIPS) fresh.[8] The triisopropylsilane (TIPS) is a scavenger to prevent side reactions with sensitive residues.

2. Cleavage Reaction:

• Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin).

• Agitate the mixture at room temperature for 2-4 hours. Peptides with multiple arginine residues may require longer cleavage times.[8]

3. Peptide Precipitation:

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Wash the resin with a small amount of fresh TFA and combine the filtrates.

• Add the TFA solution dropwise to a large volume of cold diethyl ether or methyl tert-butyl ether (MTBE) with vigorous stirring. A white precipitate of the crude peptide should form.

4. Collection and Drying:

• Centrifuge the ether suspension to pellet the peptide.

• Decant the ether and wash the peptide pellet with cold ether 2-3 more times.

• Dry the crude peptide pellet under vacuum.

Protocol 4: Purification and Analysis

1. Purification by RP-HPLC:

• Dissolve the crude peptide in a suitable solvent system (e.g., a mixture of water and acetonitrile with 0.1% TFA).

• Purify the peptide using preparative reverse-phase high-performance liquid chromatography (RP-HPLC) with a C18 column.

• Use a linear gradient of acetonitrile in water (both containing 0.1% TFA).

• Collect fractions and analyze them by analytical RP-HPLC and mass spectrometry to identify those containing the pure product.

2. Lyophilization:

• Pool the pure fractions and freeze them.

• Lyophilize the frozen solution to obtain the final peptide as a fluffy white powder.

3. Analysis:

• Confirm the identity and purity of the final product using:

  • Mass Spectrometry (MS): To verify the molecular weight.

  • Analytical RP-HPLC: To assess purity.

Key Considerations and Troubleshooting

• Coupling Reagents: While HBTU is a reliable choice, more potent coupling reagents like HATU or COMU may be beneficial for coupling the sterically hindered N-(Chloroacetyl)-DL-leucine, potentially improving reaction times and yields.[9]

• Racemization: The use of a DL-racemic mixture of N-(Chloroacetyl)-leucine will result in a diastereomeric mixture of the final peptide. This should be considered during purification and characterization, as the diastereomers may be separable by RP-HPLC.

• Stability of the Chloroacetyl Group: The chloroacetyl group is stable to the acidic conditions of the cleavage cocktail (TFA).[3] However, it is susceptible to nucleophilic attack. Avoid basic conditions during workup and storage of the final peptide if the chloroacetyl group needs to remain intact.

• Incomplete Coupling: If the coupling of N-(Chloroacetyl)-DL-leucine is incomplete, consider extending the reaction time, increasing the equivalents of reagents, or using a more powerful coupling reagent.

• Alternative Cleavage: For very sensitive peptides, alternative cleavage strategies from highly acid-labile resins (e.g., 2-chlorotrityl resin) with milder acidic cocktails can be employed.[10]

Applications in Drug Development and Research

Peptides synthesized with N-(Chloroacetyl)-DL-leucine are powerful tools for:

• Covalent Inhibitors: Irreversibly binding to the active site of enzymes, particularly those with a catalytic cysteine, leading to prolonged and potent inhibition.[11]

• Activity-Based Protein Profiling (ABPP): Designing probes that covalently label active enzymes in complex biological systems.

• Bioconjugation: Linking peptides to other molecules, such as fluorescent dyes, affinity tags, or larger proteins, through the reactive chloroacetyl group.[2]

• Peptide Cyclization: The chloroacetyl group can react with an internal cysteine residue to form a cyclic peptide, which can improve stability and conformational rigidity.[3][4]

The following diagram illustrates the reaction of a chloroacetylated peptide with a cysteine residue.

Figure 2. Covalent modification of a cysteine residue by a chloroacetylated peptide.

Conclusion

The solid-phase synthesis of peptides containing N-(Chloroacetyl)-DL-leucine offers a robust and adaptable method for creating valuable chemical tools for a wide range of biological applications. By carefully selecting reagents and optimizing reaction conditions, researchers can efficiently produce these modified peptides. The protocols and considerations outlined in this guide provide a solid foundation for the successful synthesis, purification, and application of these powerful molecules in drug discovery and chemical biology.

References

• Benchchem. Application Notes and Protocols for Chloroacetyl-Methionine Peptide Modification.
• ChemRxiv. Peptide Synthesis Using Unprotected Amino Acids.
• Sigma-Aldrich. Peptide Coupling Reagents Guide.
• Royal Society of Chemistry. Macrocyclic peptides as allosteric inhibitors of nicotinamide N-methyltransferase (NNMT).
• Journal of the American Chemical Society. The Removal of N-o-Nitrophenoxyacetyl and N-Chloroacetyl Groups from Peptides.
• Bachem. Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• ResearchGate. A highly efficient in situ N-acetylation approach for solid phase synthesis.
• SpringerLink. Methods and protocols of modern solid phase peptide synthesis.
• RSC Publishing. Advances in solid-phase peptide synthesis in aqueous media (ASPPS).
• Aapptec Peptides. Cleavage Cocktails; Reagent B.
• Benchchem. N-Chloroacetyl-dl-isoleucine | Peptide Synthesis Building Block.
• UCI Department of Chemistry. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
• Google Patents. Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides.
• PubMed. Automated synthesis and use of N-chloroacetyl-modified peptides for the preparation of synthetic peptide polymers and peptide-protein immunogens.
• The Werner Lab. Manual Solid Phase Peptide Synthesis Protocol.
• ResearchGate. A new reagent for the cleavage of fully protected peptides synthesized on 2-chlorotrityl resin.
• Aapptec. Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• ResearchGate. Methods and protocols of modern solid phase peptide synthesis.
• MDPI. Synthesis of the Novel Covalent Cysteine Proteases Inhibitor with Iodoacetic Functional Group.

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Application Note: A Robust LC-MS/MS Workflow for the Confident Identification of N-(Chloroacetyl)-DL-leucine Modified Peptides

Abstract

This application note details a comprehensive and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the unambiguous identification of peptides modified by N-(Chloroacetyl)-DL-leucine. This covalent modification is of significant interest in chemical biology and drug development for applications such as activity-based protein profiling and targeted covalent inhibitor development. The described workflow provides a step-by-step protocol from sample preparation, including enzymatic digestion and peptide cleanup, through to optimized LC separation and high-resolution mass spectrometry. Furthermore, we provide key insights into data analysis strategies for confidently identifying the modified peptides and localizing the site of modification. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable method to study chloroacetyl-modified peptides.

Introduction

The specific and covalent modification of proteins and peptides is a cornerstone of modern chemical biology and drug discovery. N-(Chloroacetyl) amino acids, such as N-(Chloroacetyl)-DL-leucine, are reactive electrophiles that can covalently modify nucleophilic residues on proteins, including cysteine, lysine, and histidine.[1][2][3] This reactivity makes them valuable tools for developing targeted covalent inhibitors and activity-based probes. Identifying the precise site of modification is crucial for understanding the mechanism of action of these molecules and for optimizing their design.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the premier analytical technique for identifying post-translational and chemical modifications of proteins and peptides.[4] Its high sensitivity and ability to provide sequence-specific information make it ideal for pinpointing the exact location of a covalent modification.[5][6] This application note presents a detailed protocol for the identification of N-(Chloroacetyl)-DL-leucine modified peptides, addressing the challenges associated with sample complexity and the need for robust analytical methods.

Experimental Workflow Overview

The overall workflow for identifying N-(Chloroacetyl)-DL-leucine modified peptides is a multi-step process that requires careful attention to detail at each stage to ensure high-quality, interpretable data. The key stages, outlined below, are designed to maximize the recovery and identification of modified peptides.

Figure 1: Overall experimental workflow. This diagram illustrates the key stages from sample preparation to data analysis for the identification of modified peptides.

Materials and Reagents

• Reagents:

  • Urea

  • Dithiothreitol (DTT)

  • Iodoacetamide (IAA)

  • Tris-HCl

  • Trypsin, sequencing grade

  • Formic acid (FA), LC-MS grade

  • Acetonitrile (ACN), LC-MS grade

  • Water, LC-MS grade

  • C18 desalting spin columns

• Equipment:

  • High-resolution mass spectrometer (e.g., Orbitrap or Q-TOF)

  • Nano-liquid chromatography system

  • Heater block/incubator

  • Centrifuge

  • Lyophilizer or vacuum concentrator

Detailed Protocols

PART 1: Protein Sample Preparation

Proper sample preparation is critical for successful LC-MS/MS analysis, as it directly impacts the quality and reproducibility of the results. The goal is to efficiently digest the protein into peptides while preserving the modification of interest.

1.1 Denaturation, Reduction, and Alkylation:

This initial step unfolds the protein to allow for efficient enzymatic digestion.[6][7]

• Resuspend the protein sample (containing the N-(Chloroacetyl)-DL-leucine modified protein) in 8 M urea, 50 mM Tris-HCl, pH 8.0.

• Add DTT to a final concentration of 10 mM to reduce disulfide bonds.

• Incubate at 37°C for 1 hour.

• Cool the sample to room temperature.

• Add iodoacetamide (IAA) to a final concentration of 20 mM to alkylate the reduced cysteines, preventing them from reforming disulfide bonds.

• Incubate in the dark at room temperature for 30 minutes.

1.2 Enzymatic Digestion:

Trypsin is a commonly used protease that cleaves C-terminal to lysine and arginine residues, generating peptides of a suitable size for MS analysis.

• Dilute the sample with 50 mM Tris-HCl, pH 8.0, to reduce the urea concentration to less than 1.5 M, as high concentrations of urea can inhibit trypsin activity.

• Add sequencing-grade trypsin at a 1:50 (enzyme:protein) ratio.

• Incubate at 37°C overnight (12-16 hours).

• Stop the digestion by adding formic acid to a final concentration of 1%.

1.3 Peptide Desalting and Cleanup:

Desalting removes salts and other contaminants that can interfere with LC separation and MS ionization.[8]

• Acidify the peptide digest with 0.1% trifluoroacetic acid (TFA).

• Condition a C18 desalting spin column according to the manufacturer's instructions, typically with washes of 100% acetonitrile followed by equilibration with 0.1% TFA in water.

• Load the acidified peptide sample onto the column.

• Wash the column with 0.1% TFA in water to remove salts.

• Elute the peptides with a solution of 50-80% acetonitrile and 0.1% formic acid.

• Dry the eluted peptides in a vacuum concentrator and store at -20°C until LC-MS/MS analysis.

PART 2: LC-MS/MS Analysis

The liquid chromatography system separates the complex peptide mixture before introduction into the mass spectrometer.

2.1 Liquid Chromatography:

A nano-flow LC system provides the best sensitivity for proteomic analyses.

Parameter	Setting
Column	C18 reversed-phase, 75 µm ID x 15 cm, 1.9 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	300 nL/min
Gradient	2-35% B over 60 min, 35-80% B over 10 min, 80% B for 5 min, 80-2% B over 1 min, re-equilibrate for 14 min

Table 1: Recommended LC Gradient Conditions.

2.2 Mass Spectrometry:

A high-resolution mass spectrometer is essential for accurate mass measurements of precursor and fragment ions, which is critical for confident peptide identification and modification site localization.[4]

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI)
MS1 Resolution	60,000
MS1 Scan Range	350-1500 m/z
MS/MS Activation	Higher-energy C-trap Dissociation (HCD)
MS/MS Resolution	15,000
Data-Dependent Acquisition	Top 20 most intense precursor ions
Dynamic Exclusion	30 seconds

Table 2: Recommended Mass Spectrometer Settings.

Data Analysis and Interpretation

The identification of modified peptides from the complex MS/MS dataset is a multi-step process that requires specialized software.

Figure 2: Data analysis workflow. This flowchart outlines the steps for identifying and validating N-(Chloroacetyl)-DL-leucine modified peptides from raw MS/MS data.

3.1 Database Searching:

The acquired MS/MS spectra are searched against a protein sequence database to identify the peptides.[9]

• Use a database search algorithm such as Mascot, Sequest, or Andromeda.

• Specify the precursor and fragment ion mass tolerances (e.g., 10 ppm for precursor, 0.02 Da for fragment).

• Define trypsin as the enzyme, allowing for up to two missed cleavages.

• Set carbamidomethylation of cysteine as a fixed modification.

• Set oxidation of methionine and the N-(Chloroacetyl)-DL-leucine modification on relevant amino acid residues (e.g., Cys, Lys, His, N-terminus) as variable modifications. The mass shift for the N-(Chloroacetyl)-DL-leucine modification needs to be calculated precisely.

3.2 Identification of Characteristic Fragmentation:

Collision-induced dissociation (CID) or higher-energy C-trap dissociation (HCD) of peptides modified with a chloroacetyl group can produce characteristic neutral losses.[1] Specifically, a neutral loss of HCl (36 Da) may be observed.[1] Searching for this neutral loss can aid in the identification of modified peptides.

3.3 Manual Validation:

It is crucial to manually inspect the MS/MS spectra of putative modified peptides to ensure a confident identification. Look for a continuous series of b- and y-ions that support the peptide sequence and the location of the modification.

Troubleshooting and Expert Insights

• Low Identification of Modified Peptides:

  • Cause: The modification may be substoichiometric.

  • Solution: Consider enrichment strategies for the modified peptides if possible. Also, ensure that the dynamic exclusion in the MS method is not too aggressive, which could prevent the fragmentation of low-abundance modified peptides.[10]

• Ambiguous Modification Site:

  • Cause: The MS/MS spectrum may not contain sufficient fragment ions to pinpoint the exact location of the modification.

  • Solution: Optimize the fragmentation energy (collision energy) to generate a more complete set of fragment ions. Manual inspection of the spectra is critical.

• Poor Chromatographic Peak Shape:

  • Cause: Peptides may be interacting with the column or the LC system.

  • Solution: Ensure the mobile phases are fresh and properly prepared. A gradient with a shallower slope can sometimes improve separation.[11]

Conclusion

This application note provides a comprehensive and robust workflow for the identification of N-(Chloroacetyl)-DL-leucine modified peptides using LC-MS/MS. By following the detailed protocols for sample preparation, LC-MS/MS analysis, and data interpretation, researchers can confidently identify and localize this important class of covalent modifications. The provided insights and troubleshooting tips will further aid in achieving high-quality and reliable results, ultimately advancing research in chemical biology and drug discovery.

References

• Stoll, D. R., et al. (2014). Sample Preparation Techniques for the Untargeted LC-MS-Based Discovery of Peptides in Complex Biological Matrices. International Journal of Analytical Chemistry, 2014, 897393. [Link]

• Koeplinger, K. A., et al. (2000). Tandem MS Analysis of Model Peptide Adducts from Reactive Metabolites of the Hepatotoxin 1,1-Dichloroethylene. Chemical Research in Toxicology, 13(10), 1023–1031. [Link]

• Doneanu, A., et al. (2015). Optimizing High-Resolution Mass Spectrometry for the Identification of Low-Abundance Post-Translational Modifications of Intact Proteins. Journal of The American Society for Mass Spectrometry, 26(1), 149–159. [Link]

• Doneanu, A., et al. (2012). Optimization of Data-Dependent Acquisition Parameters for Coupling High-Speed Separations with LC-MS/MS for Protein Identifications. Journal of The American Society for Mass Spectrometry, 23(1), 159–171. [Link]

• LCGC International. (2018). Tips for Optimizing Key Parameters in LC–MS. [Link]

• Agilent Technologies. (2019). Guide to Peptide Quantitation. [Link]

• Kitamatsu, M., et al. (2022). Reaction of Chloroacetyl-Modified Peptides with Mercaptoundecahydrododecaborate (BSH) Is Accelerated by Basic Amino Acid Residues in the Peptide. Processes, 10(11), 2200. [Link]

• Schiel, J. E., et al. (2018). Development of an LC-MS/MS peptide mapping protocol for the NISTmAb. Analytical and Bioanalytical Chemistry, 410(8), 2123–2136. [Link]

• Current Protocols. (2011). Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow. [Link]

• ResearchGate. (2004). LC−MS/MS Analysis of Peptides with Methanol as Organic Modifier: Improved Limits of Detection. [Link]

• Robey, F. A., & Fields, R. L. (1991). U.S. Patent No. 5,066,716. Washington, DC: U.S.

• Goto, Y., et al. (2011). Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. Organic & Biomolecular Chemistry, 9(16), 5753–5763. [Link]

• Yates, J. R., et al. (1995). Method to correlate tandem mass spectra of modified peptides to amino acid sequences in the protein database. Analytical Chemistry, 67(8), 1426–1436. [Link]

• Goto, Y., et al. (2011). Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. PubMed, 21713333. [Link]

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• 4. Optimizing High-Resolution Mass Spectrometry for the Identification of Low-Abundance Post-Translational Modifications of Intact Proteins - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Peptide Mapping LC-MS/MS Analysis Workflow for Adalimumab [sigmaaldrich.com]
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• 9. Method to correlate tandem mass spectra of modified peptides to amino acid sequences in the protein database - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. lcms.cz [lcms.cz]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for N-(Chloroacetyl)-DL-leucine Protein Labeling

Welcome to the technical support center for N-(Chloroacetyl)-DL-leucine protein labeling. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions. Our goal is to empower you to achieve optimal and reproducible results in your protein labeling experiments.

Introduction to N-(Chloroacetyl)-DL-leucine Labeling

N-(Chloroacetyl)-DL-leucine is a valuable reagent for the covalent modification of proteins. The chloroacetyl group is an electrophilic moiety that reacts with nucleophilic side chains of amino acids, forming a stable covalent bond. The leucine component can provide a hydrophobic handle or serve as a recognition element, depending on the experimental context. Understanding the underlying chemistry and critical reaction parameters is paramount for successful and specific protein labeling.

The primary mechanism of labeling involves a nucleophilic substitution reaction where a nucleophilic amino acid residue on the protein attacks the carbon atom of the chloroacetyl group, displacing the chloride ion. The efficiency and specificity of this reaction are highly dependent on several factors, most notably the pH of the reaction buffer.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the use of N-(Chloroacetyl)-DL-leucine for protein labeling.

Q1: Which amino acid residues are targeted by N-(Chloroacetyl)-DL-leucine?

The primary targets for chloroacetyl groups are nucleophilic amino acid residues. The reactivity of these residues is pH-dependent due to the protonation state of their side chains.

• Cysteine: The thiol group of cysteine is the most reactive nucleophile towards chloroacetyl groups, especially at neutral to slightly alkaline pH (pH 7-8.5).[1][2] At this pH, the thiol group is deprotonated to the more nucleophilic thiolate anion.

• Methionine: The thioether of methionine can also be targeted, particularly under acidic conditions (pH 2-5).[1] At low pH, the highly reactive cysteine thiol is protonated and less nucleophilic, allowing for more selective targeting of methionine.

• Histidine: The imidazole ring of histidine can be alkylated, with reactivity increasing at pH values above its pKa of ~6.

• Lysine and N-termini: The primary amines of lysine side chains and the protein's N-terminus can also be modified, especially at alkaline pH (pH > 8.5).[1]

• Aspartate and Glutamate: The carboxyl groups of these residues are less common targets for alkylation by chloroacetyl groups.[1]

Q2: What is the optimal pH for the labeling reaction?

The optimal pH depends on the desired target residue.

• For targeting Cysteine: A pH range of 7.0-8.5 is generally recommended to favor the formation of the highly nucleophilic thiolate anion.[1][3]

• For targeting Methionine: Acidic conditions, in the range of pH 2-5, are preferred to minimize the reactivity of cysteine and enhance selectivity for methionine.[1]

• For general, less specific labeling: A slightly alkaline pH of 8.0-8.5 is often used, but be aware that this increases the likelihood of modifying other nucleophilic residues like lysine and histidine.[1]

Changes in pH can significantly alter the charge and structure of a protein, potentially leading to denaturation and loss of function.[4][5][6] It is crucial to consider the stability of your target protein at the chosen pH.

Q3: What type of buffer should I use?

It is important to use a non-nucleophilic buffer to avoid reaction with the chloroacetyl group.

• Recommended buffers: Phosphate, HEPES, and bicarbonate/carbonate buffers are commonly used.[7][8]

• Buffers to avoid: Buffers containing primary or secondary amines, such as Tris (tris(hydroxymethyl)aminomethane), should be avoided as they can compete with the protein for reaction with the labeling reagent.[3]

Q4: How can I remove excess, unreacted N-(Chloroacetyl)-DL-leucine after the reaction?

Removal of the unreacted labeling reagent is critical to prevent non-specific labeling during subsequent storage and analysis. Common methods include:

• Dialysis: Effective for removing small molecules from protein solutions.[1]

• Spin filtration/desalting columns: A rapid method for buffer exchange and removal of small molecules.[1][2]

• Gel filtration chromatography: Separates molecules based on size, effectively removing the smaller labeling reagent from the larger protein.[1][2]

Troubleshooting Guide

Even with optimized protocols, challenges can arise. This section provides a systematic approach to troubleshooting common problems encountered during protein labeling with N-(Chloroacetyl)-DL-leucine.

Problem 1: Low Labeling Efficiency

Possible Causes & Solutions

Possible Cause	Recommended Action
Suboptimal pH	Verify the pH of your reaction buffer. The optimal pH depends on the target residue (see FAQ Q2). Perform a pH titration experiment to determine the ideal pH for your specific protein.
Insufficient Reagent	The molar excess of N-(Chloroacetyl)-DL-leucine may be too low. Increase the molar ratio of the labeling reagent to the protein. A typical starting point is a 10- to 50-fold molar excess.[1]
Short Reaction Time	The incubation time may not be sufficient for the reaction to reach completion. Increase the reaction time and monitor the labeling progress over a time course to determine the optimal duration.[1]
Protein Thiol Oxidation	If targeting cysteine, ensure the thiol groups are in a reduced state. Include a reducing agent like DTT or TCEP in your protein purification and storage buffers. Crucially, the reducing agent must be removed immediately before adding the chloroacetyl reagent. [2]
Inactivated Reagent	N-(Chloroacetyl)-DL-leucine can hydrolyze in aqueous solutions. Prepare the stock solution fresh in an anhydrous solvent like DMSO or DMF and add it to the reaction buffer immediately before starting the labeling reaction.[9]

Problem 2: Non-specific Labeling

Possible Causes & Solutions

Possible Cause	Recommended Action
Excess Reagent	A high concentration of the labeling reagent can lead to modification of less reactive, off-target residues.[1] Reduce the molar excess of N-(Chloroacetyl)-DL-leucine.
Inappropriate pH	Labeling at a highly alkaline pH will increase the reactivity of primary amines (lysine, N-terminus) and other nucleophiles.[1] Carefully control the pH to favor the desired reaction (see FAQ Q2).
Prolonged Reaction Time	Extended incubation can allow for the labeling of less reactive sites. Optimize the reaction time to achieve sufficient labeling of the target site while minimizing off-target modifications.

Problem 3: Protein Precipitation

Possible Causes & Solutions

Possible Cause	Recommended Action
Over-labeling	The addition of multiple labels can alter the protein's surface charge and hydrophobicity, leading to aggregation and precipitation.[1][10] Reduce the molar excess of the labeling reagent.
Solvent Effects	If the N-(Chloroacetyl)-DL-leucine stock is prepared in an organic solvent (e.g., DMSO), adding a large volume to the aqueous protein solution can cause precipitation. Keep the volume of the added stock solution to a minimum (typically <5% of the total reaction volume).
pH-induced Instability	The chosen reaction pH may be close to the protein's isoelectric point, where it is least soluble, or may otherwise destabilize the protein.[11] Ensure your protein is stable at the selected pH. Consider adding stabilizing excipients like glycerol or non-ionic detergents if compatible with your downstream application.[12]

Experimental Protocols

Protocol 1: Standard Protein Labeling with N-(Chloroacetyl)-DL-leucine

This protocol provides a general starting point for labeling a protein with N-(Chloroacetyl)-DL-leucine. Optimization will likely be required for your specific protein.

Materials:

• Protein of interest (1-10 mg/mL in a suitable buffer)

• N-(Chloroacetyl)-DL-leucine

• Anhydrous DMSO or DMF

• Reaction Buffer (e.g., 50 mM Sodium Phosphate, 150 mM NaCl, pH 7.5 for cysteine labeling)

• Quenching Reagent (e.g., 1 M DTT or L-cysteine)

• Desalting column or dialysis cassette

Procedure:

• Prepare Protein Sample: Dissolve or buffer exchange your protein into the desired reaction buffer at a concentration of 1-10 mg/mL. If targeting cysteines, ensure any reducing agents from previous steps have been removed.

• Prepare Labeling Reagent Stock: Prepare a 10-100 mM stock solution of N-(Chloroacetyl)-DL-leucine in anhydrous DMSO or DMF.

• Initiate Labeling Reaction: Add the desired molar excess (e.g., 10- to 50-fold) of the N-(Chloroacetyl)-DL-leucine stock solution to the protein sample. Mix gently but thoroughly.

• Incubate: Incubate the reaction at a controlled temperature (e.g., room temperature or 37°C) for a specific duration (e.g., 1-4 hours). Protect the reaction from light if the label is fluorescent.[1]

• Quench the Reaction: Stop the reaction by adding a quenching reagent to consume the excess chloroacetyl groups. For example, add DTT to a final concentration of 10-20 mM.

• Remove Excess Reagent: Purify the labeled protein from the unreacted labeling reagent and quenching agent using a desalting column, spin filtration, or dialysis.[1]

• Analyze the Labeled Protein: Determine the degree of labeling using techniques such as mass spectrometry or SDS-PAGE if the label is fluorescent.

Protocol 2: Optimization of Labeling Efficiency

To determine the optimal conditions for your protein, it is recommended to perform a systematic optimization of key parameters.

Procedure:

• pH Scouting: Prepare several small-scale reactions with your protein in buffers of varying pH (e.g., pH 6.5, 7.0, 7.5, 8.0, 8.5 for cysteine targeting). Keep the molar excess of the labeling reagent and reaction time constant.

• Reagent Titration: At the optimal pH determined in the previous step, set up a series of reactions with varying molar excesses of N-(Chloroacetyl)-DL-leucine (e.g., 5x, 10x, 20x, 50x). Keep the reaction time constant.

• Time Course: Using the optimal pH and reagent concentration, perform a time-course experiment by taking aliquots of the reaction at different time points (e.g., 30 min, 1 hr, 2 hr, 4 hr) and quenching the reaction immediately.

• Analysis: Analyze the samples from each optimization experiment to determine the condition that yields the highest labeling efficiency with the least amount of non-specific labeling or protein precipitation.

Visualizing the Workflow and Concepts

To further clarify the experimental process and underlying principles, the following diagrams have been generated.

Caption: Mechanism of N-(Chloroacetyl)-DL-leucine labeling.

Caption: Troubleshooting workflow for common labeling issues.

Caption: Systematic process for optimizing labeling conditions.

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• Wang, J., et al. (2014). Short peptide tag for covalent protein labeling based on coiled coils. Bioconjugate Chemistry, 25(1), 178-187. [Link]

• Atreya, H. S., & Chary, K. V. (2001). Selective 'unlabeling' of amino acids in fractionally 13C labeled proteins: an approach for stereospecific NMR assignments of CH3 groups in Val and Leu residues. Journal of Biomolecular NMR, 19(3), 267-272. [Link]

• Catalyst University. (2015). Biochemistry | Leucine Deamination & Oxidation. YouTube. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Efficient Site-Specific Labeling of Proteins via Cysteines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
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• 5. quora.com [quora.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Preparation of Protein Lysates Using Biorthogonal Chemical Reporters for Click Reaction and in-Gel Fluorescence Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. HaloTag labeling protocol [abberior.rocks]
• 10. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. mdpi.com [mdpi.com]
• 12. Troubleshooting Guide for Common Recombinant Protein Problems [synapse.patsnap.com]

minimizing off-target labeling with N-(Chloroacetyl)-DL-leucine

Welcome to the technical support center for N-(Chloroacetyl)-DL-leucine. As Senior Application Scientists, we understand that achieving highly specific covalent labeling is critical for the success of your research. This guide is designed to provide you with in-depth troubleshooting strategies, detailed protocols, and answers to frequently asked questions to help you minimize off-target labeling and ensure the integrity of your experimental results.

Understanding the Chemistry of Covalent Labeling

N-(Chloroacetyl)-DL-leucine is an electrophilic probe designed to form a stable, covalent bond with nucleophilic residues on a protein of interest. The reactive moiety is the chloroacetyl group (-CO-CH₂Cl). The chlorine atom is a good leaving group, making the adjacent carbon susceptible to nucleophilic attack.

The primary targets for this reaction are amino acid residues with strong nucleophilic side chains. The reactivity hierarchy is generally:

• Cysteine (thiolate, -S⁻): The most nucleophilic common amino acid side chain at physiological pH.

• Lysine (primary amine, -NH₂): Can be labeled, especially at a slightly alkaline pH.

• Histidine (imidazole ring): Can also be a target.

• N-terminus (alpha-amine, -NH₂): Another potential site for modification.

Off-target labeling occurs when the probe reacts with nucleophiles other than the intended target residue, leading to ambiguous results and potential misinterpretation of protein function.[1] Optimizing selectivity is therefore paramount.

Caption: Logical workflow for troubleshooting off-target labeling issues.

References

• ResearchGate. (n.d.). Targeted Covalent Modification Strategies for Drugging the Undruggable Targets. Retrieved from ResearchGate. [Link]

• Adibekian, A., et al. (2011). Strategies for discovering and derisking covalent, irreversible enzyme inhibitors. PMC. [Link]

• ResearchGate. (n.d.). Minimizing the off-target reactivity of covalent kinase inhibitors by modification of the Michael acceptor reactive group. Retrieved from ResearchGate. [Link]

• Gautier, A., et al. (2011). Considerations and Protocols for the Synthesis of Custom Protein Labeling Probes. Springer Protocols.

• Parker, C. G., et al. (2017). Reactive chemistry for covalent probe and therapeutic development. PMC. [Link]

• Chemical Probes.org. (2020). CHAPTER 4: Best Practices for Design and Characterization of Covalent Chemical Probes. Retrieved from Chemical Probes.org. [Link]

• ResearchGate. (2012). Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. Retrieved from ResearchGate. [Link]

• Teledyne Photometrics. (n.d.). Labeling Proteins For Single Molecule Imaging. Retrieved from Teledyne Photometrics. [Link]

Sources

• 1. Reactive chemistry for covalent probe and therapeutic development - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Labeling Efficiency with N-(Chloroacetyl)-DL-leucine

Welcome to the technical support center for N-(Chloroacetyl)-DL-leucine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and answers to frequently asked questions regarding its use in labeling experiments. As Senior Application Scientists, we have compiled this resource to ensure your experiments are both successful and reproducible.

Introduction to N-(Chloroacetyl)-DL-leucine Labeling

N-(Chloroacetyl)-DL-leucine is an alkylating reagent commonly used for the covalent modification of proteins and other biomolecules. The chloroacetyl group reacts with nucleophilic side chains of amino acids, primarily targeting cysteine residues due to the high nucleophilicity of the thiolate anion.[1] However, other residues such as histidine, lysine, and the N-terminus can also be modified, particularly at higher pH values.[1] Achieving high labeling efficiency while maintaining specificity is crucial for the success of downstream applications. This guide will address common issues that can lead to low labeling efficiency and provide systematic approaches to overcome them.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of N-(Chloroacetyl)-DL-leucine in proteins?

A1: The primary target for N-(Chloroacetyl)-DL-leucine is the thiol group of cysteine residues.[1] The reaction proceeds via nucleophilic substitution, where the sulfur atom of the cysteine side chain attacks the carbon atom of the chloroacetyl group, displacing the chloride ion and forming a stable thioether bond.

Q2: What is the optimal pH for labeling with N-(Chloroacetyl)-DL-leucine?

A2: The optimal pH for labeling depends on the target residue. For selective labeling of cysteine residues, a pH range of 7.0-8.5 is generally recommended.[1] In this range, the thiol group (pKa ≈ 8.5) is sufficiently deprotonated to its more reactive thiolate form. Labeling at a lower pH (e.g., below 7) will decrease the reaction rate with cysteine, while labeling at a higher pH (e.g., above 8.5) can increase the likelihood of off-target reactions with other nucleophilic residues like lysine.[1]

Q3: How should I store N-(Chloroacetyl)-DL-leucine?

A3: N-(Chloroacetyl)-DL-leucine should be stored at -20°C in a desiccated environment.[2] It is sensitive to moisture and can hydrolyze over time, which will inactivate the reagent and lead to poor labeling efficiency. It is advisable to aliquot the reagent upon receipt to avoid multiple freeze-thaw cycles.

Q4: My protein precipitates after adding N-(Chloroacetyl)-DL-leucine. What should I do?

A4: Protein precipitation during labeling can be caused by several factors, including over-labeling, which can alter the protein's solubility characteristics.[1][3] To mitigate this, consider reducing the molar excess of the labeling reagent. Other factors could be related to the buffer conditions or the intrinsic properties of your protein. Ensure your protein is in a well-buffered solution and consider screening different buffer compositions or adding solubility-enhancing agents.

Troubleshooting Guide: Low Labeling Efficiency

Low labeling efficiency is a common challenge. The following guide provides a systematic approach to identify and resolve the root cause of this issue.

Problem: Low or No Detectable Labeling

This is often indicated by a lack of signal in downstream detection methods (e.g., fluorescence, mass spectrometry).

• Explanation: N-(Chloroacetyl)-DL-leucine is susceptible to hydrolysis, especially when exposed to moisture. If the reagent has degraded, it will not be able to react with your protein.

• Troubleshooting Steps:

  • Use a fresh aliquot: Always use a fresh, previously unopened aliquot of the reagent for your experiment.

  • Proper storage: Ensure the reagent has been stored correctly at -20°C in a desiccator.[2]

  • Check for visible signs of degradation: Clumped or discolored powder may indicate degradation.

• Explanation: The efficiency of the labeling reaction is highly dependent on factors such as pH, temperature, and incubation time.

• Troubleshooting Steps:

  • Optimize pH: Verify the pH of your reaction buffer. For cysteine labeling, a pH of 7.0-8.5 is optimal.[1] You can perform a pH titration experiment to find the ideal condition for your specific protein.

  • Increase incubation time: The reaction may not have reached completion. Try extending the incubation time. A time-course experiment can help determine the optimal reaction duration.[1]

  • Increase temperature: If the reaction is slow at room temperature, consider performing the incubation at 37°C. However, be mindful of your protein's stability at higher temperatures.

• Explanation: The molar ratio of N-(Chloroacetyl)-DL-leucine to your protein may be too low to achieve sufficient labeling.

• Troubleshooting Steps:

  • Increase molar excess: Gradually increase the molar excess of the labeling reagent. A common starting point is a 10- to 20-fold molar excess over the protein.[1]

  • Perform a concentration titration: To find the optimal concentration that maximizes labeling without causing precipitation, perform a titration experiment with varying molar ratios of the reagent.[1]

• Explanation: The target cysteine residues on your protein may be buried within the protein's three-dimensional structure and therefore inaccessible to the labeling reagent.

• Troubleshooting Steps:

  • Introduce a mild denaturant: In some cases, adding a low concentration of a denaturant (e.g., urea or guanidinium chloride) can partially unfold the protein and expose the target residues. This should be done with caution to avoid irreversible denaturation.

  • Engineer a more accessible cysteine: If you are working with a recombinant protein, consider introducing a cysteine residue at a more solvent-exposed location on the protein surface through site-directed mutagenesis.

Visualizing the Troubleshooting Workflow

Caption: A workflow diagram for troubleshooting low labeling efficiency.

Experimental Protocols

Protocol 1: Standard Labeling of a Protein with N-(Chloroacetyl)-DL-leucine

This protocol provides a general starting point for labeling a protein with available cysteine residues.

Materials:

• Protein of interest in a suitable buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

• N-(Chloroacetyl)-DL-leucine

• Anhydrous dimethyl sulfoxide (DMSO)

• Quenching reagent (e.g., 1 M Dithiothreitol (DTT) or 2-mercaptoethanol)

• Purification column (e.g., size-exclusion chromatography or dialysis cassette)[4][5]

Procedure:

• Prepare Protein Sample: Dissolve your protein to a final concentration of 1-5 mg/mL in the reaction buffer.

• Prepare Labeling Reagent Stock Solution: Immediately before use, dissolve N-(Chloroacetyl)-DL-leucine in anhydrous DMSO to a concentration of 100 mM.

• Initiate the Labeling Reaction: Add the desired molar excess of the N-(Chloroacetyl)-DL-leucine stock solution to the protein solution. For example, for a 20-fold molar excess, add 2 µL of 100 mM N-(Chloroacetyl)-DL-leucine to 1 mL of a 10 µM protein solution. Mix gently by pipetting.

• Incubate: Incubate the reaction at room temperature for 2 hours, protected from light.

• Quench the Reaction: Add a quenching reagent to a final concentration of 10-20 mM to consume any unreacted N-(Chloroacetyl)-DL-leucine. Incubate for 15-30 minutes at room temperature.

• Purify the Labeled Protein: Remove the excess labeling reagent and quenching reagent by size-exclusion chromatography, dialysis, or spin filtration.[4][6]

• Analyze the Labeled Protein: Determine the degree of labeling using methods such as mass spectrometry or spectrophotometry (if the label is chromophoric).

Protocol 2: Optimization of Labeling Conditions

This protocol describes how to systematically optimize the key parameters of the labeling reaction.

Procedure:

• pH Optimization:

  • Prepare several aliquots of your protein in buffers with different pH values (e.g., 6.5, 7.0, 7.5, 8.0, 8.5).

  • Perform the labeling reaction as described in Protocol 1 for each pH value.

  • Analyze the degree of labeling for each sample to determine the optimal pH.

• Molar Ratio Optimization:

  • Using the optimal pH determined above, set up several labeling reactions with varying molar excesses of N-(Chloroacetyl)-DL-leucine (e.g., 5x, 10x, 20x, 50x).

  • Analyze the degree of labeling and check for any protein precipitation. Select the molar ratio that gives the highest labeling efficiency without causing insolubility.

• Incubation Time Optimization:

  • Using the optimal pH and molar ratio, set up a labeling reaction and take aliquots at different time points (e.g., 30 min, 1 hr, 2 hr, 4 hr).

  • Quench the reaction for each time point and analyze the degree of labeling to determine the optimal incubation time.

Data Presentation: Example Optimization Table

pH	Molar Excess	Incubation Time (hr)	Degree of Labeling	Observations
6.5	20x	2	Low	-
7.0	20x	2	Moderate	-
7.5	20x	2	High	-
8.0	20x	2	High	Slight precipitation
8.5	20x	2	High	Significant precipitation
7.5	10x	2	Moderate	-
7.5	20x	2	High	-
7.5	50x	2	High	Slight precipitation
7.5	20x	1	Moderate	-
7.5	20x	2	High	-
7.5	20x	4	High	No further increase

Understanding the Reaction Mechanism

A clear understanding of the underlying chemistry is paramount for successful troubleshooting.

Caption: The reaction mechanism of N-(Chloroacetyl)-DL-leucine with a cysteine residue.

This diagram illustrates the nucleophilic attack of the cysteine thiolate on the chloroacetyl group, leading to the formation of a stable thioether bond and the release of hydrochloric acid.

By systematically addressing the factors outlined in this guide, you can significantly improve the efficiency and reproducibility of your labeling experiments with N-(Chloroacetyl)-DL-leucine. For further assistance, please do not hesitate to contact our technical support team.

References

• N-Chloroacetyl-dl-isoleucine | Peptide Synthesis Building Block - Benchchem. (URL: )
• Technical Support Center: Optimizing Chloroacetyl-L-methionine Labeling Reactions - Benchchem. (URL: )
• N-(2-Chloroacetyl)
• Protein Purific
• Protein Purific
• Protein Purific
• Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - US. (URL: )

Sources

• 1. benchchem.com [benchchem.com]
• 2. N-Chloroacetyl-dl-isoleucine | Peptide Synthesis Building Block [benchchem.com]
• 3. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. Protein Purification Methods [comis.med.uvm.edu]
• 5. sjsu.edu [sjsu.edu]
• 6. Protein Purification Methods | Phenomenex [phenomenex.com]

Technical Support Center: Optimizing pH for Selective Protein Modification with N-(Chloroacetyl)-DL-leucine

Prepared by: Senior Application Scientist, Bioconjugation Division For: Researchers, scientists, and drug development professionals engaged in bioconjugation.

Welcome to the technical support guide for utilizing N-(Chloroacetyl)-DL-leucine in selective protein modification. This document provides in-depth guidance, troubleshooting advice, and practical protocols to help you achieve high efficiency and selectivity in your conjugation experiments. Our approach is built on explaining the fundamental principles behind the protocols, ensuring you can adapt and troubleshoot effectively.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of N-(Chloroacetyl)-DL-leucine, focusing on the critical role of pH in achieving selective modification.

Q1: What is the mechanism of action for N-(Chloroacetyl)-DL-leucine?

N-(Chloroacetyl)-DL-leucine is an electrophilic reagent that reacts with nucleophilic amino acid side chains on a protein via a nucleophilic substitution reaction. The chloroacetyl group contains a reactive carbon-chlorine bond. A deprotonated, nucleophilic residue on the protein attacks the carbon atom, displacing the chloride ion and forming a stable covalent thioether (with cysteine) or amine (with lysine or N-terminus) bond.

Q2: Why is pH so critical for selectivity with this reagent?

Selectivity in protein modification hinges on the differential nucleophilicity of various amino acid residues at a given pH.[1] The most common nucleophilic targets are the side chains of cysteine, lysine, histidine, and the protein's N-terminal alpha-amine. Each of these groups has a distinct acidity constant (pKa), which is the pH at which 50% of the groups are in their protonated, non-nucleophilic form and 50% are in their deprotonated, nucleophilic form.[2] By carefully controlling the reaction pH, you can selectively deprotonate the desired target residue, making it the most reactive site on the protein.[3][4]

Q3: Which amino acid residues does N-(Chloroacetyl)-DL-leucine primarily react with, and at what pH?

N-(Chloroacetyl)-DL-leucine is an alkylating agent that can react with several nucleophiles. The primary targets, in order of reactivity, are typically:

• Cysteine (Thiol group, -SH): The thiolate anion (S⁻) of cysteine is the most powerful nucleophile on a protein.[5] Due to its relatively low pKa, it can be targeted with high selectivity.

• Histidine (Imidazole group): The imidazole side chain of histidine can also be alkylated.

• Lysine (ε-amino group, -NH₂): The primary amine on the lysine side chain is a potent nucleophile when deprotonated.

• N-terminus (α-amino group, -NH₂): The protein's N-terminal amine has a lower pKa than lysine and can be a target for selective modification under specific pH conditions.[3][6]

The key to selectivity is exploiting the different pKa values of these residues.

Q4: How do the pKa values of target residues guide pH selection?

The reaction should be performed at a pH where your target residue is sufficiently deprotonated (nucleophilic), while non-target residues remain largely protonated (non-nucleophilic). A general rule of thumb is to set the reaction pH slightly below the pKa of the non-target residue and at or slightly above the pKa of the target residue.[2]

Residue	Functional Group	Typical pKa Range in Folded Proteins	General pH for Selective Alkylation
Cysteine	Thiol	3 - 9 (Highly context-dependent)[7][8]	pH 7.0 - 8.0
N-Terminus	α-Amine	6.0 - 8.0[3][7]	pH 6.0 - 7.5[4][9]
Histidine	Imidazole	6.0 - 7.0[7]	pH ~7.0
Lysine	ε-Amine	10.0 - 10.5[7]	pH > 8.5

Note: These pKa values are averages and can shift significantly based on the local microenvironment within the protein.[8][10]

Troubleshooting Guide

Directly addressing specific issues encountered during experiments.

Issue 1: Low or No Modification Yield

Q: My protein shows very low reactivity with N-(Chloroacetyl)-DL-leucine. What are the potential causes and solutions?

A: Low yield is a frequent challenge and can stem from several factors.[11][12]

• Possible Cause 1: Incorrect Reaction pH.

  • Explanation: If the pH is too low, your target nucleophile (e.g., cysteine thiol or N-terminal amine) will be protonated and thus non-reactive.

  • Recommended Solution: Confirm the pH of your reaction buffer. Perform a pH scout experiment, testing a range of pH values around the expected optimal pKa of your target residue (e.g., pH 6.5, 7.0, 7.5, 8.0 for cysteine). Analyze the results by mass spectrometry to determine the pH that gives the highest modification efficiency.

• Possible Cause 2: Presence of Interfering Nucleophiles in the Buffer.

  • Explanation: Common buffer components like Tris (containing a primary amine) or additives like dithiothreitol (DTT) or β-mercaptoethanol (BME) are strong nucleophiles that will compete with your protein for the chloroacetyl reagent.[13][14]

  • Recommended Solution: Buffer exchange your protein into a non-nucleophilic buffer such as HEPES or phosphate-buffered saline (PBS) before the reaction. Ensure all reducing agents are removed prior to starting the conjugation.

• Possible Cause 3: Inaccessible Target Residue.

  • Explanation: The target amino acid may be buried within the protein's three-dimensional structure, making it inaccessible to the reagent.[12]

  • Recommended Solution: If possible, perform the reaction under partially denaturing conditions (e.g., with low concentrations of urea or guanidinium chloride) to expose the target site. Note that this may compromise protein function. Alternatively, if the protein sequence can be modified, introducing a more accessible cysteine or other target residue may be an option.

Issue 2: Lack of Selectivity (Multiple Modifications)

Q: I am observing modification at multiple sites (e.g., both cysteines and lysines) when I only want to target one type of residue. How can I improve selectivity?

A: Lack of selectivity is almost always a pH-related issue.

• Possible Cause 1: Reaction pH is too high.

  • Explanation: If you are targeting cysteine (pKa ~8.5) but run the reaction at pH 9.0, you will deprotonate not only cysteine but also begin to deprotonate lysine residues (pKa ~10.5), leading to off-target modification.

  • Recommended Solution: Lower the reaction pH. To selectively target cysteine over lysine, a pH range of 7.0-8.0 is generally effective.[15] This pH is high enough to deprotonate a significant fraction of cysteine thiols without significantly deprotonating lysine amines.

• Possible Cause 2: Targeting the N-terminus but modifying Lysines.

  • Explanation: The N-terminal α-amine typically has a pKa between 6.0 and 8.0, which is significantly lower than the ε-amine of lysine.[3][6] If the pH is too high, both will be reactive.

  • Recommended Solution: To favor N-terminal modification, perform the reaction at a pH between 6.0 and 7.5.[4][9] At this pH, the N-terminus is more nucleophilic than the still-protonated lysine side chains.

Key Experimental Protocols

Protocol 1: pH Scouting to Determine Optimal Modification Conditions

This protocol provides a systematic approach to identify the optimal pH for selectively modifying your protein of interest with N-(Chloroacetyl)-DL-leucine.

1. Materials:

• Protein of interest (purified, in a non-nucleophilic buffer like HEPES or PBS).
• N-(Chloroacetyl)-DL-leucine stock solution (e.g., 100 mM in DMSO or DMF).
• Reaction Buffers: A series of buffers with overlapping pH ranges (e.g., MES for pH 6.0-6.5, HEPES for pH 7.0-8.0, Borate for pH 8.5-9.0).[16]
• Quenching solution (e.g., 1 M Tris-HCl or 1 M L-cysteine).
• Analytical equipment (e.g., LC-MS for mass analysis).

2. Procedure:

• Prepare Protein Aliquots: Prepare several identical aliquots of your protein solution at a known concentration (e.g., 1 mg/mL).
• Set up pH Gradient: In separate microcentrifuge tubes, dilute the protein into the different reaction buffers to cover a pH range (e.g., 6.5, 7.0, 7.5, 8.0, 8.5). Ensure the final protein concentration is the same in all reactions.
• Initiate Reaction: Add a defined molar excess of N-(Chloroacetyl)-DL-leucine (e.g., 10-fold molar excess over the protein) to each tube. Vortex gently to mix.
• Incubate: Incubate the reactions at a constant temperature (e.g., room temperature or 4°C for sensitive proteins) for a set amount of time (e.g., 2 hours).
• Quench Reaction: Stop the reaction by adding an excess of the quenching solution. This will consume any unreacted N-(Chloroacetyl)-DL-leucine.
• Analyze Results: Analyze each sample by LC-MS to determine the extent of modification (i.e., the percentage of modified vs. unmodified protein) and the site(s) of modification.
• Interpret Data: Identify the pH that provides the highest yield of the desired selectively modified product with the least amount of off-target modifications.

Visualizations

References

• Hung, S. C., et al. (2016). Selective N-terminal functionalization of native peptides and proteins. PMC, NIH. [Link]

• Creative Biolabs. Troubleshooting Guides for Bioconjugation. [Link]

• Li, L., et al. (2020). Selective N-terminal modification of peptides and proteins: Recent progresses and applications. Chinese Chemical Letters. [Link]

• Yates, N. D. J., et al. (2022). Selectivity and stability of N-terminal targeting protein modification chemistries. Royal Society of Chemistry. [Link]

• D'Agostino, M., et al. (2020). Exploiting Protein N-Terminus for Site-Specific Bioconjugation. MDPI. [Link]

• Pace, C. N., et al. (2009). A summary of the measured pK values of the ionizable groups in folded proteins. Protein Science, NIH. [Link]

• Bio-Techne. Antibody Conjugation Troubleshooting. [Link]

• Bio-Synthesis Inc. (2022). Basic Bioconjugation Chemistry of Reactive Groups in Biomolecules. [Link]

• Isca Biochemicals. Amino acid pKa and pKi values. [Link]

• ResearchGate. (2019). The pKa Values of Acidic and Basic Residues Buried at the Same Internal Location in a Protein Are Governed by Different Factors. [Link]

• Tummatorn, J., et al. (2022). Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues. MDPI. [Link]

• University of Calgary. Chapter 27: Amino Acids, Peptides and Proteins, Table of pKa and pI values. [Link]

• Salari, R., et al. (2022). Accurately Predicting Protein pKa Values Using Nonequilibrium Alchemy. ACS Publications. [Link]

• ResearchGate. (2013). Enzyme pH optimization protocol?[Link]

• Biology Stack Exchange. (2016). Optimal pH of protein buffer? Basic principles to adjust buffers according method and analysis. [Link]

• Lee, C. W., et al. (2015). A strategy for selecting the pH of protein solutions to enhance crystallization. PMC, NIH. [Link]

• Poellmann, M. J., & Gellman, S. H. (2017). Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins. PMC, NIH. [Link]

• ResearchGate. (2016). Best way to modify the pH in the protein sample?[Link]

• YouTube. (2022). Amino acids - side chain changes at various pHs. [Link]

• ResearchGate. (2017). How do i perform pH optimization of a protease as well as Stability at different pH?[Link]

• Lin, Y. H., et al. (2024). A pyridinium-based strategy for lysine-selective protein modification and chemoproteomic profiling in live cells. PMC, NIH. [Link]

• Roca, M., et al. (2012). pH-Dependent Conformational Changes in Proteins and Their Effect on Experimental pKas: The Case of Nitrophorin 4. PMC, NIH. [Link]

• Burbidge, R., et al. (2023). N-acetyl-l-leucine lowers pS129-synuclein and improves synaptic function in models of Parkinson's disease. PubMed Central. [Link]

• eScholarship. (2022). Beyond cysteine: exploring lysine- and histidine-targeted covalent inhibitors. [Link]

• Galan, M. C., et al. (2018). Chemo- and Regioselective Lysine Modification on Native Proteins. PMC, NIH. [Link]

• Lin, Y. F., et al. (2019). Weak Acid-Base Interactions of Histidine and Cysteine Affect the Charge States, Tertiary Structure, and Zn(II)-Binding of Heptapeptides. PubMed. [Link]

• Li, X., et al. (2021). Inhibition Mechanism of L-Cysteine on Maillard Reaction by Trapping 5-Hydroxymethylfurfural. MDPI. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 70912, N-Acetyl-L-leucine. [Link]

• Khan Academy. Special cases: Histidine, proline, glycine, cysteine. [Link]

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• 3. Selectivity and stability of N-terminal targeting protein modification chemistries - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D2CB00203E [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Beyond cysteine: exploring lysine- and histidine-targeted covalent inhibitors [escholarship.org]
• 6. Selective N-terminal modification of peptides and proteins: Recent progresses and applications [ccspublishing.org.cn]
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• 8. researchgate.net [researchgate.net]
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• 16. researchgate.net [researchgate.net]

Technical Support Center: Quenching Excess N-(Chloroacetyl)-DL-leucine

Welcome to the technical support center for handling N-(Chloroacetyl)-DL-leucine in labeling reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into effectively quenching this reactive compound. Here, we move beyond simple protocols to explain the underlying chemical principles, ensuring your experimental success and safety.

Frequently Asked Questions (FAQs)

Q1: What is N-(Chloroacetyl)-DL-leucine and why is quenching necessary?

N-(Chloroacetyl)-DL-leucine is a derivative of the amino acid leucine, featuring a reactive chloroacetyl group.[1] This group is an electrophile, making the molecule an effective alkylating agent, commonly used to label nucleophilic residues like cysteine (thiols) or lysine (amines) in proteins and peptides.[2][3]

Quenching is a critical step to stop the labeling reaction definitively. Leaving excess, unreacted N-(Chloroacetyl)-DL-leucine in your mixture can lead to:

• Non-specific labeling: The reagent can continue to react with your target molecule or other components in the buffer, leading to heterogeneous products and complicating downstream analysis.

• Artifacts in assays: The reactive nature of the chloroacetyl group can interfere with subsequent biological or analytical assays.

• Degradation of sensitive molecules: Prolonged exposure to an active alkylating agent can be detrimental to the integrity of your sample.

Q2: What are the primary chemical targets for N-(Chloroacetyl)-DL-leucine?

The chloroacetyl group is a haloacetyl moiety, which reacts with nucleophiles via a nucleophilic substitution reaction (SN2).[1][3] The primary targets in a biological context are soft nucleophiles.

• Thiols (Sulfhydryl Groups): The thiol side chain of cysteine is the most reactive target. The sulfur atom is a potent nucleophile that readily attacks the carbon atom bearing the chlorine, displacing the chloride ion and forming a stable thioether bond.[3][4]

• Amines (Primary and Secondary): The primary amine of lysine side chains and the N-terminal amine of proteins are also targets, though generally less reactive than thiols under physiological conditions.[4][5]

• Other Nucleophiles: Histidine and methionine residues can also react, but typically at a much slower rate than cysteine or lysine.[3][6]

The logic behind quenching is to introduce a small, highly reactive nucleophile in excess to rapidly consume all remaining N-(Chloroacetyl)-DL-leucine, effectively outcompeting your target molecule.

Troubleshooting Guide: Common Quenching Issues

Problem 1: Incomplete Quenching - My labeling reaction won't stop!

Symptoms:

• Mass spectrometry data shows continued modification of your target molecule over time, even after adding the quenching agent.

• Assay results are inconsistent or show time-dependent changes.

Root Causes & Solutions:

Cause	Scientific Explanation	Recommended Solution
Insufficient Molar Excess of Quencher	The quenching reaction is a competition. If the concentration of the quencher is not significantly higher than the remaining N-(Chloroacetyl)-DL-leucine, the reaction will be slow and incomplete.	Use a 10-fold to 100-fold molar excess of the quenching agent relative to the initial concentration of N-(Chloroacetyl)-DL-leucine.
Incorrect pH for Quencher Activity	The nucleophilicity of common quenchers is pH-dependent. Thiols require a pH near or above their pKa (~8-9) to exist as the more reactive thiolate anion (-S⁻). Amines are protonated and non-nucleophilic at low pH.[4]	Ensure the reaction buffer pH is optimal for your chosen quencher. For thiol-based quenchers, a pH of 7.5-8.5 is ideal. For amine-based quenchers, a pH of 8-9 is effective.[3]
Quencher Degradation	Some quenching agents, particularly thiols like Dithiothreitol (DTT) or β-mercaptoethanol (BME), can oxidize and become ineffective, especially in the presence of dissolved oxygen or metal ions.	Prepare fresh quenching solutions immediately before use. Consider degassing buffers to remove oxygen. Include a chelating agent like EDTA (1-5 mM) in your buffer to sequester metal ions that catalyze oxidation.[3]

Problem 2: My target molecule is being modified by the quencher!

Symptoms:

• Mass spectrometry reveals adducts of the quenching agent on your protein or peptide.

Root Causes & Solutions:

Cause	Scientific Explanation	Recommended Solution
Using a Bifunctional Quencher	Quenchers like DTT have two thiol groups. If one thiol reacts with the chloroacetyl group, the other remains free and could potentially form a disulfide bond with a cysteine on your target molecule.	Use a monofunctional thiol quencher like L-cysteine, N-acetyl-cysteine, or β-mercaptoethanol. These reagents form a simple, single adduct with the chloroacetyl group.
Disulfide Exchange	If your protein has existing disulfide bonds, a high concentration of a thiol-based quencher can reduce them, leading to scrambling and non-native disulfide bond formation.	If your protein's disulfide bonds are critical, consider using an amine-based quencher such as Tris buffer, glycine, or ethanolamine. These will not reduce disulfide bonds.

Experimental Protocols & Methodologies

Protocol 1: Standard Quenching with a Thiol-Based Reagent

This is the most common and efficient method for quenching haloacetyl reactions.

Workflow Diagram:

Caption: Workflow for labeling and thiol-based quenching.

Step-by-Step Methodology:

• Perform the Labeling Reaction: Conduct your labeling reaction with N-(Chloroacetyl)-DL-leucine as planned.

• Calculate Quencher Amount: Determine the initial moles of N-(Chloroacetyl)-DL-leucine used. Calculate a 50-fold molar excess. For example, if you used 10 µL of a 10 mM solution (0.1 µmoles), you will need 5 µmoles of quencher.

• Prepare Quencher Stock: Prepare a concentrated stock solution of the quencher (e.g., 1 M L-cysteine or Tris) in a compatible buffer immediately before use.

• Add Quencher: Add the calculated volume of the quencher stock solution to your reaction mixture.

• Incubate: Allow the quenching reaction to proceed for at least 15-30 minutes at room temperature with gentle mixing.

• Verify (Optional but Recommended): Analyze a small aliquot of the quenched reaction via LC-MS to confirm the absence of unreacted N-(Chloroacetyl)-DL-leucine and the presence of the quenched adduct.

• Purify: Proceed with your standard purification protocol (e.g., size-exclusion chromatography, dialysis) to remove the quenched reagent and excess quencher.

Protocol 2: Quenching with an Amine-Based Reagent

This method is ideal when the presence of thiols must be avoided (e.g., to preserve native disulfide bonds).

Mechanism Diagram:

Caption: Amine-based quenching mechanism.

Step-by-Step Methodology:

• Perform Labeling Reaction: Conduct your labeling reaction as usual.

• Choose Quencher: Select a primary amine quencher. Tris buffer is an excellent choice as it is often already a component of reaction buffers. If your buffer does not contain a primary amine, glycine or ethanolamine are good alternatives.

• Adjust pH (if necessary): Ensure the pH of the reaction is between 8.0 and 9.0 to maximize the nucleophilicity of the amine.

• Add Quencher: If using Tris, ensure the final concentration is high (e.g., 50-100 mM). If adding glycine or another amine, add it to a final concentration of at least 50 mM.

• Incubate: Allow the reaction to proceed for 30-60 minutes at room temperature. Amine quenching is generally slower than thiol quenching.

• Purify: Remove excess quencher and byproducts using your standard purification method.

Safety & Handling

N-(Chloroacetyl)-DL-leucine and its stereoisomers are classified as irritants.[7][8]

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves.[9]

• Handling: Handle the solid powder in a chemical fume hood to avoid inhalation.

• Waste Disposal: Quenched solutions should be neutralized to a pH between 6 and 8 before disposal according to your institution's hazardous waste guidelines.[5][10] Unreacted N-(Chloroacetyl)-DL-leucine is an acid chloride derivative and should be treated as reactive waste.[10]

References

• Chemical Label. (n.d.). N-chloroacetyl-L-leucine. Available at: [Link]

• Birnbaum, S. M., et al. (1958). ENZYMATIC RESOLUTION OF RACEMIC AMINO ACIDS VI. HYDROLYSIS OF VARIOUS N-ACYL. The Journal of Biochemistry, 45(10). Available at: [Link]

• Scholar Chemistry. (2009). DL-Leucine Material Safety Data Sheet. Available at: [Link]

• Yufeng. (2025). How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. Available at: [Link]

• National Institutes of Health. (n.d.). N-(chloroacetyl)-DL-valine. PubChem. Available at: [Link]

• ResearchGate. (n.d.). Mechanisms of Quenching of Alexa Fluorophores by Natural Amino Acids. Available at: [Link]

• ResearchGate. (2025). Selective thioether macrocyclization of peptides having the N-terminal 2-chloroacetyl group and competing two or three cysteine residues in translation. Available at: [Link]

• Undheim, K., & Nærum, L. (2015). Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. Beilstein Journal of Organic Chemistry, 11, 533–551. Available at: [Link]

• Zhang, L., et al. (2021). Modification of the Acyl Chloride Quench-Labeling Method for Counting Active Sites in Catalytic Olefin Polymerization. Polymers, 13(11), 1789. Available at: [Link]

• MDPI. (n.d.). Synthesis of Thiol Derivatives of Biological Active Compounds for Nanotechnology Application. Available at: [Link]

• Knight, J. R. (n.d.). NOVEL THIOL BLOCKING REAGENTS AND THEIR APPLICATION. Washington State University. Available at: [Link]

• National Institutes of Health. (n.d.). Utilization of Acidic α-Amino Acids as Acyl Donors: An Effective Stereo-Controllable Synthesis of Aryl-Keto α-Amino Acids and Their Derivatives. PMC. Available at: [Link]

• Google Patents. (n.d.). WO2012038515A1 - Process for racemisation and acetylation of leucine.

• Virginia Tech Chemistry Department. (2006). Quenching Reactive Substances. Available at: [Link]

• Google Patents. (n.d.). US4126628A - Acylation of amino acids.

• National Institutes of Health. (n.d.). Synthetic Thiol and Selenol Derived Amino Acids for Expanding the Scope of Chemical Protein Synthesis. PMC. Available at: [Link]

• MDPI. (2018). The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. Available at: [Link]

• National Institutes of Health. (2025). Thiol-thiol cross-clicking using bromo-ynone reagents. PMC. Available at: [Link]

Sources

• 1. Buy N-(Chloroacetyl)-D-leucine | 64830-83-7 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. Sulfhydryl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 6. researchgate.net [researchgate.net]
• 7. chemical-label.com [chemical-label.com]
• 8. N-(chloroacetyl)-DL-valine | C7H12ClNO3 | CID 101112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. echemi.com [echemi.com]
• 10. kgroup.du.edu [kgroup.du.edu]

dealing with poor solubility of N-(Chloroacetyl)-DL-leucine

Welcome to the technical support center for N-(Chloroacetyl)-DL-leucine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) for handling this compound. Our goal is to equip you with the necessary knowledge to overcome common experimental hurdles, particularly those related to its solubility.

I. Understanding N-(Chloroacetyl)-DL-leucine: A Quick Overview

N-(Chloroacetyl)-DL-leucine is a synthetic derivative of the amino acid leucine. It features a chloroacetyl group attached to the nitrogen atom of the leucine backbone.[1] This modification makes it a useful building block in various synthetic applications, including peptide synthesis and the development of novel therapeutic agents.[1]

Key Chemical Properties:

Property	Value
Molecular Formula	C8H14ClNO3[2][3]
Molecular Weight	~207.65 g/mol [1][2]
Appearance	White to off-white solid/crystalline powder[1]
Melting Point	132-135 °C[1]

II. Troubleshooting Guide: Tackling Poor Solubility

One of the most frequently encountered challenges with N-(Chloroacetyl)-DL-leucine is its limited solubility in aqueous solutions. This guide provides a systematic approach to addressing this issue.

Issue 1: The compound is not dissolving in my aqueous buffer.

Possible Causes:

• Hydrophobicity: The leucine side chain and the chloroacetyl group contribute to the molecule's overall hydrophobicity, leading to poor water solubility.[4]

• pH of the Solution: The solubility of amino acid derivatives is often pH-dependent. At its isoelectric point (pI), where the net charge is zero, solubility is typically at its minimum.[4]

• Temperature: Room temperature may not provide sufficient energy to overcome the crystal lattice energy of the solid.

Solutions Workflow:

Sources

• 1. Buy N-(Chloroacetyl)-D-leucine | 64830-83-7 [smolecule.com]
• 2. N-Chloroacetyl-L-leucine 99.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 3. calpaclab.com [calpaclab.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Mass Spectrometry Analysis of N-(Chloroacetyl)-DL-leucine Modifications

From the desk of a Senior Application Scientist

Welcome to the technical support center for analyzing N-(Chloroacetyl)-DL-leucine modifications. This guide is designed for researchers, chemists, and drug development professionals who are using this reactive compound as a covalent probe or warhead and facing challenges in characterizing its adducts via mass spectrometry. The inherent reactivity and stereoisomeric nature of this molecule can lead to ambiguous data. This resource provides in-depth, experience-driven answers to common questions and troubleshooting scenarios to help you achieve clear, confident, and publishable results.

Frequently Asked Questions (FAQs)

Q1: What are the expected mass shifts for my target protein or peptide after modification with N-(Chloroacetyl)-DL-leucine?

This is the most fundamental question, but the answer is not always a single number. The expected mass shift depends on the reaction that occurs. The primary reaction is a nucleophilic substitution where a nucleophilic side chain from an amino acid (like Cysteine, Lysine, or Histidine) attacks the carbon bearing the chlorine, displacing the chloride ion.

The molecular formula of N-(Chloroacetyl)-DL-leucine is C8H14ClNO3. Its monoisotopic mass is 207.0662 Da. The reaction involves the loss of HCl (36.46 Da). However, it's instrumentally simpler to consider the covalent addition of the C8H13NO3 moiety.

• Primary Modification (Alkylation): The most common modification results from the loss of the chlorine atom and the formation of a new bond with the target amino acid.

  • Mass of Added Moiety: Mass of N-(Chloroacetyl)-DL-leucine (207.0662 Da) - Mass of Chlorine (34.9688 Da) = +172.0974 Da

• Hydrolysis of Unreacted Compound: N-(Chloroacetyl)-DL-leucine can be hydrolyzed in aqueous buffers, where the -Cl is replaced by -OH. This creates N-(Hydroxyacetyl)-DL-leucine. If this species modifies your target, the mass shift will be different.

  • Mass of Hydrolyzed Moiety Adduct: Mass of N-(Hydroxyacetyl)-DL-leucine (C8H15NO4, 189.0998 Da) - Mass of H2O (18.0106 Da) = +171.0892 Da

It is critical to calibrate your instrument and use high mass accuracy to distinguish between these possibilities.

Table 1: Common Mass Shifts Associated with N-(Chloroacetyl)-DL-leucine Reactions

Reaction Type	Chemical Change	Monoisotopic Mass Shift (Da)	Common Nucleophiles
Primary Alkylation	Target-S-CH2-CO-NH-Leucine	+172.0974	Cys, His, Lys, Met
Hydrolysis & Alkylation	Target-S-CH2-CO-NH-Leucine (from hydrolyzed reagent)	+171.0892	Cys, His, Lys, Met
Double Alkylation	Cross-linking or reaction at two sites	+344.1948 (2 x 172.0974)	Highly reactive targets
Adduct of Reagent	Non-covalent binding of the intact molecule	+207.0662	Can occur during ESI

Q2: My MS/MS data is ambiguous. How can I confidently identify the specific amino acid that has been modified?

Ambiguous MS/MS spectra are the most common challenge. The key is to understand how the modified peptide fragments. The modification adds a relatively labile amide bond and a bulky leucine group, which can lead to complex fragmentation patterns.

The Causality Behind Fragmentation: Collision-induced dissociation (CID) and higher-energy collisional dissociation (HCD) primarily cleave the peptide backbone, producing b- and y-ions. The location of the +172.0974 Da mass shift on a specific b- or y-ion series pinpoints the modification site. However, the modification itself can fragment, creating "neutral loss" events that complicate interpretation.

Workflow for Site-Localization:

• Manual Inspection: Look for the "jump" in mass in your b- and y-ion series. For example, if you see a standard y7 ion but the y8 ion is 172.1 Da heavier than expected, the modification is on the 8th residue from the C-terminus.

• Look for Signature Neutral Losses: The bond between the acetyl group and the leucine's nitrogen can fragment. A neutral loss of the leucine moiety (C6H13NO, mass 115.0994 Da) from the precursor or fragment ions is a strong indicator of the modification's presence.

• Use Specialized Software: Automated software like MaxQuant, Proteome Discoverer, or Byonic can be configured to search for this specific mass shift as a variable modification. These tools use scoring algorithms that evaluate the quality of fragment ion matches to assign a probability-based localization score (e.g., PTM Score or FLR - False Localization Rate).

Below is a diagram illustrating the decision-making process for analyzing ambiguous MS/MS data.

Caption: Decision workflow for localizing ambiguous modifications.

Q3: Can I distinguish between modifications from D- and L-leucine enantiomers using a standard LC-MS/MS setup?

No, this is a critical limitation of standard mass spectrometry. Enantiomers have the exact same mass and fragmentation pattern. Therefore, a standard proteomics workflow cannot differentiate between a peptide modified with N-(Chloroacetyl)-D-leucine and one modified with N-(Chloroacetyl)-L-leucine.

To resolve this ambiguity, you must use a separation technique before the mass spectrometer:

• Chiral Chromatography: This is the gold standard. By using a chiral stationary phase in your HPLC/UPLC system, you can achieve chromatographic separation of the D- and L-modified peptides prior to their entry into the mass spectrometer. They will appear as two distinct peaks with the same m/z value. This provides definitive proof of which enantiomer is more reactive or has a higher affinity for the binding site.

Troubleshooting Guide

Problem: I see multiple unexpected mass additions close to my expected +172.1 Da shift.

This is a common issue arising from the reactivity of the chloroacetyl group and potential side reactions.

Root Causes & Solutions:

• Sodium/Potassium Adducts: The modified peptide can form adducts with alkali metals present in your buffers or glassware.

  • Diagnosis: Look for peaks at M+21.98 Da (Sodium) and M+38.96 Da (Potassium) relative to your modified peptide's protonated mass.

  • Solution: Use high-purity solvents and plasticware. Minimize the use of sodium-containing buffers like PBS. If unavoidable, perform a desalting step (e.g., C18 ZipTip) before MS analysis.

• Oxidation: The modification site, particularly Cysteine or Methionine, can become oxidized.

  • Diagnosis: Look for mass shifts of +15.99 Da (single oxidation) or +31.99 Da (double oxidation) on top of your +172.1 Da modification.

  • Solution: Degas buffers and keep samples on ice. Consider adding a very small amount of a reducing agent like DTT after the initial covalent modification reaction is complete and quenched, but be aware this can reduce existing disulfide bonds.

• Hydrolysis: As mentioned in FAQ1, the chloroacetyl group can hydrolyze to a hydroxyacetyl group (+171.09 Da).

  • Diagnosis: A peak at -1 Da relative to your primary modification peak.

  • Solution: Control the pH and duration of your labeling reaction. Hydrolysis is more prevalent at higher pH and longer incubation times. Prepare the N-(Chloroacetyl)-DL-leucine solution fresh before each use.

Advanced Protocols & Workflows

Protocol 1: Recommended MS/MS Parameters for Site Identification (HCD on a Q-Exactive Orbitrap)

This protocol is designed to maximize the fragmentation information needed to pinpoint the modification site.

• MS1 Scan (Full Scan):

  • Resolution: 60,000 - 120,000

  • AGC Target: 3e6

  • Max IT: 50 ms

  • Scan Range: 350-1800 m/z

• MS2 Scan (dd-MS2):

  • Resolution: 15,000 - 30,000

  • AGC Target: 1e5

  • Max IT: 100 ms

  • Isolation Window: 1.2 - 1.6 m/z

  • Activation Type: HCD (Higher-energy Collisional Dissociation)

  • Stepped Normalized Collision Energy (NCE): Use a stepped NCE of 25, 30, 35. This is crucial. The lower energy steps will preserve the modified residue on the backbone for localization, while the higher energy step will induce fragmentation of the modification itself, confirming its presence via neutral loss.

  • Dynamic Exclusion: Set to 30 seconds to allow for the detection of lower abundance modified peptides.

Rationale for Stepped NCE: This approach provides a composite spectrum containing fragments from multiple collision energies in a single scan. It balances the need for backbone cleavage (to identify where the modification is) with fragmentation of the modification (to confirm what the modification is), thereby reducing ambiguity.

Protocol 2: Data Analysis Workflow for Pinpointing Modification Sites

This workflow uses a combination of automated searching and manual validation.

Caption: A typical data analysis workflow for modified peptides.

References

• Olsen, J. V., & Mann, M. (2004). Status of large-scale analysis of post-translational modifications by mass spectrometry. Molecular & Cellular Proteomics, 3(7), 608-619. [Link]

• Tyanova, S., Temu, T., & Cox, J. (2016). The MaxQuant computational platform for mass spectrometry-based shotgun proteomics. Nature Protocols, 11(12), 2301–2319. [Link]

• Berthod, A. (2010). Chiral recognition mechanisms. Separation & Purification Reviews, 39(4), 175-210. [Link]

• Loo, J. A. (2017). Top-down mass spectrometry of proteins and protein complexes. Accounts of Chemical Research, 50(5), 1011-1019. [Link]

Reference Data & Comparative Studies

A Researcher's Guide to Cysteine Alkylation: N-(Chloroacetyl)-DL-leucine vs. Iodoacetamide

In the landscape of proteomics and drug development, the precise modification of protein residues is paramount. Cysteine, with its uniquely nucleophilic thiol group, is a frequent target for such modifications. Alkylation of cysteine residues is a critical step in many workflows, primarily to prevent the re-formation of disulfide bonds after reduction, ensuring proteins remain denatured and amenable to enzymatic digestion and subsequent analysis by mass spectrometry[1][2].

This guide provides an in-depth comparison of two haloacetyl-based alkylating agents: the commonly used iodoacetamide (IAA) and a less conventional alternative, N-(Chloroacetyl)-DL-leucine (CAL). We will delve into their mechanisms, reactivity, specificity, and practical applications, providing researchers with the data needed to make an informed choice for their experimental needs.

Mechanism of Action: A Tale of Two Halogens

Both iodoacetamide and N-(Chloroacetyl)-DL-leucine operate via the same fundamental mechanism: an SN2 (bimolecular nucleophilic substitution) reaction. The process begins with the deprotonation of the cysteine's thiol group (-SH) to its more reactive thiolate form (-S⁻), a reaction that is highly dependent on the ambient pH[1]. This potent nucleophile then attacks the electrophilic α-carbon of the haloacetyl reagent, displacing the halide (iodide or chloride) and forming a stable, irreversible thioether bond[1][2].

The key difference lies in the leaving group. Iodine is a larger, more polarizable, and thus better leaving group than chlorine. This intrinsic chemical difference is the primary determinant of the differing reactivity profiles of IAA and chloroacetyl-based reagents.

Caption: SN2 mechanism for cysteine alkylation by IAA and CAL.

Head-to-Head Comparison: Reactivity, Specificity, and Side Reactions

The choice between IAA and a chloroacetyl derivative is a trade-off between reaction speed and specificity.

Feature	Iodoacetamide (IAA)	N-(Chloroacetyl)-DL-leucine (CAL) & Chloroacetamide (CAA)
Reactivity	High. The C-I bond is weaker, making iodide an excellent leaving group. Reactions are typically faster[3].	Moderate. The C-Cl bond is stronger, resulting in slower reaction kinetics compared to IAA[4].
Optimal pH	~pH 8.0-8.5. Balances thiol deprotonation with minimizing side reactions[1].	~pH 8.0-9.0. Similar pH dependence for activating the cysteine thiol.
Specificity	Good for Cysteine, but notable off-target reactions.	Generally higher specificity for Cysteine.
Common Side Reactions	Alkylation of Met, Lys, His, Asp, Glu, and peptide N-termini[2][5][6]. Can cause neutral loss in MS/MS for Met-containing peptides[2][5].	Reduced off-target alkylation compared to IAA[7][8][9]. However, can cause significant oxidation of Met and Trp residues[7][8].
Product	S-carbamidomethyl-cysteine (+57.02 Da)	S-(acetyl-leucine)-cysteine (+189.11 Da)
Stability	Forms a very stable thioether bond[1].	Forms a stable thioether bond.

Expert Insights on Reactivity and Side Reactions

Iodoacetamide (IAA) is the workhorse of proteomics for a reason: it is fast and effective. Its high reactivity ensures that the alkylation of cysteines proceeds to completion in a relatively short time, typically 15-30 minutes at room temperature[10][11]. However, this reactivity is a double-edged sword. Excess IAA is notorious for causing a host of off-target modifications. The alkylation of methionine is particularly problematic in mass spectrometry, as it can lead to a prominent neutral loss during fragmentation, complicating peptide identification[2][5]. Studies have shown that under conditions of excess IAA, N-alkylation of the peptide's N-terminal amino group is common, and modifications to lysine, histidine, and other residues can also occur[5][6].

N-(Chloroacetyl)-DL-leucine (CAL) and its simpler analogue, chloroacetamide (CAA), are less reactive due to the stronger carbon-chlorine bond. This reduced reactivity translates to a lower propensity for off-target modifications[7][9]. For experiments where minimizing artifacts is critical, CAA is often considered a superior reagent[12]. However, this benefit comes with a significant caveat: studies have shown that chloroacetamide can dramatically increase the oxidation of methionine residues, with one study reporting oxidation in up to 40% of all methionine-containing peptides, compared to just 2-5% with iodoacetamide[7][8][13]. This presents a different, but equally challenging, analytical problem.

The addition of the leucine moiety in CAL adds significant mass (+189.11 Da) compared to the carbamidomethyl group from IAA (+57.02 Da). While not a standard proteomics reagent, this feature could potentially be exploited in specific applications, such as targeted protein modification or as a building block in peptide synthesis[14].

Experimental Considerations & Protocols

The success of any alkylation reaction hinges on a well-designed protocol. The following workflow is a foundational guide for researchers.

Caption: A general experimental workflow for protein reduction and alkylation.

Protocol 1: Standard Alkylation with Iodoacetamide (IAA)

This protocol is adapted for a typical in-solution protein digest for mass spectrometry[10][15].

Rationale: This procedure ensures disulfide bonds are broken (reduction), free thiols are permanently blocked (alkylation), and excess reactive reagent is neutralized (quenching) to prevent artifacts during subsequent digestion.

• Protein Solubilization & Reduction:

  • Dissolve your protein sample in a denaturing buffer (e.g., 8 M Urea or 6 M Guanidine-HCl in 100 mM Tris, pH 8.5).

  • Add a reducing agent. Dithiothreitol (DTT) to a final concentration of 5-10 mM is common.

  • Incubate for 30-60 minutes at a temperature between 37°C and 56°C. Causality: Heat and denaturants expose buried cysteine residues, while DTT reduces the disulfide bonds (S-S) to free thiols (-SH).

• Alkylation:

  • Cool the sample to room temperature.

  • Prepare a fresh stock solution of Iodoacetamide (e.g., 500 mM in water or buffer). Crucially, IAA is light-sensitive; prepare this solution fresh and keep it in the dark [15].

  • Add IAA to the protein solution to a final concentration of 15-20 mM (a ~2-fold molar excess over the reducing agent).

  • Incubate for 30 minutes at room temperature in complete darkness. Causality: The alkylation reaction is fast. Performing it in the dark prevents the light-induced formation of free iodine, which can cause unwanted side reactions.

• Quenching:

  • Add DTT to a final concentration of ~20-25 mM (to consume the excess IAA).

  • Incubate for 15 minutes at room temperature. Causality: This step is critical to stop the alkylation reaction and prevent the modification of other residues on the protein or, more importantly, the digestive enzyme (e.g., trypsin) added later.

• Sample Preparation for Digestion:

  • Dilute the sample with an appropriate buffer (e.g., 100 mM Tris, pH 8.5) to reduce the urea concentration to less than 2 M before adding trypsin. High concentrations of denaturants will inactivate the protease.

Protocol 2: Alkylation with N-(Chloroacetyl)-DL-leucine (CAL)

This protocol is largely theoretical for standard proteomics, as CAL is not a common reagent. However, it is based on the known chemistry of chloroacetamides.

Rationale: The core principles are identical to the IAA protocol, but reaction times may need to be extended due to the lower reactivity of the chloro-derivative.

• Protein Solubilization & Reduction:

  • Follow Step 1 from the IAA protocol.

• Alkylation:

  • Prepare a fresh stock solution of N-(Chloroacetyl)-DL-leucine.

  • Add CAL to the protein solution. A higher molar excess over the reducing agent (e.g., 4-5 fold) may be required to drive the reaction to completion. A final concentration of 40-50 mM is a reasonable starting point.

  • Incubate for 60 minutes at room temperature. Causality: The slower kinetics of the chloro-compound necessitates a longer incubation time to ensure complete alkylation of all cysteine residues.

• Quenching:

  • Follow Step 3 from the IAA protocol, adjusting the amount of DTT added to account for the higher initial concentration of the alkylating agent.

• Sample Preparation for Digestion:

  • Follow Step 4 from the IAA protocol.

Conclusion and Recommendations

The choice between N-(Chloroacetyl)-DL-leucine and iodoacetamide is a decision guided by the specific goals of the experiment.

• For routine proteomics, protein identification, and general-purpose applications, Iodoacetamide (IAA) remains the gold standard. Its high reactivity and the extensive characterization of its behavior in mass spectrometers make it a reliable and efficient choice. Researchers should remain vigilant about its potential for off-target modifications and implement proper quenching steps to minimize artifacts[6][11].

• N-(Chloroacetyl)-DL-leucine (CAL) , and more broadly chloroacetamide (CAA), should be considered for specialized applications where minimizing off-target alkylation is the absolute highest priority, and the concurrent risk of methionine oxidation can be tolerated or controlled for. While CAA reduces certain side-reactions seen with IAA, it introduces a significant oxidation artifact that can be equally confounding[7][8][13]. The leucine adduct of CAL is not standard and would require custom database searching for identification in a proteomics experiment. Its primary utility may lie outside of traditional proteomics, perhaps in the synthesis of modified peptides or as a targeted covalent inhibitor[14].

Ultimately, the optimal choice requires careful consideration of the trade-off between reaction efficiency and the specific profile of potential side reactions. For any new workflow, a pilot experiment comparing different alkylating agents is a prudent investment to ensure the highest quality data.

References

• Hägglund, P. et al. (2017). Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents. Molecular & Cellular Proteomics. [Link]

• Lau, H. T. (2022). Reduction and alkylation of protein lysates for LC-MS (proteomics) using dithiothreitol (DTT) and iodoacetamide (IAM). protocols.io. [Link]

• University of Washington Proteomics Resource. (2011). Protein Reduction, Alkylation, Digestion. UWPR. [Link]

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A Senior Application Scientist's Guide to Haloacetyl Reagents: A Comparative Reactivity Analysis of N-(Chloroacetyl)-DL-leucine

Welcome to an in-depth examination of haloacetyl reagents, a cornerstone class of alkylating agents for researchers in drug development and chemical biology. This guide provides a comparative analysis of the reactivity of N-(Chloroacetyl)-DL-leucine against its bromoacetyl and iodoacetyl counterparts. We will move beyond simple catalog data, focusing on the mechanistic principles, kinetic data, and practical considerations that govern the selection of the optimal reagent for your specific application, from targeted covalent inhibitor design to selective bioconjugation.

The Underlying Chemistry: Mechanism and the Halogen Effect

Haloacetyl reagents are powerful tools for creating stable thioether bonds, primarily by reacting with the sulfhydryl (thiol) group of cysteine residues in proteins.[1] The reaction proceeds via a classic bimolecular nucleophilic substitution (SN2) mechanism. For this reaction to occur efficiently, the thiol group must be in its deprotonated, more nucleophilic thiolate form (S⁻).[2] This is why these reactions are typically performed at a slightly alkaline pH, generally between 7.5 and 8.5.[2][3]

The defining characteristic that differentiates haloacetyl reagents is the halogen atom itself, which acts as the leaving group during the SN2 reaction. The reactivity trend is directly governed by the leaving group's ability, which correlates with the strength of the carbon-halogen (C-X) bond and the stability of the resulting halide anion. The established order of reactivity is:

Iodoacetyl > Bromoacetyl > Chloroacetyl

This is because the C-I bond is the longest and weakest, and the iodide ion (I⁻) is the largest, most polarizable, and most stable leaving group of the three. Conversely, the C-Cl bond is the strongest, making the chloride ion (Cl⁻) the poorest leaving group and rendering chloroacetyl derivatives the least reactive.

Caption: General SN2 mechanism for the reaction of a haloacetyl reagent with a thiolate.

Comparative Reactivity: A Quantitative Look

While the qualitative trend is clear, the quantitative differences in reaction rates are substantial. The choice of the N-acyl-DL-leucine scaffold allows us to focus purely on the effect of the halogen, as the amino acid portion remains constant. The table below summarizes the key properties of these reagents and provides an illustrative comparison of their expected second-order rate constants with a model thiol like glutathione (GSH).

Note: Specific kinetic data for N-haloacetyl-DL-leucine derivatives are not widely published. The rate constants below are representative estimates based on data from analogous compounds like iodoacetamide and chloroacetamide to illustrate the several-orders-of-magnitude difference in reactivity.[4][5]

Table 1: Properties and Comparative Reactivity of N-Haloacetyl-DL-leucine Reagents

Property	N-(Chloroacetyl)-DL-leucine	N-(Bromoacetyl)-DL-leucine	N-(Iodoacetyl)-DL-leucine
Structure
Molecular Weight	221.68 g/mol	266.13 g/mol	313.13 g/mol
Reactivity Rank	3 (Lowest)	2 (Intermediate)	1 (Highest)
Est. 2nd Order Rate Constant (k₂) with GSH (M⁻¹s⁻¹ at pH 7.4)	~ 0.1 - 1	~ 10 - 50	~ 100 - 500
Key Feature	High stability, high selectivity	Moderate reactivity and stability	Very high reactivity, rapid labeling

| Primary Drawback | Very slow reaction rate | Potential for side reactions | Low stability, high potential for off-target reactions |

The Trade-Off: Reactivity vs. Selectivity

The central challenge in bioconjugation and covalent drug design is achieving selectivity for the target residue while minimizing off-target modifications. This is where the dramatic differences in haloacetyl reactivity become critically important.

• N-(Iodoacetyl)-DL-leucine (The Sprinter): Its high reactivity ensures rapid and complete labeling of accessible thiols. This is advantageous for applications like "snap-shot" labeling of the thiol redox state in a biological sample.[6] However, this speed comes at the cost of selectivity. Iodoacetyl derivatives are known to react with other nucleophilic residues, such as methionine, histidine, and lysine, especially if the reaction is not carefully controlled (pH, time, stoichiometry).[2][5][7] This can lead to a heterogeneous product and is a major concern in proteomics, where unintended modifications can complicate data analysis.[5]

• N-(Chloroacetyl)-DL-leucine (The Marathon Runner): This reagent is significantly more stable and, consequently, more selective. Its slow reaction rate means it is far less likely to engage with weaker nucleophiles. Studies have shown that chloroacetamide results in fewer undesirable off-site reactions compared to iodoacetamide, making it a superior choice when precision is paramount.[5][8] The trade-off is the much longer incubation time required for the reaction to proceed to completion. Interestingly, the local environment can significantly influence its reactivity; the presence of nearby positively charged residues (e.g., arginine) can electrostatically attract negatively charged thiols, accelerating the local reaction rate.[9][10]

• N-(Bromoacetyl)-DL-leucine (The Middle Ground): This reagent offers a compromise between the two extremes, providing a faster reaction than its chloro-analog with better selectivity than its iodo-counterpart.

Caption: Decision flowchart for selecting the appropriate haloacetyl reagent.

Experimental Protocol: Determining Second-Order Rate Constants

To empirically validate the reactivity of these reagents, one can perform a kinetic analysis. This protocol describes a method to determine the second-order rate constant (k₂) for the reaction of a haloacetyl reagent with a model thiol, glutathione (GSH), using 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB or Ellman's Reagent).[11][12]

Objective: To determine k₂ for the reaction between a haloacetyl reagent and GSH.

Materials:

• N-(Haloacetyl)-DL-leucine (Chloro, Bromo, or Iodo)

• Glutathione (GSH)

• DTNB (Ellman's Reagent)

• Reaction Buffer: 100 mM sodium phosphate, 1 mM EDTA, pH 7.4

• Stock Solvent: DMSO or DMF for haloacetyl reagents

• UV/Vis Spectrophotometer

Procedure:

• Prepare Stock Solutions:

  • Prepare a 10 mM GSH stock solution in the reaction buffer.

  • Prepare a 10 mM DTNB stock solution in the reaction buffer.

  • Prepare 100 mM stock solutions of each N-(Haloacetyl)-DL-leucine reagent in DMSO.

• Establish Pseudo-First-Order Conditions: The experiment is designed such that the haloacetyl reagent is in large excess (≥10-fold) over GSH. This simplifies the kinetics, making the reaction rate dependent only on the concentration of GSH.

• Kinetic Measurement:

  • In a 1 mL cuvette, add 950 µL of reaction buffer.

  • Add 10 µL of 10 mM GSH (final concentration: 100 µM).

  • Add 10 µL of 10 mM DTNB. Mix and measure the initial absorbance at 412 nm (A₀). This corresponds to the initial concentration of free thiol.

  • To initiate the reaction, add 30 µL of a diluted haloacetyl stock solution (e.g., 33.3 mM stock for a final concentration of 1 mM). Start a timer immediately.

  • Monitor the decrease in absorbance at 412 nm over time (Aₜ). The rate of decrease reflects the consumption of GSH.

• Data Analysis:

  • Plot ln(Aₜ/A₀) versus time (in seconds). For a pseudo-first-order reaction, this plot should be linear.

  • The slope of this line is equal to -kobs (the observed pseudo-first-order rate constant).

  • Repeat the experiment using several different concentrations of the haloacetyl reagent (e.g., 1 mM, 2 mM, 5 mM, 10 mM).

• Determine Second-Order Rate Constant (k₂):

  • Plot the calculated kobs values (from step 4) against the corresponding haloacetyl reagent concentrations ([Haloacetyl]).

  • This plot should also be linear. The slope of this line is the second-order rate constant, k₂ (in M⁻¹s⁻¹).[11]

Caption: Experimental workflow for determining the second-order rate constant (k₂).

Conclusion

The choice between N-(Chloroacetyl)-, N-(Bromoacetyl)-, and N-(Iodoacetyl)-DL-leucine is a strategic decision dictated by the experimental goals. While the iodoacetyl derivative offers maximum reactivity for rapid labeling, it carries a significant risk of non-specific modifications. For applications demanding the utmost precision and selectivity, such as the development of targeted covalent inhibitors, the slower and more controlled reactivity of N-(Chloroacetyl)-DL-leucine makes it the superior, albeit more patient, choice. Understanding the fundamental principles of SN2 reactions and the inherent trade-off between reaction kinetics and chemical selectivity is paramount to successfully employing these versatile reagents in your research.

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A Researcher's Guide to the Validation of N-(Chloroacetyl)-DL-leucine as a Specific Covalent Probe

In the landscape of chemical biology and drug discovery, covalent probes are indispensable tools for identifying and characterizing protein function, particularly for challenging targets once deemed "undruggable." These molecules form a stable, permanent bond with their protein target, enabling robust target identification, validation, and the development of novel therapeutics. This guide provides an in-depth technical comparison and a comprehensive validation workflow for a promising, yet under-characterized covalent probe: N-(Chloroacetyl)-DL-leucine. Our focus is to equip researchers, scientists, and drug development professionals with the foundational knowledge and experimental frameworks necessary to rigorously assess its utility and specificity.

Introduction to Covalent Probes and the Chloroacetyl Warhead

Covalent inhibitors have experienced a renaissance in drug discovery, with several approved drugs demonstrating their therapeutic potential.[1] Unlike their non-covalent counterparts, which rely on reversible binding equilibria, covalent probes form a permanent bond with a specific amino acid residue on the target protein. This irreversible engagement offers several advantages, including prolonged duration of action and enhanced potency.

N-(Chloroacetyl)-DL-leucine belongs to the class of electrophilic probes, where the chloroacetyl group acts as the "warhead." This functional group is an electrophile that can react with nucleophilic amino acid residues on a protein surface, such as the thiol group of cysteine or the amine group of lysine. The leucine component of the molecule can contribute to binding affinity and selectivity by interacting with hydrophobic pockets on the target protein.

Mechanism of Covalent Modification: A Comparative Overview

The efficacy of a covalent probe is dictated by the reactivity of its electrophilic warhead. The chloroacetyl group of N-(Chloroacetyl)-DL-leucine participates in a nucleophilic substitution reaction with a protein target.

Caption: Covalent modification by N-(Chloroacetyl)-DL-leucine.

This mechanism is distinct from other common covalent warheads, such as acrylamides, which undergo a Michael addition reaction. The reactivity of the chloroacetyl group can be tuned by the surrounding chemical scaffold, and its interaction with the target protein is a key determinant of its specificity.

A Rigorous Workflow for the Validation of N-(Chloroacetyl)-DL-leucine

A comprehensive validation process is crucial to ensure that a covalent probe is both potent and selective.[2] The following experimental workflow provides a systematic approach to characterizing N-(Chloroacetyl)-DL-leucine.

Caption: Experimental workflow for covalent probe validation.

Step 1: Assessment of Intrinsic Reactivity

Objective: To determine the intrinsic chemical reactivity of the chloroacetyl warhead.

Protocol: Glutathione (GSH) Reactivity Assay

• Prepare a stock solution of N-(Chloroacetyl)-DL-leucine in a suitable solvent (e.g., DMSO).

• Prepare a solution of glutathione (GSH) in a physiological buffer (e.g., phosphate-buffered saline, pH 7.4).

• Incubate N-(Chloroacetyl)-DL-leucine with GSH at various concentrations and time points.

• Monitor the depletion of free GSH over time using a colorimetric assay (e.g., Ellman's reagent) or by mass spectrometry to observe the formation of the GSH-probe adduct.

• Calculate the second-order rate constant (k) for the reaction, which provides a quantitative measure of the probe's intrinsic reactivity.

Rationale: GSH is a physiological nucleophile present at high concentrations in cells. A moderate reactivity towards GSH is often desirable for a covalent probe to minimize off-target reactions while maintaining sufficient reactivity for its intended target.

Step 2: Proteome-wide Target Identification using Chemoproteomics

Objective: To identify the protein targets of N-(Chloroacetyl)-DL-leucine in a complex biological system.

Protocol: Activity-Based Protein Profiling (ABPP)

• Synthesize an alkyne- or azide-functionalized version of N-(Chloroacetyl)-DL-leucine to serve as a reporter probe.

• Treat live cells or cell lysates with the reporter probe at various concentrations and for different durations.

• Lyse the cells (if treated live) and perform a click chemistry reaction to attach a biotin tag to the probe-labeled proteins.[1]

• Enrich the biotinylated proteins using streptavidin beads.

• Digest the enriched proteins with trypsin and identify them using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3]

Rationale: ABPP allows for the unbiased identification of protein targets in their native environment, providing a global view of the probe's interactome.[4]

Step 3: Quantification of Target Specificity via Competitive Profiling

Objective: To assess the selectivity of N-(Chloroacetyl)-DL-leucine for its identified targets.

Protocol: Competitive Chemoproteomic Profiling

• Pre-incubate cell lysates with increasing concentrations of the unmodified N-(Chloroacetyl)-DL-leucine.

• Add a broadly reactive, alkyne-functionalized cysteine-reactive probe (e.g., iodoacetamide-alkyne) to the lysates.

• Perform click chemistry to attach a biotin tag, followed by streptavidin enrichment and LC-MS/MS analysis.

• Quantify the abundance of labeled peptides across the different concentrations of N-(Chloroacetyl)-DL-leucine.

Rationale: A specific probe will selectively prevent the labeling of its target protein by the broad-spectrum probe in a dose-dependent manner. This allows for the quantification of target engagement and the identification of off-targets.[5]

Step 4: Confirmation of Cellular Target Engagement

Objective: To verify that N-(Chloroacetyl)-DL-leucine engages its target protein within a cellular context.

Protocol 1: Western Blot Analysis

• Treat cells with increasing concentrations of N-(Chloroacetyl)-DL-leucine.

• Lyse the cells and perform a Western blot using an antibody specific to the identified target protein.

• A band shift corresponding to the molecular weight of the probe-protein adduct can indicate covalent modification.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

• Treat intact cells with N-(Chloroacetyl)-DL-leucine.

• Heat aliquots of the cell lysate to a range of temperatures.

• Separate soluble and aggregated proteins by centrifugation and analyze the soluble fraction by Western blot.

• Covalent binding of the probe is expected to stabilize the target protein, resulting in a higher melting temperature compared to the untreated control.

Rationale: These orthogonal methods provide direct evidence of target engagement in a cellular environment, confirming the findings from proteomic studies.

Comparative Analysis with Alternative Covalent Probes

To put the performance of N-(Chloroacetyl)-DL-leucine into context, it is essential to compare it against other well-established covalent probes. The following table provides a framework for such a comparison, using hypothetical data for illustrative purposes.

Feature	N-(Chloroacetyl)-DL-leucine (Hypothetical)	Acrylamide Probe (e.g., Ibrutinib)	Fluorosulfonyl Probe
Warhead	Chloroacetyl	Acrylamide	Sulfonyl fluoride
Mechanism	Nucleophilic Substitution	Michael Addition	Sulfonyl-Fluoride Exchange (SuFEx)
Target Residue(s)	Cysteine, Lysine	Cysteine	Tyrosine, Serine, Lysine
Reactivity (kinact/KI)	Moderate	High	Tunable
Proteome-wide Hits (at 10 µM)	~50	>200	~100
Cell Permeability	High	High	Moderate
Negative Control	N-(Acetyl)-DL-leucine	Saturated analog	Hydrolyzed analog

Conclusion

The validation of a covalent probe is a multifaceted process that requires a combination of chemical, proteomic, and cell-based assays. N-(Chloroacetyl)-DL-leucine, with its chloroacetyl warhead, presents an opportunity to explore novel protein targets. The experimental workflow detailed in this guide provides a robust framework for researchers to systematically evaluate its potency, specificity, and cellular activity. By adhering to these principles of rigorous validation, the scientific community can confidently employ N-(Chloroacetyl)-DL-leucine as a reliable tool to advance our understanding of protein function and accelerate the discovery of new medicines.

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A Comparative Analysis of N-(Chloroacetyl)-L-leucine and N-(Chloroacetyl)-D-leucine Reactivity: A Guide for Researchers

In the landscape of drug development and biochemical research, the chirality of molecules plays a pivotal role in their biological activity and reactivity. This guide provides an in-depth comparative analysis of the reactivity of two enantiomers: N-(Chloroacetyl)-L-leucine and N-(Chloroacetyl)-D-leucine. As building blocks in peptide synthesis and probes for studying enzyme mechanisms, understanding the nuances of their reactivity is critical for researchers in the field.[1][2] This document will delve into the underlying principles governing their differential reactivity, provide detailed experimental protocols for their analysis, and present comparative data to guide experimental design.

Introduction: The Significance of Chirality in N-(Chloroacetyl) Amino Acids

N-(Chloroacetyl)-L-leucine and N-(Chloroacetyl)-D-leucine are derivatives of the essential amino acid leucine, featuring a reactive chloroacetyl group attached to the amino terminus.[1][3] This functional group is a potent electrophile, making these compounds valuable for covalent modification of nucleophilic residues in proteins and other biomolecules.[4][5] The key distinction between these two molecules lies in their stereochemistry at the alpha-carbon, which dictates their three-dimensional arrangement and, consequently, their interactions in a chiral environment.

The chloroacetyl group's reactivity is primarily driven by the electron-withdrawing nature of the chlorine atom, which polarizes the adjacent carbonyl carbon, making it susceptible to nucleophilic attack.[6] This facilitates nucleophilic substitution reactions, a cornerstone of their application in biochemical studies.[1] While the intrinsic reactivity of the chloroacetyl group is identical in both enantiomers, their behavior can diverge significantly when reacting with other chiral molecules, a phenomenon known as stereoselectivity.[7]

Theoretical Framework: Stereoselectivity in Nucleophilic Substitution

The reaction of N-(Chloroacetyl)-L-leucine and N-(Chloroacetyl)-D-leucine with a chiral nucleophile proceeds through a diastereomeric transition state. The differing spatial arrangements of the substituents around the chiral centers of the reactants lead to transition states with distinct energies. This energy difference manifests as a variation in the reaction rates for the L- and D-enantiomers.

To quantitatively assess this difference, we can employ kinetic analysis, monitoring the reaction progress over time to determine the rate constants for each enantiomer. High-Performance Liquid Chromatography (HPLC) is a powerful technique for this purpose, particularly when using a chiral stationary phase (CSP) or after derivatization with a chiral derivatizing agent (CDA) to resolve the enantiomers and their products.[8][9][10]

Experimental Design: A Comparative Kinetic Study

This section outlines a robust experimental protocol to compare the reactivity of N-(Chloroacetyl)-L-leucine and N-(Chloroacetyl)-D-leucine with a chiral nucleophile, (R)-(+)-α-methylbenzylamine.

Objective:

To determine and compare the second-order rate constants for the reaction of N-(Chloroacetyl)-L-leucine and N-(Chloroacetyl)-D-leucine with (R)-(+)-α-methylbenzylamine.

Materials:

• N-(Chloroacetyl)-L-leucine (>99% purity)[11]

• N-(Chloroacetyl)-D-leucine (>99% purity)[1]

• (R)-(+)-α-methylbenzylamine (>99% purity)

• Acetonitrile (HPLC grade)

• Triethylamine (TEA)

• Trifluoroacetic acid (TFA)

• Deionized water

• HPLC system with UV detector

• Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm)[10]

Experimental Workflow Diagram

Figure 1: Workflow for the comparative kinetic analysis.

Detailed Protocol:

• Solution Preparation:

  • Prepare 10 mM stock solutions of N-(Chloroacetyl)-L-leucine, N-(Chloroacetyl)-D-leucine, and (R)-(+)-α-methylbenzylamine in acetonitrile.

  • Prepare a 1 M solution of triethylamine (TEA) in acetonitrile to act as a base.

  • Prepare a quenching solution of 10% (v/v) Trifluoroacetic acid (TFA) in acetonitrile.

• Reaction Setup:

  • In two separate reaction vessels, one for the L-enantiomer and one for the D-enantiomer, combine 1 mL of the respective N-(Chloroacetyl)-leucine stock solution and 1 mL of the (R)-(+)-α-methylbenzylamine stock solution.

  • Initiate the reaction by adding 10 µL of the 1 M TEA solution to each vessel and start a timer.

• Reaction Monitoring and Quenching:

  • At designated time points (e.g., 0, 5, 10, 20, 30, 60 minutes), withdraw a 100 µL aliquot from each reaction mixture.

  • Immediately quench the reaction by adding the aliquot to 900 µL of the 10% TFA quenching solution. This protonates the amine, stopping the nucleophilic attack.

• HPLC Analysis:

  • Analyze the quenched samples by HPLC.

  • HPLC Conditions:

    • Column: C18 reversed-phase (250 x 4.6 mm, 5 µm).[10]

    • Mobile Phase A: 0.1% TFA in water.[10]

    • Mobile Phase B: 0.1% TFA in acetonitrile.[10]

    • Gradient: A linear gradient from 10% to 60% B over 20 minutes.

    • Flow Rate: 1.0 mL/min.[10]

    • Detection: UV at 220 nm.

  • The starting materials and products will have distinct retention times, allowing for their quantification based on peak area. The use of a chiral derivatizing agent like Marfey's reagent (FDAA) could also be employed for enhanced separation and quantification of the diastereomeric products if needed.[8][12]

Data Analysis:

The reaction is expected to follow second-order kinetics. The integrated rate law for a second-order reaction with equal initial concentrations of reactants is:

1/[A]t - 1/[A]0 = kt

Where:

• [A]t is the concentration of the N-(Chloroacetyl)-leucine enantiomer at time t.

• [A]0 is the initial concentration of the N-(Chloroacetyl)-leucine enantiomer.

• k is the second-order rate constant.

A plot of 1/[A]t versus time will yield a straight line with a slope equal to the rate constant, k.

Results and Discussion: A Quantitative Comparison

The following tables present hypothetical data from the kinetic experiment described above, illustrating the expected differences in reactivity.

Table 1: Reactant Concentration Over Time

Time (min)	N-(Chloroacetyl)-L-leucine Concentration (mM)	N-(Chloroacetyl)-D-leucine Concentration (mM)
0	5.00	5.00
5	3.33	4.17
10	2.50	3.57
20	1.67	2.78
30	1.25	2.27
60	0.71	1.54

Table 2: Calculated Second-Order Rate Constants

Enantiomer	Second-Order Rate Constant (k) (M⁻¹min⁻¹)	Correlation Coefficient (R²)
N-(Chloroacetyl)-L-leucine	0.067	0.999
N-(Chloroacetyl)-D-leucine	0.022	0.998

The hypothetical data clearly indicates that N-(Chloroacetyl)-L-leucine reacts approximately three times faster with (R)-(+)-α-methylbenzylamine than its D-enantiomer. This demonstrates significant stereoselectivity in the reaction. The higher reactivity of the L-enantiomer in this case is due to a more favorable, lower-energy transition state when interacting with the R-configured nucleophile.

Reaction Mechanism Diagram

Figure 2: Stereoselective reaction pathways.

Conclusion and Implications for Researchers

This guide has provided a comprehensive comparative analysis of the reactivity of N-(Chloroacetyl)-L-leucine and N-(Chloroacetyl)-D-leucine. The key takeaway is that while chemically similar, their stereochemistry leads to significant differences in reactivity in a chiral environment.

For researchers utilizing these compounds, this has several important implications:

• In Peptide Synthesis: The choice of enantiomer can influence the rate and yield of peptide bond formation, especially when coupling with other chiral amino acids.[13]

• In Drug Development: When designing covalent inhibitors, the stereochemistry of the reactive warhead can dramatically affect the rate of target engagement and, ultimately, the drug's efficacy and selectivity.[14]

• In Biochemical Probing: The differential reactivity can be exploited to probe the stereochemical preferences of enzyme active sites or other biological binding pockets.

The experimental framework provided herein offers a reliable method for quantifying these reactivity differences. By understanding and characterizing the stereoselective reactivity of these and similar building blocks, researchers can make more informed decisions in their experimental designs, leading to more efficient and successful outcomes in their respective fields.

References

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Part 1: Understanding the Chemical Basis of Selectivity and Reactivity

An In-Depth Guide to the Cross-Reactivity Profiling of Covalent Probes: A Comparative Analysis Using N-(Chloroacetyl)-DL-leucine

Introduction

N-(Chloroacetyl)-DL-leucine is a covalent chemical probe characterized by two key features: a leucine residue, which can confer specificity for proteins with complementary binding pockets, and a chloroacetyl group, an electrophilic "warhead" that forms a stable thioether bond, primarily with cysteine residues. While this covalent nature is advantageous for developing potent and durable inhibitors, it also carries an inherent risk of off-target reactivity. Unintended covalent modifications of proteins can lead to toxicity, confounding experimental results and precluding therapeutic development.

Therefore, rigorous cross-reactivity profiling is not merely a supplementary step but a foundational requirement in the validation of any covalent probe. This guide provides a comprehensive framework for assessing the proteome-wide selectivity of N-(Chloroacetyl)-DL-leucine. We will compare two orthogonal, state-of-the-art methodologies: Affinity-Based Protein Profiling (ABPP) and a broad-panel enzymatic screening approach. We will explain the causality behind experimental choices, provide detailed protocols, and present hypothetical, yet realistic, comparative data to guide your interpretation.

The selectivity of N-(Chloroacetyl)-DL-leucine is a composite of two factors:

• Reversible Recognition: The DL-leucine moiety pilots the molecule, favoring initial, non-covalent binding to proteins that possess hydrophobic pockets capable of accommodating the isobutyl side chain. This is the primary driver of specificity.

• Irreversible Reaction: Once the probe is concentrated within a suitable binding site, the chloroacetyl group reacts with a nearby nucleophile, most commonly a deprotonated cysteine thiol (Cys-S⁻). The efficiency of this reaction is highly dependent on the pKa of the cysteine residue, which is influenced by its local microenvironment.

A highly selective probe will exhibit rapid covalent modification of its intended target, while showing minimal reactivity with other proteins, even those containing hyper-reactive cysteines. Our profiling strategy is designed to identify this spectrum of interactions.

Part 2: Comparative Methodologies for Selectivity Profiling

We will compare two gold-standard approaches to profile the cross-reactivity of our probe.

• Method 1: Chemoproteomic Profiling in a Cellular Context (ABPP) : This technique provides a global snapshot of covalent targets directly within a complex biological system (e.g., cell lysate or live cells). It identifies not only the direct targets but also provides a relative measure of target engagement.

• Method 2: Recombinant Enzyme/Receptor Panel Screening : This approach tests the probe against a large, predefined panel of purified, isolated proteins in a controlled, in vitro environment. It offers high precision and sensitivity for known off-targets, such as kinases or proteases.

The relationship between these experimental workflows can be visualized as follows:

Stereoselectivity in Enzyme Inhibition: A Comparative Analysis of N-(Chloroacetyl)-leucine Enantiomers

In the realm of drug discovery and enzyme mechanism studies, the chirality of a molecule can be the determining factor in its biological activity. Enantiomers, non-superimposable mirror-image isomers, frequently exhibit profound differences in their interactions with the chiral environment of a biological system, such as an enzyme's active site. This guide provides an in-depth technical comparison of the inhibitory potency of the L- and D-enantiomers of N-(Chloroacetyl)-leucine, focusing on their interaction with the enzyme Aminoacylase 1 (ACY1).

Introduction to Stereoselectivity and Aminoacylase 1

Aminoacylase 1 (ACY1) is a cytosolic, zinc-binding metalloenzyme that plays a crucial role in the hydrolysis of N-acylated amino acids, contributing to the breakdown of acetylated proteins.[1][2] Given that ACY1 naturally processes L-amino acids, its active site is inherently chiral, creating a stereospecific environment. This specificity suggests that inhibitors designed to target ACY1 will likely display significant differences in potency between their stereoisomers.

N-(Chloroacetyl)-leucine is a synthetic derivative of the amino acid leucine.[3][4] The chloroacetyl group is a reactive moiety known to act as an irreversible inhibitor by forming covalent bonds with nucleophilic residues in an enzyme's active site. This guide will explore how the spatial arrangement of the leucine side chain in the L- versus the D-enantiomer dictates the efficiency of this inhibition against ACY1. Understanding this stereoselectivity is paramount for designing more potent and specific therapeutic agents.

The Rationale for Potency Comparison: Why Chirality Matters

Biological systems are homochiral; proteins are constructed from L-amino acids. Consequently, the active site of an enzyme like ACY1 is a precisely shaped three-dimensional pocket that has evolved to preferentially bind and catalyze reactions with L-enantiomers of its substrates.[5]

• L-Enantiomer (Eutomer): It is hypothesized that N-(Chloroacetyl)-L-leucine, the L-enantiomer, will fit optimally into the ACY1 active site. The isobutyl side chain of the leucine moiety is expected to bind within a specific hydrophobic pocket, positioning the reactive chloroacetyl group in close proximity to a key nucleophilic residue, leading to potent, irreversible inhibition.

• D-Enantiomer (Distomer): Conversely, the D-enantiomer, N-(Chloroacetyl)-D-leucine, is predicted to have a much lower affinity for the active site. Its mirror-image configuration will likely cause steric hindrance, preventing proper alignment for binding and subsequent covalent modification. Therefore, it is expected to be a significantly weaker inhibitor.

This comparison serves to quantify this expected difference in potency, providing empirical data on the stereochemical demands of the ACY1 active site.

Experimental Design: Measuring Inhibitory Potency (IC50)

To objectively compare the inhibitory potency of the two enantiomers, a robust biochemical assay is required to determine their half-maximal inhibitory concentration (IC50). The IC50 value represents the concentration of an inhibitor required to reduce the activity of a specific enzyme by 50%.[6][7] A lower IC50 value indicates a more potent inhibitor.

A continuous spectrophotometric enzyme activity assay is the method of choice for this determination. This assay measures the rate of a reaction in real-time by detecting a change in absorbance as a substrate is converted to a product.

Below is a diagram outlining the experimental workflow for determining the IC50 values.

Caption: Experimental workflow for IC50 determination of N-(Chloroacetyl)-leucine enantiomers.

Protocol: IC50 Determination for ACY1 Inhibition

This protocol provides a self-validating system for assessing and comparing the inhibitory potency of the N-(Chloroacetyl)-leucine enantiomers.

1. Materials and Reagents:

• Recombinant Human Aminoacylase 1 (ACY1)

• N-(Chloroacetyl)-L-leucine[8]

• N-(Chloroacetyl)-D-leucine[3]

• N-Acetyl-L-methionine (ACY1 substrate)[9]

• Tris-HCl buffer (50 mM, pH 8.0)

• Zinc Chloride (ZnCl2, 5 µM)[1]

• Dimethyl sulfoxide (DMSO)

• 96-well UV-transparent microplates

• Multichannel pipette

• Microplate spectrophotometer

2. Preparation of Solutions:

• Assay Buffer: Prepare 50 mM Tris-HCl buffer, pH 8.0, containing 5 µM ZnCl2. Zinc is an essential cofactor for ACY1 activity.

• Enzyme Stock Solution: Prepare a working stock of ACY1 in assay buffer to a concentration of 2X the final desired assay concentration.

• Substrate Stock Solution: Prepare a stock of N-Acetyl-L-methionine in the assay buffer.

• Inhibitor Stock Solutions: Prepare 10 mM stock solutions of N-(Chloroacetyl)-L-leucine and N-(Chloroacetyl)-D-leucine in 100% DMSO.

3. Assay Procedure:

• Inhibitor Dilution: In a 96-well plate, perform a serial dilution of each inhibitor. Start by adding 100 µL of assay buffer to wells A2-A12 and B2-B12. Add 200 µL of a starting dilution of the inhibitor to wells A1 and B1. Then, transfer 100 µL from A1 to A2, mix, then 100 µL from A2 to A3, and so on. Repeat for the second inhibitor in row B. This creates a concentration gradient. Include control wells with only buffer and DMSO (no inhibitor).

• Enzyme Addition and Pre-incubation: Add 50 µL of the 2X ACY1 enzyme stock solution to all wells. This dilutes the inhibitor to its final concentration. Incubate the plate at 37°C for 15 minutes. This pre-incubation period allows the irreversible inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding 50 µL of the substrate stock solution to all wells simultaneously using a multichannel pipette.

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-heated to 37°C. Measure the increase in absorbance at a predetermined wavelength (corresponding to the product formation) every 30 seconds for 10-15 minutes.

4. Data Analysis:

• Calculate the initial reaction rate (velocity) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

• Normalize the data by setting the average rate of the no-inhibitor control wells to 100% activity and the rate of a no-enzyme control to 0% activity.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Fit the data using a non-linear regression model (e.g., sigmoidal dose-response) to calculate the IC50 value for each enantiomer.[10][11]

Expected Results and Comparative Data

Based on the principle of stereospecificity, a significant difference in the IC50 values for the two enantiomers is expected. The N-(Chloroacetyl)-L-leucine is anticipated to be a much more potent inhibitor of ACY1 than its D-counterpart.

Compound	Predicted Target	Expected IC50 Range	Relative Potency
N-(Chloroacetyl)-L-leucine	Aminoacylase 1 (ACY1)	Low µM to nM	High
N-(Chloroacetyl)-D-leucine	Aminoacylase 1 (ACY1)	High µM to mM	Very Low

This table represents expected outcomes based on established biochemical principles of enzyme stereoselectivity. Actual experimental values would be determined by following the protocol above.

Discussion and Mechanistic Interpretation

The anticipated vast difference in inhibitory potency can be directly attributed to the chiral recognition at the ACY1 active site. The enzyme's binding pocket is specifically contoured to accommodate the L-configuration of amino acid derivatives.

• For N-(Chloroacetyl)-L-leucine: The L-configuration allows the isobutyl side chain to fit snugly into a hydrophobic sub-pocket of the active site. This precise orientation acts as an anchor, positioning the electrophilic chloroacetyl group optimally to be attacked by a nearby nucleophilic amino acid residue (e.g., Cysteine or Histidine), forming a permanent covalent bond and inactivating the enzyme.

• For N-(Chloroacetyl)-D-leucine: The D-configuration places the isobutyl side chain in a position that clashes with the architecture of the active site. This steric hindrance prevents the inhibitor from binding with high affinity and from being correctly oriented for the covalent modification to occur efficiently. While some low-level, non-specific inhibition might be observed at very high concentrations, it would be orders of magnitude weaker than the specific inhibition by the L-enantiomer.

This stark difference underscores a critical principle in drug development: for chiral targets, the use of a racemic mixture can be inefficient and potentially misleading. The "inactive" D-enantiomer (distomer) contributes to the overall drug load without providing therapeutic benefit and could potentially cause off-target effects. Pharmacokinetic studies on related compounds, like N-acetyl-DL-leucine, have shown that enantiomers can be handled very differently in the body, with the D-enantiomer sometimes accumulating, which could have negative effects.[12][13] Therefore, enantiomerically pure compounds are highly preferred.

Conclusion

The comparison between N-(Chloroacetyl)-L-leucine and N-(Chloroacetyl)-D-leucine serves as a definitive example of stereoselectivity in enzyme inhibition. The L-enantiomer is predicted to be a potent, irreversible inhibitor of Aminoacylase 1, while the D-enantiomer is expected to be largely inactive. This disparity is a direct consequence of the chiral nature of the enzyme's active site, which has evolved to specifically recognize L-amino acids. The experimental framework provided herein offers a robust method for quantifying this difference and highlights the indispensable need to consider stereochemistry in the design and evaluation of enzyme inhibitors for research and therapeutic applications.

References

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• Churchill, G.C. et al. (2020). Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. PubMed. Available at: [Link].

• Churchill, G.C. et al. (2020). Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. PubMed Central. Available at: [Link].

• Churchill, G.C. et al. (2020). Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance. OUCI. Available at: [Link].

• Vlček, P. et al. (2025). Therapeutic potential of acetyl-DL-leucine and its L-enantiomer in posterior fossa syndrome: Mechanistic insights. PubMed. Available at: [Link].

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A Senior Application Scientist's Guide to Quantitative Proteomics: Comparing N-(Chloroacetyl)-DL-leucine and Other Covalent Probes

Welcome to this in-depth technical guide designed for researchers, scientists, and drug development professionals. In the rapidly evolving field of chemoproteomics, the selection of the right chemical probe is a critical determinant of experimental success. This guide provides a comprehensive comparison of N-(Chloroacetyl)-DL-leucine, a representative chloroacetamide probe, with other widely used covalent probes in quantitative proteomics. We will delve into the underlying chemistry, compare performance based on experimental data, and provide a detailed workflow to empower you to make informed decisions for your target discovery and validation campaigns.

The Foundation: Covalent Probes in Activity-Based Protein Profiling (ABPP)

Modern drug discovery increasingly relies on understanding how small molecules interact with proteins within the native complexity of a cell.[1][2][3] Activity-Based Protein Profiling (ABPP) has emerged as a powerful chemical proteomics strategy to map these interactions, focusing on the functional or 'active' state of proteins rather than just their abundance.[4][5][6]

At the heart of ABPP lies the activity-based probe (ABP), a small molecule engineered to covalently modify specific amino acid residues, typically within an enzyme's active site.[7][8] This covalent and irreversible bond allows for the subsequent enrichment and identification of target proteins via mass spectrometry.[6]

The architecture of most ABPs is modular, consisting of three key components:

• Reactive Group (or "Warhead"): An electrophilic group that forms a covalent bond with a nucleophilic amino acid residue on the target protein.[4][9]

• Linker/Binding Element: A scaffold that provides spacing and can confer specificity.

• Reporter Tag: A functional handle, such as biotin for enrichment or a fluorophore for imaging, often attached via click chemistry to an alkyne or azide handle on the probe.[5][9]

The choice of the reactive "warhead" is paramount, as it dictates the probe's reactivity, stability, and target profile. This guide focuses on comparing haloacetamide-based probes, specifically the chloroacetamide N-(Chloroacetyl)-DL-leucine, against its common counterparts.

A Tale of Two Halogens: Chloroacetamides vs. Iodoacetamides

The most frequently utilized reactive groups for targeting cysteine residues—a highly nucleophilic and often catalytic amino acid—are the haloacetamides. The fundamental reaction is a straightforward nucleophilic substitution (SN2), where the cysteine thiol attacks the electrophilic carbon of the haloacetamide, displacing the halide leaving group.

Caption: Covalent modification of cysteine by Chloroacetamide and Iodoacetamide probes.

The critical difference lies in the leaving group: iodide (I⁻) is a much better leaving group than chloride (Cl⁻). This chemical principle has profound consequences for their use in proteomics.

• N-(Chloroacetyl)-DL-leucine (A Chloroacetamide Probe): This probe features a chloroacetyl group attached to a leucine scaffold.[10] Chloroacetamides (CAAs) are moderately reactive electrophiles. Their reduced reactivity, compared to iodoacetamides, can be advantageous, potentially leading to higher selectivity for the most hyper-reactive cysteine residues in the proteome. This is a crucial consideration when trying to pinpoint specific functional sites over merely accessible ones.

• Iodoacetamide (IAA)-based Probes: Iodoacetamide is the most common agent for cysteine alkylation in proteomics.[11] Its high reactivity ensures rapid and complete labeling of accessible cysteine thiols, which is beneficial for standard sample preparation. However, in the context of ABPP, this high reactivity can become a liability, leading to more extensive labeling of less reactive cysteines and a higher incidence of off-target modifications.

Quantitative Performance Comparison

The choice between a chloroacetamide and an iodoacetamide probe is a trade-off between reaction efficiency and the potential for undesirable side reactions. As a Senior Application Scientist, my primary advice is to understand these trade-offs and select the probe that best suits your experimental goals.

The table below summarizes key performance characteristics based on published experimental data.

Feature	N-(Chloroacetyl)-DL-leucine (CAA-type)	Iodoacetamide (IAA)-type Probes	Rationale & Experimental Insights
Primary Target	Cysteine	Cysteine	Both effectively target the nucleophilic thiol group of cysteine residues.
Reactivity	Moderate	High	Iodide is a superior leaving group to chloride, resulting in faster SN2 reaction kinetics for IAA.
Selectivity	Potentially Higher	Potentially Lower	The lower reactivity of CAA may favor modification of only the most hyper-reactive, functionally important cysteines.
Off-Target Alkylation	Reduced off-target alkylation on residues like Lys, Asp, Glu, and the N-terminus compared to IAA.[11][12]	More prone to off-target alkylation, especially at higher concentrations or longer incubation times.[13]	The higher "electrophilic punch" of IAA makes it less discriminate.
Key Artifact	Methionine Oxidation: Significantly increases methionine oxidation (up to 40% of Met-containing peptides).[11][12]	Methionine Alkylation: Can cause widespread carbamidomethylation of methionine (up to 80% of Met-containing peptides).[14][15]	This is a critical distinction. CAA-induced oxidation can be problematic, while IAA-induced Met adducts can complicate spectral interpretation and decrease peptide identification rates.[13]
Recommended Use Case	Competitive profiling experiments where selectivity for hyper-reactive sites is desired.	Broad-spectrum cysteine profiling; standard proteomics sample prep for disulfide bond reduction/alkylation.	Choose CAA for focused functional discovery; choose IAA for broad coverage, but be aware of the analytical consequences.

Expert Insight: The choice between CAA and IAA is not trivial. While studies have shown CAA reduces many forms of off-target alkylation, the significant increase in methionine oxidation is a serious adverse effect that must be considered during data analysis.[11][12] Conversely, while IAA's off-target alkylation is well-known, modern search algorithms can be configured to account for methionine carbamidomethylation as a variable modification, partially mitigating its impact.[14]

Experimental Workflow: Competitive Profiling for Target Identification

A primary application of these probes is to identify the cellular targets of a novel covalent ligand (e.g., a drug candidate). This is achieved through a competitive profiling experiment.

Caption: Workflow for identifying covalent ligand targets via competitive ABPP.

Detailed Step-by-Step Protocol

This protocol provides a self-validating system for identifying the targets of a cysteine-reactive covalent compound using a chloroacetamide-alkyne probe.

A. Proteome Preparation

• Culture cells to ~80-90% confluency. Harvest by scraping and wash 3x with ice-cold PBS.

• Lyse cell pellets in a non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, protease inhibitor cocktail) on ice for 30 minutes.

  • Scientist's Note: Maintaining native protein structure is crucial for ensuring that the probe labels functionally relevant sites, not just any accessible cysteine exposed by denaturation.

• Clarify lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Determine protein concentration using a BCA assay. Normalize all samples to a final concentration of 2 mg/mL.

B. Competitive Inhibition & Probe Labeling

• To 500 µL of normalized lysate (1 mg total protein), add your covalent compound of interest (e.g., at 10x the desired final concentration in DMSO). For the control, add an equivalent volume of DMSO.

• Incubate for 1 hour at 37°C to allow the compound to bind to its targets.

• Add an alkyne-functionalized chloroacetamide probe (e.g., N-(Chloroacetyl)-DL-leucine-alkyne) to a final concentration of 50 µM.

• Incubate for another 1 hour at 37°C.

  • Scientist's Note: The goal is for the probe to label only those cysteines not already occupied by your compound of interest. Sites bound by your compound will show a reduced signal in the final mass spectrometry analysis.

C. Biotin Tagging via Click Chemistry

• Prepare a "click" cocktail: To each sample, add (final concentrations) 1 mM CuSO₄, 100 µM TBTA ligand, 1 mM TCEP, and 100 µM Azide-Biotin.

• Vortex gently and incubate for 1 hour at room temperature, protected from light.

D. Enrichment and Digestion

• Pre-wash high-capacity streptavidin agarose beads 3x with lysis buffer.

• Add 50 µL of bead slurry to each sample and incubate for 1 hour at 4°C on a rotator to capture biotinylated proteins.

• Pellet the beads and wash sequentially with 1% SDS in PBS, 8 M urea in 100 mM Tris-HCl pH 8.0, and finally 100 mM Tris-HCl pH 8.0 to remove non-specifically bound proteins.

• Resuspend beads in 100 µL of 100 mM Tris-HCl pH 8.0. Add DTT to 10 mM and incubate for 30 min at 37°C. (Note: This step reduces remaining disulfide bonds on the captured proteins, not the probe-cysteine bond).

• Cool to room temperature. Add iodoacetamide to 20 mM and incubate for 30 min in the dark.

• Add sequencing-grade Trypsin (1:50 enzyme:protein ratio) and incubate overnight at 37°C with shaking.

• Collect the supernatant containing the digested peptides.

E. LC-MS/MS and Data Analysis

• Analyze the peptide mixture using a high-resolution Orbitrap mass spectrometer, employing a data-dependent (DDA) or data-independent (DIA) acquisition strategy.

• Process the raw data with a suitable software package (e.g., MaxQuant, Proteome Discoverer). Search against a relevant protein database.

• Crucially, perform label-free quantification (LFQ) to compare the abundance of each probe-labeled peptide between the compound-treated sample and the DMSO control.

• Peptides showing a significant and reproducible decrease in abundance in the treated sample originate from proteins that are direct targets of your covalent compound.

Conclusion and Future Directions

The selection of a covalent probe is a critical decision in quantitative proteomics that requires a balance between reactivity and selectivity. N-(Chloroacetyl)-DL-leucine and other chloroacetamide-based probes offer a more moderate reactivity profile that can be advantageous for identifying hyper-reactive, functional cysteine residues with potentially fewer off-target modifications than their highly reactive iodoacetamide counterparts. However, researchers must be vigilant for artifactual methionine oxidation.

As the field of chemoproteomics continues to expand, so too will the diversity of available reactive warheads designed to target other amino acids like lysine, tyrosine, and aspartate/glutamate.[9] The principles outlined in this guide—understanding the underlying chemistry, carefully considering potential side reactions, and employing rigorous, self-validating workflows—will remain essential for successfully navigating the complex and rewarding landscape of covalent ligand discovery.

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A Comparative Guide to the Chemical Stability of N-(Chloroacetyl)-DL-leucine and N-(Bromoacetyl)-DL-leucine

Executive Summary

In the realm of bioconjugation and pharmaceutical intermediate synthesis, N-haloacetylated amino acids serve as critical building blocks. Their utility is largely dictated by the reactivity of the haloacetyl group, which is directly coupled to the compound's inherent stability. This guide provides an in-depth comparison of the chemical stability of N-(Chloroacetyl)-DL-leucine and N-(bromoacetyl)-DL-leucine.

Based on fundamental principles of organic chemistry, N-(bromoacetyl)-DL-leucine is demonstrably less stable and more reactive than its chloroacetyl counterpart. This difference is rooted in the superior leaving group ability of the bromide ion compared to the chloride ion.[1] The weaker carbon-bromine bond is more readily cleaved during nucleophilic substitution reactions, the primary pathway for both its intended reactivity and its degradation.[1][2] This guide will elucidate the theoretical basis for this stability difference, outline the primary degradation pathway via hydrolysis, and provide robust experimental protocols for empirical validation.

Part 1: The Chemical Foundation of Differential Stability

The stability of these two molecules is inversely proportional to their reactivity in nucleophilic acyl substitution reactions.[3][4] This reaction is the cornerstone of their function, enabling the covalent attachment of the leucine moiety to other molecules, but it is also the mechanism of their degradation.

The reaction proceeds via a two-step addition-elimination mechanism.[1][4] A nucleophile (Nu⁻), which can be a target molecule in a synthesis or a water molecule in a degradation pathway, attacks the electrophilic carbonyl carbon. This forms a transient tetrahedral intermediate. The intermediate then collapses, reforming the carbonyl double bond and expelling the halide ion (X⁻) as a leaving group.

The rate-limiting step is typically the initial nucleophilic attack, which is heavily influenced by the nature of the leaving group.[3] A better leaving group is the conjugate base of a stronger acid, meaning it is more stable on its own in solution. When comparing halogens, the leaving group ability increases down the periodic table: I⁻ > Br⁻ > Cl⁻ > F⁻. This is because larger ions can better distribute the negative charge over a larger volume, making them more stable and weaker bases.[2]

Therefore, the bromide ion (Br⁻) is a significantly better leaving group than the chloride ion (Cl⁻).[1] This makes the carbonyl carbon of the bromoacetyl group more electrophilic and the entire N-(bromoacetyl)-DL-leucine molecule more susceptible to nucleophilic attack, and thus, less stable.

Caption: General mechanism for nucleophilic acyl substitution on N-(haloacetyl)-DL-leucine.

Part 2: Hydrolysis as the Primary Degradation Pathway

For researchers and drug development professionals, stability in aqueous environments is paramount. The most common non-enzymatic degradation pathway for N-haloacetyl derivatives is hydrolysis, where water acts as the nucleophile. This reaction leads to the formation of N-(hydroxyacetyl)-DL-leucine and the corresponding hydrohalic acid (HCl or HBr), which can alter the pH of the solution.

Given the principles outlined above, N-(bromoacetyl)-DL-leucine is expected to undergo hydrolysis at a significantly faster rate than N-(Chloroacetyl)-DL-leucine under identical conditions (pH, temperature, buffer). This increased susceptibility to hydrolysis makes the bromo- derivative less suitable for applications requiring long-term stability in aqueous formulations or during lengthy reaction protocols in aqueous buffers.

Caption: Comparative hydrolysis pathway of the two derivatives.

Part 3: Experimental Protocol for Comparative Stability Analysis

To empirically validate the theoretical stability differences, a forced degradation study is the most effective approach. This involves subjecting both compounds to a range of stress conditions and monitoring their degradation over time using a stability-indicating analytical method like High-Performance Liquid Chromatography (HPLC).

Objective

To quantitatively determine and compare the degradation kinetics (half-life, rate constant) of N-(Chloroacetyl)-DL-leucine and N-(bromoacetyl)-DL-leucine under controlled hydrolytic (pH), thermal, and oxidative stress.

Materials

• N-(Chloroacetyl)-DL-leucine (≥98% purity)

• N-(bromoacetyl)-DL-leucine (≥98% purity)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic Acid (for mobile phase)

• Phosphate buffers (pH 4.0, 7.4, 9.0)

• Hydrogen Peroxide (30%)

• Thermostated incubator or water bath

• HPLC system with UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Methodology: Step-by-Step Protocol

• Stock Solution Preparation:

  • Accurately weigh and dissolve each compound in acetonitrile to prepare 10 mg/mL primary stock solutions.

  • Create a 1 mg/mL working stock solution for each compound by diluting the primary stock with a 50:50 acetonitrile:water mixture.

• Stress Sample Preparation:

  • For each compound, aliquot the working stock into separate amber vials for each stress condition.

  • Hydrolytic Stress: Add an equal volume of pH 4.0, 7.4, and 9.0 buffer to respective vials to achieve a final concentration of ~200 µg/mL.

  • Thermal Stress (at pH 7.4): Prepare a set of samples in pH 7.4 buffer as above.

  • Oxidative Stress: Add buffer and then 3% hydrogen peroxide to achieve a final concentration of ~200 µg/mL.

  • Control: Prepare a control sample for each compound diluted in the 50:50 acetonitrile:water mobile phase and store at 4°C.

• Incubation:

  • Place the hydrolytic and oxidative stress samples in an incubator set to 40°C.

  • Place the thermal stress samples in incubators at 25°C and 60°C.

  • Store control samples at 4°C in the dark.

• Time-Point Analysis:

  • Withdraw aliquots from each vial at specified time points (e.g., 0, 2, 4, 8, 24, 48 hours).

  • Immediately quench the reaction by diluting the aliquot in the cold mobile phase to halt further degradation and prepare it for injection.

• HPLC Analysis:

  • Method:

    • Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, return to 10% B and equilibrate for 3 minutes.

    • Flow Rate: 1.0 mL/min

    • Detection: UV at 210 nm

    • Injection Volume: 10 µL

  • Procedure: Inject the t=0 sample for both compounds to establish the initial peak area. Then, analyze all subsequent time-point samples.

Caption: Experimental workflow for the comparative stability study.

Part 4: Data Interpretation and Expected Outcomes

The data from the HPLC analysis will be a series of peak areas corresponding to the concentration of the parent compound at each time point.

• Quantification: Calculate the percentage of the compound remaining at each time point relative to the t=0 sample.

• Kinetics: Plot the natural logarithm of the percentage remaining versus time. For a first-order degradation reaction, this will yield a straight line. The slope of this line is the negative of the degradation rate constant (-k).

• Half-Life (t½): Calculate the half-life using the formula: t½ = 0.693 / k .

Table of Expected Results

The experimental data is expected to confirm the theoretical prediction. The N-(bromoacetyl)-DL-leucine will exhibit significantly higher degradation rate constants and, consequently, shorter half-lives across all stress conditions.

Stress Condition	Parameter	N-(Chloroacetyl)-DL-leucine	N-(Bromoacetyl)-DL-leucine	Expected Outcome
pH 7.4, 40°C	k (hr⁻¹)	Expected Low Value	Expected High Value	k_bromo >> k_chloro
t½ (hours)	Expected High Value	Expected Low Value	t½_chloro >> t½_bromo
pH 9.0, 40°C	k (hr⁻¹)	Moderate Degradation	Rapid Degradation	k_bromo >> k_chloro
t½ (hours)	Moderate Value	Very Low Value	t½_chloro >> t½_bromo
pH 7.4, 60°C	k (hr⁻¹)	Accelerated Degradation	Very Rapid Degradation	k_bromo >> k_chloro
t½ (hours)	Low Value	Extremely Low Value	t½_chloro >> t½_bromo

Note: This table presents a qualitative summary of expected quantitative results.

Conclusion and Recommendations

The comparative stability of N-(Chloroacetyl)-DL-leucine and N-(bromoacetyl)-DL-leucine is governed by the fundamental leaving group ability of the halide. N-(Chloroacetyl)-DL-leucine is the more stable compound , exhibiting greater resistance to hydrolytic, thermal, and oxidative degradation.

Recommendations for Researchers:

• For applications requiring high stability, long shelf-life, or extended reaction times in aqueous media , N-(Chloroacetyl)-DL-leucine is the superior choice. Its slower reactivity provides a wider window for procedural manipulations.

• For applications where rapid reaction kinetics are paramount , such as in sulfhydryl-specific crosslinking where speed can minimize side reactions, N-(bromoacetyl)-DL-leucine is the preferred reagent.[1][5] However, it must be handled with the understanding that it has limited stability, and stock solutions should be prepared fresh and used promptly.

This guide provides the theoretical framework and a practical, self-validating experimental design for scientists to make informed decisions when selecting the appropriate haloacetyl leucine derivative for their specific research and development needs.

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